S-(Pyridin-2-ylthio)-L-homocysteine

Core Science & Biosynthesis

S-(Pyridin-2-ylthio)-L-homocysteine: A Technical Guide to Synthesis, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

S-(Pyridin-2-ylthio)-L-homocysteine is a thiol-reactive amino acid derivative with significant potential in bioconjugation, proteomics, and drug delivery. This technical guide provides a comprehensive overview of its synthesis, physicochemical properties, and applications. Detailed experimental protocols, data summaries, and workflow visualizations are presented to facilitate its use in research and development. The core of this molecule lies in the cleavable disulfide bond, which allows for the release of conjugated moieties under reducing conditions, a feature of particular interest in targeted drug delivery and chemical proteomics.

Introduction

S-(Pyridin-2-ylthio)-L-homocysteine, chemically known as (S)-2-amino-4-((pyridin-2-yl)disulfanyl)butanoic acid, is a derivative of the non-proteinogenic amino acid L-homocysteine.[1] It belongs to a class of reagents that leverage the reactivity of a pyridyl disulfide group with free thiols. This chemistry is analogous to that of the widely used N-succinimidyl 3-(2-pyridyldithio)propionate (SPDP), a reagent for introducing cleavable disulfide bonds into proteins and other molecules.[1] The disulfide bond in S-(Pyridin-2-ylthio)-L-homocysteine can be selectively cleaved in a reducing environment, such as the cytoplasm of a cell, making it a valuable tool for applications requiring controlled release.[1]

The homocysteine backbone provides a versatile scaffold, and its derivatives are of interest due to the role of homocysteine in various physiological and pathological processes. Elevated levels of homocysteine, known as hyperhomocysteinemia, are a risk factor for cardiovascular disease and other conditions.[2] Understanding the chemistry and biological activity of homocysteine derivatives is therefore of significant importance.

Synthesis of S-(Pyridin-2-ylthio)-L-homocysteine

The synthesis of S-(Pyridin-2-ylthio)-L-homocysteine is achieved through a thiol-disulfide exchange reaction between L-homocysteine and an excess of 2,2'-dipyridyl disulfide (also known as Aldrithiol-2).[3] The reaction is selective for the free sulfhydryl group of L-homocysteine.

Reaction Mechanism

The reaction proceeds via a nucleophilic attack of the thiolate anion of L-homocysteine on one of the sulfur atoms of the 2,2'-dipyridyl disulfide. This results in the formation of a mixed disulfide (the desired product) and the release of pyridine-2-thione. The reaction is typically carried out in a suitable buffer solution.

Diagram of the Synthesis Reaction

Caption: General synthesis scheme for S-(Pyridin-2-ylthio)-L-homocysteine.

Experimental Protocol

Materials:

• L-Homocysteine

• 2,2'-Dipyridyl disulfide

• Methanol

• Phosphate buffer (e.g., 0.1 M, pH 7.5)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

• Silica gel for chromatography

Procedure:

• Dissolution of Reactants: Dissolve L-homocysteine in the phosphate buffer. In a separate flask, dissolve a 2-3 fold molar excess of 2,2'-dipyridyl disulfide in methanol.

• Reaction: Slowly add the 2,2'-dipyridyl disulfide solution to the L-homocysteine solution with stirring at room temperature.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or by spectrophotometrically measuring the release of pyridine-2-thione at 343 nm.

• Workup: Once the reaction is complete, remove the methanol under reduced pressure. Extract the aqueous solution with ethyl acetate to remove unreacted 2,2'-dipyridyl disulfide and pyridine-2-thione.

• Purification: The aqueous layer containing the product can be further purified. Lyophilization of the aqueous layer may yield the product as a solid. If further purification is needed, techniques like ion-exchange chromatography or reversed-phase high-performance liquid chromatography (HPLC) can be employed. The purified product should be stored under an inert atmosphere at low temperatures to prevent disulfide exchange.

Physicochemical Properties

Specific quantitative data for S-(Pyridin-2-ylthio)-L-homocysteine is not widely reported. However, based on its structure and the properties of its constituent parts, the following can be inferred and should be determined experimentally for full characterization.

Tabulated Data

Property	L-Homocysteine (Reference)	S-(Pyridin-2-ylthio)-L-homocysteine (Predicted/Expected)
Molecular Formula	C₄H₉NO₂S	C₉H₁₂N₂O₂S₂
Molecular Weight	135.19 g/mol	244.33 g/mol
Appearance	White crystalline solid	Off-white to yellow solid
Solubility	Soluble in water	Expected to be soluble in water and polar organic solvents
Spectroscopic Data
¹H NMR	Characteristic peaks for the homocysteine backbone	Expect additional aromatic proton signals from the pyridine ring
¹³C NMR	Characteristic peaks for the homocysteine backbone	Expect additional aromatic carbon signals from the pyridine ring
Mass Spectrometry	m/z = 136.0432 [M+H]⁺	Expected m/z ≈ 245 [M+H]⁺

Reference data for L-Homocysteine from PubChem.

Applications in Research and Drug Development

The primary application of S-(Pyridin-2-ylthio)-L-homocysteine stems from its ability to act as a cleavable linker. This functionality is particularly valuable in the design of antibody-drug conjugates (ADCs) and other targeted delivery systems.[][5]

Bioconjugation and Drug Delivery

S-(Pyridin-2-ylthio)-L-homocysteine can be used to introduce a pyridyl disulfide moiety onto a carrier molecule (e.g., a peptide or protein) via its amino or carboxyl group. The resulting conjugate can then react with a thiol-containing drug or imaging agent to form a disulfide-linked prodrug. This prodrug is stable in the bloodstream but releases the active molecule in the reducing environment of the target cell.

Experimental Workflow for Bioconjugation

Caption: Workflow for ADC creation using a pyridylthio-homocysteine linker.

Chemical Proteomics

In chemical proteomics, S-(Pyridin-2-ylthio)-L-homocysteine can be incorporated into probes to study protein-protein interactions or to identify the targets of bioactive small molecules. The cleavable nature of the disulfide bond facilitates the isolation and identification of target proteins by mass spectrometry.

Signaling Pathways and Cellular Mechanisms

The biological effects of molecules delivered using S-(Pyridin-2-ylthio)-L-homocysteine will depend on the nature of the payload. However, the release mechanism is directly tied to the cellular redox environment, particularly the high intracellular concentration of glutathione (GSH).

Signaling Pathway for Intracellular Drug Release

Caption: Intracellular pathway for ADC-mediated drug release via disulfide cleavage.

Conclusion

S-(Pyridin-2-ylthio)-L-homocysteine is a valuable chemical tool with diverse applications in the life sciences. Its straightforward synthesis, based on well-established thiol-disulfide exchange chemistry, and its cleavable disulfide bond make it an attractive linker for the development of targeted therapeutics and proteomics probes. Further research to fully characterize its physicochemical properties and explore its utility in various biological systems is warranted. This guide provides a foundational resource for researchers looking to incorporate this versatile molecule into their studies.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Folic Acid Supplementation in Patients with Elevated Homocysteine Levels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 2,2'-Bispyridyl disulfide rapidly induces intramolecular disulfide bonds in peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Disulfide Linker Synthesis Service - Creative Biolabs [creative-biolabs.com]

S-(Pyridin-2-ylthio)-L-homocysteine: A Technical Guide to its Putative Mechanism of Action as a Cysteine-Targeting Enzyme Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

S-(Pyridin-2-ylthio)-L-homocysteine is a thiol-specific reagent with the potential for targeted enzyme inhibition through covalent modification of cysteine residues. This technical guide explores its core mechanism of action, focusing on a putative role as an inhibitor of N-myristoyltransferase (NMT), a key enzyme in various pathological conditions. This document provides a detailed overview of the proposed signaling pathways, experimental protocols for assessing its activity, and quantitative data for known NMT inhibitors to serve as a benchmark for future studies.

Introduction

S-(Pyridin-2-ylthio)-L-homocysteine, chemically known as (S)-2-amino-4-(2-(pyridin-2-yl)disulfanyl)butanoic acid, is a molecule designed to interact specifically with sulfhydryl groups.[1] The presence of the pyridin-2-ylthio moiety makes it a reactive compound capable of forming disulfide bonds with cysteine residues in proteins.[1] This reactivity suggests a potential therapeutic application as an enzyme inhibitor, particularly for enzymes where a cysteine residue is crucial for catalytic activity or structural integrity.

N-myristoyltransferase (NMT) is an attractive target for such a molecule. NMTs are enzymes that catalyze the attachment of myristate, a 14-carbon saturated fatty acid, to the N-terminal glycine of a variety of proteins.[2][3] This myristoylation is critical for protein-membrane interactions, signal transduction, and subcellular trafficking.[3] Dysregulation of NMT activity has been implicated in various diseases, including cancer and infectious diseases, making it a promising target for drug development.[3][4][5] This guide will delve into the potential of S-(Pyridin-2-ylthio)-L-homocysteine as an NMT inhibitor.

Proposed Mechanism of Action

The proposed mechanism of action for S-(Pyridin-2-ylthio)-L-homocysteine as an enzyme inhibitor is centered on its ability to form a mixed disulfide bond with a reactive cysteine residue within the target enzyme's active site or an allosteric site. This covalent modification can lead to the inhibition of the enzyme's catalytic function.

In the context of N-myristoyltransferase, while the catalytic mechanism does not directly involve a cysteine residue in the acyl transfer, cysteine residues can be critical for maintaining the structural integrity of the active site or may be located in allosteric pockets that regulate enzyme activity. The binding of S-(Pyridin-2-ylthio)-L-homocysteine to such a cysteine would introduce a bulky homocysteine-pyridyl disulfide adduct, potentially leading to conformational changes that disrupt substrate binding or catalysis.

The reaction proceeds via a thiol-disulfide exchange, where the sulfhydryl group of a cysteine residue in the protein attacks the disulfide bond of S-(Pyridin-2-ylthio)-L-homocysteine. This results in the formation of a new disulfide bond between the protein and the homocysteine moiety, with the release of pyridine-2-thiol.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Preparation and Assay of Myristoyl-CoA:Protein N-Myristoyltransferase | Springer Nature Experiments [experiments.springernature.com]
• 3. Novel Hits for N-Myristoyltransferase Inhibition Discovered by Docking-Based Screening | MDPI [mdpi.com]
• 4. A fluorescence-based assay for N-myristoyltransferase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

S-(Pyridin-2-ylthio)-L-homocysteine: A Technical Guide to Solubility and Stability

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct, quantitative solubility and stability data for S-(Pyridin-2-ylthio)-L-homocysteine is limited in publicly available literature. This guide provides a comprehensive overview based on the physicochemical properties of its parent molecule, L-homocysteine, and structurally related S-substituted homocysteine and pyridyl-containing compounds. The experimental protocols detailed herein are established methods for characterizing such molecules and can be directly applied to S-(Pyridin-2-ylthio)-L-homocysteine.

Introduction

S-(Pyridin-2-ylthio)-L-homocysteine (SPH) is a thiol-reactive compound that combines the structural features of L-homocysteine, a crucial intermediate in methionine metabolism, with a pyridylthio group. This modification is often utilized in bioconjugation and drug delivery strategies to create reversible disulfide bonds with free thiol groups on proteins and other biomolecules. Understanding the solubility and stability of SPH is paramount for its effective application in research and pharmaceutical development, ensuring optimal formulation, storage, and in vitro/in vivo performance.

This technical guide summarizes the expected solubility and stability characteristics of SPH based on analogous compounds and provides detailed experimental protocols for their determination.

Physicochemical Properties and Predicted Solubility

The solubility of SPH is predicted to be influenced by its zwitterionic amino acid backbone and the aromatic pyridyl group. The presence of the ionizable amino and carboxyl groups suggests pH-dependent aqueous solubility.

Table 1: Solubility Data of Homocysteine and Related Compounds

Compound	Solvent	Temperature (°C)	Solubility
L-Homocysteine	PBS (pH 7.2)	Not Specified	~ 5 mg/mL
L-Homocysteine	Water	Not Specified	148 mg/mL[1]
Homocystine	Water	25	0.12 g/L
S-(5'-Adenosyl)-L-homocysteine	Water	Not Specified	1 mg/mL[2]
DL-Homocysteine thiolactone hydrochloride	Methanol	25	High
DL-Homocysteine thiolactone hydrochloride	Acetonitrile	25	Low

Note: This data is for related compounds and should be considered as a reference for estimating the solubility of S-(Pyridin-2-ylthio)-L-homocysteine.

The pyridyl group may impart some solubility in organic solvents. The incorporation of pyridyl-alanine has been shown to enhance the aqueous solubility of peptides.[3][4]

Stability Profile

The primary point of instability in S-(Pyridin-2-ylthio)-L-homocysteine is the disulfide bond, which is susceptible to cleavage by reducing agents. The stability is also expected to be influenced by pH, temperature, and light exposure.

Table 2: Stability Data of Homocysteine and Related Thiol Compounds

Compound	Condition	Stability Metric	Finding
L-Homocysteine (aqueous solution)	Not specified	Recommended Storage	Not recommended for more than one day[5]
Homocysteine Thiolactone (in plasma)	-86°C	Long-term storage	Stable for at least 1 month[6]
S-(5'-Adenosyl)-L-homocysteine (aqueous solution, 0.02 M HCl)	-20°C	Long-term storage	Expected to be stable for 2 years (avoid freeze-thaw)[3]
Total Homocysteine (in whole blood with EDTA)	Room Temperature (22°C)	Short-term	Significant increase after 4 hours
Total Homocysteine (in whole blood with EDTA)	On Ice (0-2°C)	Short-term	Stable for up to 24 hours

Note: This data is for related compounds and should be considered as a reference for estimating the stability of S-(Pyridin-2-ylthio)-L-homocysteine.

Experimental Protocols

Determination of Aqueous Solubility

Methodology: Shake-Flask Method

This method determines the equilibrium solubility of a compound in a specific solvent.

• Preparation of Saturated Solution: Add an excess amount of S-(Pyridin-2-ylthio)-L-homocysteine to a known volume of the desired aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) in a sealed vial.

• Equilibration: Agitate the vial at a constant temperature (e.g., 25°C or 37°C) for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: Centrifuge the suspension at high speed to pellet the undissolved solid.

• Quantification: Carefully withdraw a known volume of the supernatant, ensuring no solid particles are transferred. Dilute the supernatant with an appropriate solvent and quantify the concentration of S-(Pyridin-2-ylthio)-L-homocysteine using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection (monitoring the absorbance of the pyridine ring).

• Calculation: The solubility is calculated from the concentration of the analyte in the saturated supernatant.

Determination of Stability in Solution

Methodology: HPLC-Based Stability Indicating Method

This protocol assesses the degradation of S-(Pyridin-2-ylthio)-L-homocysteine over time under various stress conditions.

• Sample Preparation: Prepare solutions of S-(Pyridin-2-ylthio)-L-homocysteine at a known concentration in different buffers (e.g., pH 3, 5, 7.4, 9) and store them under controlled conditions (e.g., 4°C, 25°C, 40°C) protected from light.

• Time-Point Analysis: At specified time intervals (e.g., 0, 2, 4, 8, 24, 48 hours), withdraw an aliquot from each sample.

• HPLC Analysis: Analyze the aliquots by a stability-indicating HPLC method. The method should be capable of separating the intact S-(Pyridin-2-ylthio)-L-homocysteine from its potential degradation products (e.g., homocysteine, 2-thiopyridone).

• Data Analysis: Plot the concentration or peak area of the intact S-(Pyridin-2-ylthio)-L-homocysteine against time for each condition. Calculate the degradation rate constant and the half-life (t½) of the compound under each condition.

Visualizations

Experimental Workflow for Solubility Determination

Caption: Workflow for determining the aqueous solubility of SPH.

Logical Relationship in Stability Testing

Caption: Factors influencing the stability of SPH.

Homocysteine Metabolic Pathway Context

Caption: Metabolic context of L-homocysteine, the parent of SPH.

Conclusion

References

• 1. S-(Pyridin-2-ylthio)homocysteine|BLD Pharm [bldpharm.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Pyridyl-alanine as a Hydrophilic, Aromatic Element in Peptide Structural Optimization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Roles of homocysteine in cell metabolism: old and new functions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

An In-depth Technical Guide to S-(Pyridin-2-ylthio)-L-homocysteine: A Thiol-Reactive Bioconjugation Reagent

For Researchers, Scientists, and Drug Development Professionals

Abstract

S-(Pyridin-2-ylthio)-L-homocysteine (CAS Number: 2668173-78-0) is a specialized biochemical reagent utilized for the site-specific modification of molecules through thiol-disulfide exchange. This technical guide provides a comprehensive overview of its core functionalities, rooted in the well-established chemistry of pyridyl disulfide reagents. The document details the fundamental mechanism of action, outlines general experimental protocols for bioconjugation, and discusses its applications in research and drug development. Due to the limited availability of specific experimental data for this particular compound in publicly accessible literature, this guide draws upon the extensive knowledge base of similar pyridyl disulfide-containing molecules to provide a thorough and practical resource for scientific professionals.

Introduction

S-(Pyridin-2-ylthio)-L-homocysteine is a heterobifunctional crosslinker. It possesses a homocysteine moiety, an amino acid structurally similar to cysteine, and a pyridyl disulfide group. This latter functional group is the cornerstone of its utility, enabling covalent modification of molecules containing free sulfhydryl (thiol) groups, most notably cysteine residues in proteins and peptides. The resulting disulfide bond is cleavable under reducing conditions, offering a reversible conjugation strategy that is highly valuable in various biochemical and pharmaceutical applications.

Core Principles and Mechanism of Action

The primary function of S-(Pyridin-2-ylthio)-L-homocysteine revolves around the thiol-disulfide exchange reaction. The disulfide bond in the pyridyl disulfide group is susceptible to nucleophilic attack by a free thiol group from another molecule, such as a cysteine residue on a protein.

This reaction proceeds through a reversible, two-step mechanism:

• Nucleophilic Attack: The deprotonated thiol (thiolate anion) of the target molecule attacks one of the sulfur atoms in the disulfide bond of S-(Pyridin-2-ylthio)-L-homocysteine.

• Leaving Group Departure: This leads to the formation of a new, stable disulfide bond between the target molecule and the homocysteine portion of the reagent. The 2-thiopyridone (or its tautomer, pyridine-2-thione) is released as a byproduct. The release of this chromogenic leaving group can be monitored spectrophotometrically to quantify the progress of the reaction.

Caption: Thiol-Disulfide Exchange Reaction Mechanism.

Physicochemical and Reactive Properties

Property	Description	Relevance in Bioconjugation
Thiol Specificity	Highly reactive towards free sulfhydryl groups at neutral to slightly alkaline pH.	Enables site-specific modification of cysteine residues, minimizing off-target reactions with other amino acid side chains like lysine.
Reaction Kinetics	The reaction rate is pH-dependent, with faster rates at higher pH values where the thiol is deprotonated to the more nucleophilic thiolate.	Allows for control over the conjugation reaction by adjusting the buffer pH.
Reversibility	The formed disulfide bond can be cleaved by reducing agents such as dithiothreitol (DTT) or tris(2-carboxyethyl)phosphine (TCEP).	This feature is critical for applications requiring the release of a conjugated molecule, such as drug delivery systems.[1]
Stability	The pyridyl disulfide group is relatively stable in aqueous solutions in the absence of free thiols. The resulting bioconjugate's disulfide bond is stable under physiological conditions but cleavable in the reducing intracellular environment.[1]	Ensures reagent integrity during storage and handling, and conjugate stability in circulation for in vivo applications.
Solubility	The homocysteine moiety imparts aqueous solubility to the reagent.	Facilitates its use in biological buffers without the need for organic co-solvents that could denature proteins.

General Experimental Protocol: Protein Labeling

The following is a generalized protocol for the conjugation of S-(Pyridin-2-ylthio)-L-homocysteine to a protein containing accessible cysteine residues. Optimization is recommended for each specific application.

Caption: General workflow for protein conjugation.

Applications in Research and Drug Development

The unique properties of pyridyl disulfide reagents like S-(Pyridin-2-ylthio)-L-homocysteine lend them to a variety of applications:

• Protein Labeling and Detection: The homocysteine moiety can be further modified with reporter molecules such as fluorophores or biotin, allowing for the detection and tracking of proteins.

• Antibody-Drug Conjugates (ADCs): The cleavable disulfide linker is of particular interest in the development of ADCs. A cytotoxic drug can be attached to an antibody via this linker. The ADC remains stable in circulation, but upon internalization into a target cell, the disulfide bond is cleaved in the reducing intracellular environment, releasing the active drug.[1]

• Drug Delivery Systems: Similar to ADCs, this reagent can be used to attach drugs to other targeting moieties like peptides or nanoparticles, creating systems for targeted drug release.[2][3]

• Protein-Protein Interaction Studies: By creating specific conjugates, this reagent can be used to study the interactions between different proteins.

• Immobilization of Proteins: Proteins can be covalently attached to solid supports functionalized with thiol groups for applications such as affinity chromatography or biosensors.

Conclusion

S-(Pyridin-2-ylthio)-L-homocysteine is a valuable tool in the field of bioconjugation. Its ability to selectively and reversibly react with thiol groups provides a robust method for the site-specific modification of proteins and other biomolecules. While specific quantitative data and detailed experimental protocols for this exact compound are sparse in the literature, the well-understood principles of pyridyl disulfide chemistry provide a strong foundation for its application in a wide range of research and development activities, from basic biochemical studies to the design of sophisticated therapeutic agents. Researchers are encouraged to perform application-specific optimization to achieve the desired conjugation efficiency and product performance.

References

• 1. Application of a water-soluble pyridyl disulfide amine linker for use in Cu-free click bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Lipid–peptide bioconjugation through pyridyl disulfide reaction chemistry and its application in cell targeting and drug delivery - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to S-(Pyridin-2-ylthio)-L-homocysteine for Thiol-Specific Labeling

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of S-(Pyridin-2-ylthio)-L-homocysteine and the broader class of pyridyl disulfide reagents for the specific, reversible labeling of thiol groups in proteins and other biomolecules. It covers the core mechanism, detailed experimental protocols, quantitative data, and applications relevant to research and bioconjugate development.

Introduction: The Power of Thiol-Specific, Reversible Conjugation

Site-specific modification of proteins is a cornerstone of modern biochemistry, enabling the attachment of fluorescent probes, affinity tags, and therapeutic agents. Cysteine, with its relatively low abundance and unique nucleophilic thiol group, presents an ideal target for such modifications.[1] S-(Pyridin-2-ylthio)-L-homocysteine is a small molecule reagent designed for this purpose.[2] It belongs to a class of thiol-reactive compounds that utilize a pyridyl disulfide functional group.

These reagents react with free sulfhydryl groups (thiols) to form a stable disulfide bond. A key advantage of this chemistry is its reversibility; the resulting disulfide linkage can be readily cleaved under mild reducing conditions, which is particularly useful for applications like drug delivery where the payload must be released within the reducing environment of a cell.[2][3]

Mechanism of Action: Thiol-Disulfide Exchange

The core of the labeling strategy is a thiol-disulfide exchange reaction. The sulfur atom of the cysteine thiol acts as a nucleophile, attacking the disulfide bond of the S-(Pyridin-2-ylthio)-L-homocysteine reagent. This results in the formation of a new, mixed disulfide bond between the protein and the homocysteine portion of the reagent. The reaction releases pyridine-2-thione, a chromophore whose concentration can be measured spectrophotometrically to quantify the extent of the reaction.[4][5]

The reaction is highly specific for thiols at a pH range of 7-8.[4] While other nucleophilic residues like amines are abundant in proteins, they are typically protonated and thus unreactive at this pH.[6]

Caption: Reaction mechanism of thiol-specific labeling.

Quantitative Data and Reaction Parameters

The efficiency of labeling depends on several factors, including pH, temperature, incubation time, and the molar ratio of the reagent to the protein. The following tables summarize typical reaction conditions and methods for quantification, primarily derived from protocols for the widely used and functionally identical SPDP (N-succinimidyl 3-(2-pyridyldithio)propionate) class of reagents.

Table 1: Typical Reaction Conditions for Pyridyl Disulfide Reagents

Parameter	Recommended Value	Notes
pH	7.0 - 8.0	Balances thiol reactivity with reagent stability. Amine reactivity is minimized.[4]
Buffer	Phosphate, HEPES, Borate	Avoid thiol-containing buffers (e.g., DTT, 2-mercaptoethanol).[7]
Temperature	Room Temperature (20-25°C)	Sufficient for the reaction to proceed efficiently.[8][9]
Incubation Time	30 - 120 minutes	The reaction is often complete within 1-2 hours.[8][10]

| Reagent:Protein Molar Ratio | 10:1 to 20:1 | An excess of the labeling reagent drives the reaction to completion.[11] |

Table 2: Quantification of Labeling and Cleavage

Method	Analyte	Wavelength (λmax)	Molar Extinction Coefficient (ε)	Notes
Spectrophotometry	Pyridine-2-thione	343 nm	8,080 M⁻¹cm⁻¹	Measures the released byproduct to quantify labeling.[4][12]
HPLC	Labeled Protein	Varies	Protein-specific	Provides a more accurate determination of the degree of labeling than spectrophotometry alone.[13][14]
Mass Spectrometry	Labeled Protein	N/A	N/A	Confirms the mass shift corresponding to the attached label, providing precise verification of conjugation.[15]

| Disulfide Cleavage | DTT or TCEP | N/A | N/A | Typically performed with 25-50 mM DTT to reverse the linkage.[4][9] |

Experimental Protocols

This section provides detailed methodologies for a typical protein labeling experiment using a pyridyl disulfide reagent.

Protein Preparation and Thiol Reduction

For efficient labeling, any existing disulfide bonds within the protein that are not essential for its structure or function should be reduced to free thiols.

• Dissolve Protein : Prepare the protein solution at a concentration of 1-10 mg/mL in a suitable degassed, thiol-free buffer (e.g., 100 mM sodium phosphate, 1 mM EDTA, pH 7.2).[8][16]

• Add Reducing Agent : Add a 10-100 fold molar excess of a thiol-free reducing agent like TCEP (tris(2-carboxyethyl)phosphine).[7][11] If using DTT, it must be completely removed before adding the labeling reagent, as its own thiols will compete in the reaction.[6]

• Incubate : Incubate the mixture for 20-60 minutes at room temperature under an inert gas (e.g., nitrogen or argon) to prevent re-oxidation of the thiols.[11][16]

• Remove Reducing Agent : If DTT was used, remove it completely using a desalting column equilibrated with the reaction buffer.[6] This step is not necessary for TCEP.

Labeling Reaction

• Prepare Reagent Stock : Immediately before use, dissolve the S-(Pyridin-2-ylthio)-L-homocysteine or other pyridyl disulfide reagent in an anhydrous organic solvent like DMSO or DMF to a concentration of ~20-25 mM.[8][9]

• Add Reagent to Protein : Add the reagent stock solution to the prepared protein solution to achieve a final molar ratio of 10-20 moles of reagent per mole of protein.[11]

• Incubate : Allow the reaction to proceed for 30-60 minutes at room temperature with gentle stirring.[8][9]

Purification of the Labeled Protein

Excess, unreacted labeling reagent must be removed to prevent interference in downstream applications.

• Prepare Desalting Column : Equilibrate a desalting column (e.g., Sephadex G-25) with the desired storage buffer (e.g., PBS).[8]

• Apply Sample : Load the reaction mixture onto the column.

• Elute : Elute the labeled protein according to the manufacturer's instructions. The larger protein conjugate will elute first, while the smaller, unreacted reagent is retained.

Characterization and Quantification

• Spectrophotometric Quantification :

  • Measure the absorbance of the reaction mixture (before purification) at 343 nm.

  • Calculate the concentration of released pyridine-2-thione using the Beer-Lambert law (A = εcl) with ε = 8,080 M⁻¹cm⁻¹.[4]

  • The concentration of released pyridine-2-thione is equal to the concentration of labeled thiol groups on the protein.

• Mass Spectrometry Analysis :

  • Analyze the purified conjugate using ESI-MS or MALDI-MS to confirm the increase in molecular weight corresponding to the covalent attachment of the label.[15]

  • Top-down mass spectrometry can be used to analyze the intact protein and provide a comprehensive view of all modifications.[17]

Caption: General workflow for protein labeling.

Applications in Research and Drug Development

The cleavable nature of the disulfide bond formed by pyridyl disulfide reagents makes them exceptionally versatile.

• Antibody-Drug Conjugates (ADCs) : A potent cytotoxic drug can be linked to a tumor-targeting antibody. The disulfide bond is stable in the bloodstream but is cleaved upon internalization into cancer cells, which have a highly reducing intracellular environment, releasing the drug specifically at the target site.[3][18]

• Probing Protein Structure : Attaching fluorescent probes or other reporters allows for the study of protein conformation, dynamics, and interactions.

• Immobilization : Proteins can be attached to solid supports, such as nanoparticles or chromatography resins, for use in assays or purification.[19][20]

• Reversible Bioconjugation : The ability to cleave the linker allows for the recovery of the original protein, which can be useful in applications where the modification is temporary.[21]

Caption: Logic of a cleavable linker in drug delivery.

Comparison with Other Thiol-Reactive Chemistries

While pyridyl disulfides are highly effective, other reagents are also commonly used for thiol labeling. The choice depends on the specific application, particularly the need for reversibility.

Table 3: Comparison of Common Thiol-Reactive Reagents

Feature	Pyridyl Disulfides	Maleimides	Iodoacetamides
Reaction	Thiol-Disulfide Exchange	Michael Addition	Nucleophilic Substitution
Linkage	Disulfide (-S-S-)	Thioether	Thioether
Reversibility	Yes , with reducing agents (DTT, TCEP)	No , linkage is stable.[5]	No , linkage is stable.[6]
pH Optimum	7.0 - 8.0[4]	6.5 - 7.5[11]	7.0 - 8.5[6]
Specificity	High for thiols.	High for thiols at neutral pH, but can react with amines at higher pH.[6]	Moderate, potential for off-target reactions with histidine or methionine.[6]

| Key Advantage | Cleavable linkage for controlled release. | Forms a very stable bond. | Forms a very stable bond. |

Conclusion

S-(Pyridin-2-ylthio)-L-homocysteine and related pyridyl disulfide reagents are powerful tools for the thiol-specific modification of proteins. Their defining feature is the formation of a disulfide bond that is stable under physiological conditions but readily cleavable in a reducing environment. This property makes them invaluable for creating reversible bioconjugates, particularly in the field of targeted drug delivery and the development of ADCs. By following well-established protocols for protein reduction, labeling, and purification, researchers can achieve high labeling efficiencies and generate precisely modified proteins for a wide array of applications.

References

• 1. Efficient Site-Specific Labeling of Proteins via Cysteines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Application of a water-soluble pyridyl disulfide amine linker for use in Cu-free click bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. broadpharm.com [broadpharm.com]
• 5. Lipid–peptide bioconjugation through pyridyl disulfide reaction chemistry and its application in cell targeting and drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Thiol-Reactive Probe Labeling Protocol | Thermo Fisher Scientific - TH [thermofisher.com]
• 7. lumiprobe.com [lumiprobe.com]
• 8. proteochem.com [proteochem.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. interchim.fr [interchim.fr]
• 11. biotium.com [biotium.com]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Quantitative analysis of derivatized proteins prepared with pyridyl disulfide-containing cross-linkers by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Detection and quantification of free sulfhydryls in monoclonal antibodies using maleimide labeling and mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 17. Comprehensive Analysis of Protein Modifications by Top-down Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Decoupling stability and release in disulfide bonds with antibody-small molecule conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 19. pubs.acs.org [pubs.acs.org]
• 20. Synthesis of pyridyl disulfide-functionalized nanoparticles for conjugating thiol-containing small molecules, peptides, and proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Disulfide-bond cleavage and formation in proteins - PubMed [pubmed.ncbi.nlm.nih.gov]

S-(Pyridin-2-ylthio)-L-homocysteine and Disulfide Bond Formation: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Disulfide bonds are critical post-translational modifications that play a pivotal role in protein structure, stability, and function. The ability to selectively and efficiently form disulfide bonds is a key requirement in various fields, including protein chemistry, drug delivery, and materials science. S-(Pyridin-2-ylthio)-L-homocysteine is a valuable reagent that facilitates the formation of disulfide bonds through a thiol-disulfide exchange mechanism. This technical guide provides a comprehensive overview of the principles, applications, and experimental considerations for utilizing S-(Pyridin-2-ylthio)-L-homocysteine in disulfide bond formation. We delve into the underlying chemical mechanisms, present quantitative data for related reactions, and provide detailed experimental protocols for its synthesis and application in modifying cysteine-containing peptides and proteins. This guide aims to equip researchers, scientists, and drug development professionals with the necessary knowledge to effectively employ this versatile reagent in their work.

Introduction to Thiol-Disulfide Exchange and the Role of Pyridyl Disulfides

Thiol-disulfide exchange is a fundamental chemical reaction involving the cleavage of a disulfide bond by a thiolate anion, resulting in the formation of a new disulfide bond and a new thiol. This reversible reaction is central to numerous biological processes, including protein folding, redox signaling, and enzyme catalysis.

Pyridyl disulfide reagents, such as those derived from 2,2'-dipyridyl disulfide, are widely employed to facilitate the formation of disulfide bonds in a controlled manner.[1] The pyridin-2-ylthio group acts as an excellent leaving group, driving the reaction towards the formation of the desired mixed disulfide. S-(Pyridin-2-ylthio)-L-homocysteine is a specialized reagent that incorporates a homocysteine moiety, offering specific advantages in certain applications.

The Core Chemistry: Mechanism of Action

The reaction of S-(Pyridin-2-ylthio)-L-homocysteine with a free thiol (e.g., a cysteine residue in a peptide or protein) proceeds via a nucleophilic attack of the thiolate anion on the disulfide bond of the reagent. This is a classic SN2 type reaction.[2] The reaction releases pyridine-2-thione, a chromophore that can be monitored spectrophotometrically to follow the reaction progress.

The overall reaction can be summarized as follows:

Protein-SH + Hcy-S-S-Pyr → Protein-S-S-Hcy + HS-Pyr

where:

• Protein-SH represents a protein or peptide with a free cysteine residue.

• Hcy-S-S-Pyr is S-(Pyridin-2-ylthio)-L-homocysteine.

• Protein-S-S-Hcy is the desired product with a newly formed disulfide bond.

• HS-Pyr is the byproduct, pyridine-2-thione.

The reaction is typically carried out under mild conditions and is highly specific for thiol groups.

Figure 1: Thiol-Disulfide Exchange Mechanism.

Quantitative Data

The table below presents representative second-order rate constants for various thiol-disulfide interchange reactions. These values illustrate the range of reaction rates that can be expected and highlight the efficiency of enzyme-catalyzed reactions compared to non-catalyzed reactions.

Attacking Thiol	Disulfide Substrate	Second-Order Rate Constant (k, M⁻¹s⁻¹)	Conditions
Cysteine	GSSG	0.2	pH 7.0
Glutathione (GSH)	Cystamine	1.1	pH 7.0
Dithiothreitol (DTT)	GSSG	1.5	pH 7.0
Enzyme-catalyzed
Thioredoxin (Trx)	Insulin	~10⁴ - 10⁶	Physiological pH
PDI	various protein disulfides	~10⁴ - 10⁶	Physiological pH
Table 1: Representative Second-Order Rate Constants for Thiol-Disulfide Exchange Reactions. Data compiled from various sources.[2][3]

Experimental Protocols

Synthesis of S-(Pyridin-2-ylthio)-L-homocysteine

A general method for the synthesis of S-(pyridin-2-ylthio) derivatives involves the reaction of a thiol-containing compound with an excess of 2,2'-dipyridyl disulfide.

Materials:

• L-Homocysteine

• 2,2'-Dipyridyl disulfide

• Methanol

• Diethyl ether

• Stir plate and stir bar

• Round bottom flask

• Filtration apparatus

Procedure:

• Dissolve L-Homocysteine in methanol in a round bottom flask.

• In a separate container, dissolve a 2 to 3-fold molar excess of 2,2'-dipyridyl disulfide in methanol.

• Slowly add the 2,2'-dipyridyl disulfide solution to the L-Homocysteine solution while stirring at room temperature.

• Allow the reaction to proceed for 2-4 hours. The reaction progress can be monitored by TLC or HPLC.

• Upon completion, remove the methanol under reduced pressure.

• The crude product can be purified by precipitation from diethyl ether or by flash column chromatography on silica gel.

• Characterize the final product by NMR and mass spectrometry.

General Protocol for Disulfide Bond Formation in a Cysteine-Containing Peptide

This protocol describes a general procedure for forming a disulfide bond between a cysteine-containing peptide and S-(Pyridin-2-ylthio)-L-homocysteine.

Materials:

• Cysteine-containing peptide

• S-(Pyridin-2-ylthio)-L-homocysteine

• Reaction buffer (e.g., 0.1 M sodium phosphate, pH 7.5, containing 1 mM EDTA)

• HPLC system for monitoring and purification

• Mass spectrometer for product verification

Procedure:

• Dissolve the cysteine-containing peptide in the reaction buffer to a final concentration of 1-5 mg/mL.

• Dissolve S-(Pyridin-2-ylthio)-L-homocysteine in the reaction buffer to create a stock solution (e.g., 10-20 mM).

• Add a 5 to 10-fold molar excess of the S-(Pyridin-2-ylthio)-L-homocysteine solution to the peptide solution.

• Incubate the reaction mixture at room temperature for 1-2 hours.

• Monitor the reaction progress by observing the release of pyridine-2-thione spectrophotometrically at 343 nm or by analyzing aliquots of the reaction mixture by RP-HPLC.

• Upon completion of the reaction, purify the modified peptide using RP-HPLC.

• Confirm the identity of the product by mass spectrometry.

Figure 2: Experimental Workflow for Peptide Modification.

Applications in Drug Development and Research

The ability to form stable yet cleavable disulfide bonds is of significant interest in drug development. S-(Pyridin-2-ylthio)-L-homocysteine can be used to conjugate drugs to antibodies or other targeting moieties, creating antibody-drug conjugates (ADCs). The disulfide linker is stable in the bloodstream but is cleaved in the reducing environment of the cell, releasing the active drug at the target site.[4]

In research, this reagent is valuable for:

• Protein labeling and modification: Introducing probes, tags, or other functional groups to proteins at specific cysteine residues.

• Creating redox-responsive materials: The disulfide bond can act as a trigger for the disassembly of nanoparticles or hydrogels in response to a reducing stimulus.[1]

• Studying protein folding and structure: Facilitating the formation of native disulfide bonds in synthetic or recombinant proteins.

Signaling Pathway Context: Intracellular Release

A key application of disulfide bond formation with reagents like S-(Pyridin-2-ylthio)-L-homocysteine in drug delivery is the targeted release of a therapeutic agent within a cell. The intracellular environment is significantly more reducing than the extracellular space, primarily due to the high concentration of glutathione (GSH). This difference in redox potential can be exploited to design drug delivery systems that are stable in circulation but release their payload upon internalization into a target cell.

The diagram below illustrates the conceptual pathway for the intracellular release of a drug that has been conjugated to a targeting ligand via a disulfide bond formed using a pyridyl disulfide-based strategy.

Figure 3: Intracellular Drug Release Pathway.

Conclusion

S-(Pyridin-2-ylthio)-L-homocysteine is a powerful and versatile tool for the selective formation of disulfide bonds. Its high reactivity and specificity for thiols, coupled with the ability to monitor the reaction by spectrophotometry, make it an attractive reagent for a wide range of applications in research and drug development. While specific quantitative kinetic data for this particular compound is limited, the well-established principles of thiol-disulfide exchange with pyridyl disulfide reagents provide a strong foundation for its effective use. The experimental protocols provided in this guide offer a starting point for researchers to incorporate S-(Pyridin-2-ylthio)-L-homocysteine into their workflows for protein modification, bioconjugation, and the development of redox-responsive systems. As the demand for precisely engineered biomolecules and smart drug delivery systems grows, the importance of reagents like S-(Pyridin-2-ylthio)-L-homocysteine will undoubtedly continue to increase.

References

• 1. Pyridyl disulfide-based thiol–disulfide exchange reaction: shaping the design of redox-responsive polymeric materials - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Kinetics and Mechanisms of Thiol–Disulfide Exchange Covering Direct Substitution and Thiol Oxidation-Mediated Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]

An In-depth Technical Guide to S-(Pyridin-2-ylthio)-L-homocysteine for Studying Protein Function

For Researchers, Scientists, and Drug Development Professionals

Introduction

S-(Pyridin-2-ylthio)-L-homocysteine (SPH) is a pivotal chemical tool for investigating the functional roles of cysteine residues in proteins. As a thiol-specific labeling reagent, SPH facilitates the introduction of a homocysteine moiety onto a protein's cysteine residues through a disulfide exchange reaction. This process, known as S-homocysteinylation, is a post-translational modification implicated in various physiological and pathological processes. This guide provides a comprehensive overview of the core principles, experimental methodologies, and applications of SPH in protein function studies, tailored for researchers, scientists, and professionals in drug development.

The homocysteine moiety introduced by SPH is attached via a disulfide bond, which is readily cleavable under reducing conditions. This reversibility is a key feature, allowing for the controlled modification and subsequent analysis of protein function. The release of a pyridine-2-thione byproduct, which can be monitored spectrophotometrically, provides a convenient method for quantifying the extent of the reaction.

Mechanism of Action

SPH functions through a thiol-disulfide exchange reaction. The sulfhydryl group of a cysteine residue in a target protein nucleophilically attacks the disulfide bond of SPH. This results in the formation of a new disulfide bond between the protein's cysteine and the homocysteine moiety of SPH, with the concomitant release of pyridine-2-thione.

digraph "SPH_Mechanism" {
  graph [rankdir="LR", splines=true, nodesep=0.5, ranksep=1.2, bgcolor="#FFFFFF"];
  node [shape=Mrecord, style=filled, fillcolor="#F1F3F4", fontname="Arial", fontsize=12, fontcolor="#202124"];
  edge [arrowhead=vee, color="#4285F4", penwidth=2];

Protein_Cys [label="{Protein |  Cys-SH}", fillcolor="#FBBC05"];
SPH [label="{S-(Pyridin-2-ylthio)-L-homocysteine | Py-S-S-Hcy}", fillcolor="#34A853"];
Transition_State [label="Transition State", shape=plaintext, fontcolor="#202124"];
Modified_Protein [label="{S-homocysteinylated Protein | Protein-S-S-Hcy}", fillcolor="#EA4335", fontcolor="#FFFFFF"];
Byproduct [label="{Pyridine-2-thione | Py-SH}", fillcolor="#4285F4", fontcolor="#FFFFFF"];

Protein_Cys:SH -> Transition_State [label="Nucleophilic Attack"];
SPH -> Transition_State;
Transition_State -> Modified_Protein;
Transition_State -> Byproduct;

}
Workflow for identifying S-homocysteinylated proteins.
Data Presentation

The efficiency of protein modification with pyridyldithio-based reagents is influenced by several factors, including pH, reagent concentration, and reaction time. The following table summarizes typical quantitative data gathered from studies involving such reagents, which can serve as a reference for experiments with SPH.

Parameter
Value/Range
Conditions
Reference
Reaction pH 
7.0 - 8.5
The reaction rate increases with pH due to the deprotonation of the cysteine's sulfhydryl group.
[1]
Molar Excess of Reagent 
5 - 20 fold
A molar excess ensures efficient labeling of accessible cysteine residues.
[1]
Reaction Time 
1 - 4 hours
Reaction progress can be monitored by the release of pyridine-2-thione.
[2]
Labeling Efficiency 
70 - 95%
Dependent on protein structure, cysteine accessibility, and reaction conditions.
[1]
Mass Shift upon Modification 
+134.03 Da
Corresponds to the addition of a homocysteine moiety (C₄H₈NO₂S) and loss of a hydrogen atom.
Pyridine-2-thione Absorbance 
343 nm
The byproduct of the reaction can be used for quantification.
[2]
Molar Extinction Coefficient of Pyridine-2-thione 
~8080 M⁻¹cm⁻¹
Used for calculating the extent of reaction.
[2]

Applications in Drug Development and Research

The use of SPH and the study of S-homocysteinylation have significant implications for drug development and basic research:



Target Identification and Validation:  By identifying proteins susceptible to S-homocysteinylation, researchers can uncover novel drug targets. Alterations in protein function due to this modification may be linked to disease pathogenesis.



Understanding Disease Mechanisms:  Elevated levels of homocysteine in the body (hyperhomocysteinemia) are a risk factor for various diseases. SPH allows for the in-vitro and in-cellulo study of how S-homocysteinylation of specific proteins contributes to these conditions.



Enzyme Activity Modulation:  Cysteine residues are often found in the active sites of enzymes. Modifying these residues with SPH can provide insights into their role in catalysis and regulation.



Probing Protein Structure and Dynamics:  The introduction of a homocysteine moiety can be used to probe the local environment of a cysteine residue and its role in maintaining protein structure and stability.



Development of Cleavable Linkers:  The disulfide bond formed by SPH is cleavable under reducing conditions. This property is valuable in the design of drug delivery systems and chemical probes where controlled release of a payload is desired.



Conclusion

S-(Pyridin-2-ylthio)-L-homocysteine is a versatile and powerful tool for the site-specific modification of cysteine residues in proteins. Its ability to introduce a homocysteine moiety via a cleavable disulfide bond provides a means to investigate the functional consequences of S-homocysteinylation, a post-translational modification of growing biological and pathological significance. The protocols and data presented in this guide offer a solid foundation for researchers to employ SPH in their studies of protein function, contributing to a deeper understanding of cellular processes and the development of novel therapeutic strategies.

References

• 1. Efficient Site-Specific Labeling of Proteins via Cysteines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Lipid–peptide bioconjugation through pyridyl disulfide reaction chemistry and its application in cell targeting and drug delivery - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Safety and Handling of S-(Pyridin-2-ylthio)-L-homocysteine

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals. It is not a substitute for a comprehensive Material Safety Data Sheet (MSDS) or a formal risk assessment. Always consult the specific MSDS provided by the supplier and adhere to all institutional and governmental safety regulations.

Introduction

S-(Pyridin-2-ylthio)-L-homocysteine is a thiol-specific labeling reagent.[1] It is utilized in biochemical assays for its ability to reversibly bind to cysteine residues on proteins through a disulfide bond.[1] This bond can be selectively cleaved within the reducing environment of the cell cytoplasm, making it a valuable tool in studying protein structure and function.[1] This guide provides a summary of the available safety information, handling procedures, and relevant biological context for S-(Pyridin-2-ylthio)-L-homocysteine. Due to the limited specific safety data for this compound, information on the related compound L-homocysteine is included for a more comprehensive understanding of potential hazards.

Compound Identification and Properties

A clear identification of the compound is crucial for safety and handling.

Identifier	Value
Chemical Name	S-(Pyridin-2-ylthio)-L-homocysteine
Synonyms	(S)-2-amino-4-(2-(pyridin-2-yl)disulfanyl)butanoic acid
CAS Number	2668173-78-0[1]
Molecular Formula	C9H12N2O2S2[2]
Molecular Weight	244.33 g/mol [2]

Hazard Identification and Precautionary Measures

General Precautionary Statements:

Code	Statement
P280	Wear protective gloves, protective clothing, and eye protection.[3]
P302+P352	IF ON SKIN: Wash with plenty of soap and water.[3]
P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[3]

Potential Hazards of the Parent Compound, L-homocysteine:

L-homocysteine is classified as an irritant.[4] It may cause eye, skin, and respiratory tract irritation.[5]

First Aid Measures

In the event of exposure, the following first aid measures are recommended:

Exposure Route	First Aid Protocol
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention.[5]
Skin Contact	Immediately wash the skin with plenty of soap and water.[3] Remove contaminated clothing. Seek medical attention if irritation persists.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower and upper eyelids occasionally.[5] Seek medical attention.
Ingestion	Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.[5]

Handling and Storage

Proper handling and storage are essential to maintain the integrity of the compound and ensure the safety of laboratory personnel.

Parameter	Recommendation
Handling	Use in a well-ventilated area or under a chemical fume hood.[6] Avoid breathing dust, vapor, mist, or gas.[5] Avoid contact with skin and eyes.[5]
Storage	Store in a cool, dry place in a tightly sealed container.[5] Recommended storage is at -20°C.[7] Protect from light.[7]
Incompatible Materials	Strong acids, strong bases, strong oxidizing agents.[3]

Experimental Protocols

General Handling Workflow

The following workflow outlines the general steps for safely handling S-(Pyridin-2-ylthio)-L-homocysteine in a laboratory setting.

Caption: General workflow for handling S-(Pyridin-2-ylthio)-L-homocysteine.

Biological Context: L-homocysteine Metabolism

S-(Pyridin-2-ylthio)-L-homocysteine is a derivative of L-homocysteine. Understanding the metabolic pathways of L-homocysteine provides a broader biological context. Homocysteine metabolism is centered around two main pathways: remethylation and transsulfuration.[8]

Caption: Simplified overview of L-homocysteine metabolic pathways.

Toxicity Profile

Specific toxicological data for S-(Pyridin-2-ylthio)-L-homocysteine is not available in the provided search results. However, elevated levels of its parent compound, homocysteine, are known to be associated with various pathological conditions.

Mechanisms of Homocysteine Toxicity:

Elevated homocysteine levels can induce cellular toxicity through several mechanisms:

• Oxidative Stress: Production of reactive oxygen species.[9]

• Endothelial Dysfunction: Impairment of vasodilation.[10]

• Pro-thrombotic Effects: Can act as a pro-thrombotic factor.[10]

• Protein Modification: Can lead to N-homocysteinylation of proteins, affecting their structure and function and potentially eliciting an autoimmune response.[10]

The following diagram illustrates the logical relationship between elevated homocysteine and its potential toxic effects.

Caption: Potential mechanisms of homocysteine-induced cellular toxicity.

Conclusion

S-(Pyridin-2-ylthio)-L-homocysteine is a valuable research tool. While specific safety and handling data are limited, a cautious approach based on the known properties of related compounds and general laboratory safety practices is warranted. Researchers should always consult the supplier's MSDS and perform a thorough risk assessment before use. Further studies are needed to fully characterize the safety and toxicological profile of this compound.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. S-(Pyridin-2-ylthio)homocysteine|BLD Pharm [bldpharm.com]
• 3. eaglebio.com [eaglebio.com]
• 4. L-Homocysteine | C4H9NO2S | CID 91552 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. goldbio.com [goldbio.com]
• 8. Homocysteine metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Possible mechanisms of homocysteine toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Mechanisms of homocysteine toxicity in humans [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Protein Labeling with S-(Pyridin-2-ylthio)-L-homocysteine

For Researchers, Scientists, and Drug Development Professionals

Introduction

S-(Pyridin-2-ylthio)-L-homocysteine is a thiol-specific labeling reagent utilized for the reversible modification of cysteine residues in proteins. This reagent facilitates the formation of a disulfide bond between the homocysteine moiety and a free sulfhydryl group on a protein, releasing pyridine-2-thione as a byproduct.[1] The resulting disulfide linkage is stable under physiological conditions but can be readily cleaved in a reducing environment, offering a versatile tool for various applications in research and drug development, including protein structure-function studies, protein-protein interaction analysis, and the development of antibody-drug conjugates.

The reaction proceeds via a thiol-disulfide exchange mechanism, which is highly specific for cysteine residues. The pyridyl disulfide group is an excellent leaving group, driving the reaction forward. The homocysteine portion of the reagent provides a handle for further modifications or for studying the impact of homocysteinylation on protein function.[2]

Key Applications

• Site-Specific Protein Modification: Introduction of a reactive handle at a specific cysteine residue for subsequent conjugation with other molecules like fluorophores, biotin, or drugs.

• Protein Structure and Function Studies: Probing the accessibility and reactivity of cysteine residues to understand protein folding and conformational changes.

• Drug Delivery and Development: Creation of reversible bioconjugates, such as antibody-drug conjugates (ADCs), where the drug is released from the protein carrier in the reducing environment of the cell.

• Proteomics: Selective enrichment and identification of cysteine-containing peptides from complex biological samples.

Chemical Principle of Labeling

The labeling reaction is a thiol-disulfide exchange between the S-(Pyridin-2-ylthio)-L-homocysteine reagent and a cysteine residue on the target protein. The sulfhydryl group of the cysteine attacks the disulfide bond of the reagent, leading to the formation of a new, stable disulfide bond between the protein and the homocysteine moiety. This reaction is accompanied by the release of pyridine-2-thione, which can be monitored spectrophotometrically at approximately 343 nm to follow the reaction progress.

Experimental Protocols

This section provides a general protocol for the labeling of a protein with S-(Pyridin-2-ylthio)-L-homocysteine. It is important to note that optimal conditions (e.g., molar excess of reagent, reaction time, temperature) may vary depending on the specific protein and should be determined empirically.

Materials

• Protein of interest with at least one accessible cysteine residue

• S-(Pyridin-2-ylthio)-L-homocysteine

• Reaction Buffer: e.g., Phosphate-buffered saline (PBS), pH 7.2-7.5

• Reducing agent (optional, for proteins with existing disulfide bonds): Dithiothreitol (DTT) or Tris(2-carboxyethyl)phosphine (TCEP)

• Quenching reagent: e.g., L-cysteine or 2-mercaptoethanol

• Desalting columns or dialysis tubing for purification

• Spectrophotometer

• Mass spectrometer (for verification of labeling)

Protocol 1: General Protein Labeling

1. Protein Preparation: a. Dissolve the protein in the Reaction Buffer to a final concentration of 1-10 mg/mL. b. If the protein contains disulfide bonds that need to be reduced to expose free cysteine residues, add a 10-20 fold molar excess of a reducing agent like DTT or TCEP. c. Incubate at room temperature for 1-2 hours or at 4°C overnight. d. Crucially, the reducing agent must be removed before adding the labeling reagent. This can be achieved by using a desalting column or through dialysis against the Reaction Buffer.

2. Labeling Reaction: a. Prepare a stock solution of S-(Pyridin-2-ylthio)-L-homocysteine (e.g., 10 mM) in a suitable solvent like DMSO or DMF. b. Add a 10-50 fold molar excess of the S-(Pyridin-2-ylthio)-L-homocysteine stock solution to the protein solution. The optimal molar ratio should be determined experimentally. c. Incubate the reaction mixture at room temperature for 2-4 hours or at 4°C overnight with gentle stirring. Protect the reaction from light if the reagent or subsequent modifications are light-sensitive.

3. Quenching the Reaction (Optional): a. To stop the labeling reaction, a small molecule thiol such as L-cysteine or 2-mercaptoethanol can be added in excess to react with any remaining unreacted labeling reagent.

4. Purification of the Labeled Protein: a. Remove the excess, unreacted S-(Pyridin-2-ylthio)-L-homocysteine and the pyridine-2-thione byproduct by size-exclusion chromatography (e.g., a desalting column) or dialysis against an appropriate buffer.

5. Characterization and Quantification of Labeling: a. Spectrophotometric Analysis: The extent of labeling can be estimated by measuring the concentration of the released pyridine-2-thione in the reaction mixture. The molar extinction coefficient of pyridine-2-thione at 343 nm is approximately 8,080 M⁻¹cm⁻¹. b. Mass Spectrometry: The most accurate method to confirm successful labeling and determine the degree of labeling is through mass spectrometry (e.g., ESI-MS or MALDI-TOF). The mass of the protein will increase by the mass of the homocysteine moiety minus the mass of a hydrogen atom for each labeled cysteine. c. SDS-PAGE Analysis: Labeled proteins can be visualized by SDS-PAGE. While this does not quantify labeling, it can confirm that the protein has not significantly degraded during the labeling process.

Data Presentation

As specific quantitative data for the labeling of various proteins with S-(Pyridin-2-ylthio)-L-homocysteine is not extensively published, the following table is provided as a template for researchers to document their experimental results. This structured format will aid in the optimization and comparison of labeling efficiencies for different proteins and reaction conditions.

Protein	Protein Concentration (mg/mL)	Molar Ratio (Reagent:Protein)	Reaction Time (h)	Reaction Temperature (°C)	Labeling Efficiency (%) [Method]	Notes
Example: Antibody A	2.0	20:1	4	25	85 [Mass Spec]	Single accessible cysteine mutant.
Your Protein 1
Your Protein 2

Method refers to the technique used to determine labeling efficiency (e.g., Mass Spectrometry, Spectrophotometry).

Visualizations

Reaction Mechanism

The following diagram illustrates the thiol-disulfide exchange reaction between a protein cysteine residue and S-(Pyridin-2-ylthio)-L-homocysteine.

Caption: Thiol-disulfide exchange mechanism.

Experimental Workflow

The diagram below outlines the key steps in the protein labeling protocol.

Caption: Protein labeling experimental workflow.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Molecular Targeting of Proteins by l-Homocysteine: Mechanistic Implications for Vascular Disease - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Labeling Cysteine Residues with S-(Pyridin-2-ylthio)-L-homocysteine

For Researchers, Scientists, and Drug Development Professionals

Introduction

S-(Pyridin-2-ylthio)-L-homocysteine is a thiol-specific labeling reagent designed for the reversible modification of cysteine residues in proteins and peptides. This reagent features a pyridyl disulfide group that reacts specifically with free sulfhydryl groups to form a stable disulfide bond. A key feature of this linkage is its susceptibility to cleavage in a reducing environment, such as that found within the cytoplasm of cells. This property makes S-(Pyridin-2-ylthio)-L-homocysteine a valuable tool for applications requiring controlled release of a payload, such as in drug delivery systems, and for the reversible modification of proteins for functional studies.[1] This document provides detailed protocols for protein labeling, cleavage of the disulfide bond, and methods for quantifying the extent of labeling.

Physicochemical Properties

A summary of the key physicochemical properties of S-(Pyridin-2-ylthio)-L-homocysteine is provided in the table below.

Property	Value
Molecular Formula	C₉H₁₂N₂O₂S₂
Molecular Weight	244.33 g/mol
Appearance	White to off-white solid
Solubility	Soluble in aqueous buffers (pH 7-8), DMSO, DMF
Reactive Group	Pyridyl disulfide
Target Residue	Cysteine (free sulfhydryl group)
Bond Formed	Disulfide (-S-S-)
Cleavage	Reducible with agents like DTT, TCEP, or intracellular glutathione

Reaction Mechanism

The labeling of a cysteine residue with S-(Pyridin-2-ylthio)-L-homocysteine proceeds via a thiol-disulfide exchange reaction. The sulfhydryl group of the cysteine residue attacks the disulfide bond of the reagent, leading to the formation of a new disulfide bond between the protein and the homocysteine moiety of the reagent. This reaction releases pyridine-2-thione, which can be monitored spectrophotometrically at 343 nm to quantify the progress of the reaction.

Caption: Reaction of a protein cysteine with the reagent.

Experimental Protocols

Protocol 1: Labeling of a Protein with S-(Pyridin-2-ylthio)-L-homocysteine

This protocol describes the general procedure for labeling a protein containing accessible cysteine residues.

Materials:

• Protein of interest with at least one free cysteine residue

• S-(Pyridin-2-ylthio)-L-homocysteine

• Labeling Buffer: 100 mM sodium phosphate, 150 mM NaCl, 1 mM EDTA, pH 7.5

• Quenching Buffer: 50 mM Tris-HCl, pH 8.0

• Reducing agent (optional, for pre-reduction of protein): Dithiothreitol (DTT) or Tris(2-carboxyethyl)phosphine (TCEP)

• Desalting column

Procedure:

• Protein Preparation: a. Dissolve the protein in Labeling Buffer to a final concentration of 1-10 mg/mL. b. If the protein's cysteines are not fully reduced, add DTT or TCEP to a final concentration of 10 mM and incubate for 1 hour at room temperature. c. Remove the reducing agent using a desalting column equilibrated with Labeling Buffer. This step is critical as the reducing agent will compete with the protein for the labeling reagent.

• Labeling Reaction: a. Prepare a stock solution of S-(Pyridin-2-ylthio)-L-homocysteine in DMSO or DMF (e.g., 10-20 mM). b. Add a 10- to 20-fold molar excess of the S-(Pyridin-2-ylthio)-L-homocysteine solution to the protein solution. c. Incubate the reaction mixture for 1-2 hours at room temperature with gentle stirring.

• Quenching and Purification: a. To stop the reaction, add Quenching Buffer to a final concentration of 20 mM. b. Remove excess, unreacted S-(Pyridin-2-ylthio)-L-homocysteine and byproducts by size-exclusion chromatography or dialysis against a suitable buffer (e.g., PBS).

Protocol 2: Quantification of Labeling Efficiency using Ellman's Reagent

This protocol allows for the determination of the number of free sulfhydryl groups remaining after the labeling reaction, which can be used to calculate the labeling efficiency.

Materials:

• Labeled protein from Protocol 1

• Ellman's Reagent (5,5'-dithio-bis-(2-nitrobenzoic acid), DTNB)

• Reaction Buffer: 0.1 M sodium phosphate, pH 8.0

• Cysteine hydrochloride (for standard curve)

• Spectrophotometer

Procedure:

• Prepare a Cysteine Standard Curve: a. Prepare a 1.5 mM stock solution of cysteine in Reaction Buffer. b. Create a dilution series of the cysteine stock solution (e.g., 0, 0.25, 0.5, 0.75, 1.0, 1.25, 1.5 mM). c. Prepare a 4 mg/mL solution of Ellman's Reagent in Reaction Buffer. d. To 50 µL of each cysteine standard, add 50 µL of the Ellman's Reagent solution. e. Incubate for 15 minutes at room temperature. f. Measure the absorbance at 412 nm. g. Plot absorbance vs. cysteine concentration to generate a standard curve.

• Quantify Free Thiols in Labeled Protein: a. To a known concentration of the labeled protein in Reaction Buffer, add Ellman's Reagent solution as in step 1d. b. Incubate for 15 minutes and measure the absorbance at 412 nm. c. Determine the concentration of free sulfhydryls in the labeled protein sample using the cysteine standard curve. d. Calculate the labeling efficiency by comparing the amount of free thiols before and after the labeling reaction.

Parameter	Typical Value/Range	Notes
Labeling Efficiency	70-95%	Dependent on protein accessibility of cysteine residues.
Reaction pH	7.0 - 8.0	Optimal for thiol-disulfide exchange.
Molar Excess of Reagent	10-20 fold	Ensures complete labeling of accessible thiols.
Reaction Time	1 - 2 hours	Can be optimized for specific proteins.

Protocol 3: Cleavage of the Disulfide Bond

This protocol describes the cleavage of the disulfide bond to release the modifying group.

Materials:

• Labeled protein

• Cleavage Buffer: 50 mM Tris-HCl, 150 mM NaCl, pH 7.5

• Reducing Agent: DTT or TCEP

Procedure:

• Dissolve the labeled protein in Cleavage Buffer.

• Add DTT or TCEP to a final concentration of 20-50 mM.

• Incubate for 30-60 minutes at 37°C.

• The cleavage can be monitored by observing the release of the homocysteine moiety via techniques like HPLC or mass spectrometry.

Verification of Labeling by Mass Spectrometry

Mass spectrometry is a powerful tool to confirm the successful labeling of the protein.

• Intact Protein Analysis: Electrospray ionization mass spectrometry (ESI-MS) of the intact labeled protein will show a mass increase corresponding to the mass of the homocysteine moiety minus the mass of a proton for each labeled cysteine. The expected mass shift is approximately 134.2 Da per modification.

• Peptide Mapping: For larger proteins, analysis of a proteolytic digest (e.g., with trypsin) of the labeled protein by LC-MS/MS can identify the specific cysteine residue(s) that have been modified. The peptide containing the labeled cysteine will show the corresponding mass increase.

Application in Drug Delivery

The reversible nature of the disulfide bond formed by S-(Pyridin-2-ylthio)-L-homocysteine makes it an excellent linker for antibody-drug conjugates (ADCs) and other targeted drug delivery systems.

Caption: Workflow for an ADC with a disulfide linker.

In this workflow, a cytotoxic drug is conjugated to a targeting antibody via the S-(Pyridin-2-ylthio)-L-homocysteine linker. The resulting ADC circulates in the bloodstream where the disulfide bond is relatively stable. Upon binding to its target antigen on a cancer cell, the ADC is internalized. Inside the cell, the high concentration of reducing agents like glutathione in the cytoplasm cleaves the disulfide bond, releasing the active drug at the site of action, thereby minimizing systemic toxicity.

Troubleshooting

Problem	Possible Cause	Solution
Low Labeling Efficiency	Incomplete reduction of protein thiols.	Ensure complete removal of reducing agent before labeling. Increase molar excess of the labeling reagent. Optimize reaction time and pH.
Cysteine residue is not accessible.	Confirm cysteine accessibility through protein structure or mutagenesis.
Non-specific Labeling	Reaction with other nucleophilic residues.	Ensure reaction is performed within the optimal pH range (7-8).
Protein Precipitation	Hydrophobicity of the label.	Perform labeling at a lower protein concentration. Include mild detergents or organic co-solvents if compatible with protein stability.
Incomplete Cleavage	Insufficient reducing agent.	Increase the concentration of DTT or TCEP. Increase incubation time or temperature.

Safety and Handling

S-(Pyridin-2-ylthio)-L-homocysteine should be handled in a laboratory setting with appropriate personal protective equipment, including gloves, lab coat, and eye protection. Avoid inhalation of dust and contact with skin and eyes. Store the reagent at -20°C, protected from light and moisture.

Conclusion

S-(Pyridin-2-ylthio)-L-homocysteine is a versatile reagent for the specific and reversible labeling of cysteine residues. Its key feature of a cleavable disulfide bond makes it particularly suitable for applications in drug delivery and for the controlled modulation of protein function. The protocols provided herein offer a comprehensive guide for its effective use in research and development.

References

• 1. medchemexpress.com [medchemexpress.com]

S-(Pyridin-2-ylthio)-L-homocysteine: Investigational Applications in Cell Biology

For Researchers, Scientists, and Drug Development Professionals

Note: Currently, there is a significant lack of published scientific literature detailing the specific biological activities, signaling pathways, and established experimental protocols for S-(Pyridin-2-ylthio)-L-homocysteine (SPH). The information provided herein is based on the known chemical properties of its constituent moieties—the pyridyl disulfide group and L-homocysteine—and is intended to serve as a scientifically grounded guide for investigational use. All proposed applications and protocols require empirical validation.

Introduction

S-(Pyridin-2-ylthio)-L-homocysteine is a derivative of the amino acid L-homocysteine containing a pyridyl disulfide group. This functional group is known for its reactivity towards free thiols, such as the sulfhydryl group of cysteine residues in proteins. This reactivity forms the basis of its primary utility as a biochemical reagent for thiol-specific labeling and bioconjugation.[1] The disulfide bond formed is cleavable under the reducing conditions found within the cellular cytoplasm, allowing for the potential release of a payload.[1] While its direct effects on cellular signaling are not documented, its structure suggests potential for investigational applications in targeted delivery and as a tool to probe specific enzymatic pathways.

Investigational Application 1: Thiol-Mediated Bioconjugation and Targeted Delivery

The primary established utility of molecules containing a pyridyl disulfide group is in bioconjugation. SPH can be used to attach a homocysteine moiety to proteins or other molecules bearing a free thiol group via a disulfide exchange reaction. This can be explored for several applications:

• Targeted Drug Delivery: SPH could be used as a linker to conjugate a therapeutic agent to a targeting ligand (e.g., an antibody or peptide) that has been engineered to contain a free cysteine residue. The resulting conjugate would be stable in the oxidizing extracellular environment and in circulation. Upon internalization into a target cell, the disulfide bond would be cleaved by intracellular reducing agents like glutathione, releasing the therapeutic agent.

• Probing Protein Function: By attaching a homocysteine "tag" to a specific protein, researchers could investigate the effects of this modification on protein localization, interaction partners, or enzymatic activity.

Logical Workflow for Bioconjugation

Caption: Workflow for conjugating a thiol-containing molecule with SPH.

Investigational Application 2: Probing N-Myristoyltransferase (NMT) Activity

Please note, this is a hypothetical application based on structural analogy and requires experimental validation.

N-myristoyltransferase (NMT) is an enzyme that catalyzes the attachment of myristate, a 14-carbon saturated fatty acid, to the N-terminal glycine of a specific set of cellular proteins. This modification is crucial for membrane targeting and signal transduction of many proteins involved in oncogenesis. As such, NMT is a target for the development of anti-cancer and anti-parasitic drugs.

While SPH is not a known NMT inhibitor, its amino acid-like structure could potentially allow it to interact with the peptide-binding site of NMT. It could be investigated as a weak inhibitor or as a scaffold for the design of more potent and specific NMT inhibitors.

Hypothetical Mechanism of NMT Inhibition

References

• 1. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for Identifying Reactive Cysteines Using S-(Pyridin-2-ylthio)-L-homocysteine

For Researchers, Scientists, and Drug Development Professionals

Introduction

S-(Pyridin-2-ylthio)-L-homocysteine (SPDP) is a thiol-reactive reagent that can be employed for the identification and profiling of reactive cysteine residues within the proteome. This reagent works by forming a disulfide bond with the sulfhydryl group of cysteine residues.[1] This interaction is reversible upon treatment with a reducing agent. The ability to specifically label reactive cysteines makes SPDP a valuable tool in chemical biology and drug discovery for identifying potential sites for covalent drug targeting, understanding redox signaling, and elucidating enzyme mechanisms.

These application notes provide a detailed protocol for the use of SPDP in a chemoproteomic workflow to identify reactive cysteine residues in complex biological samples using mass spectrometry.

Principle of the Method

The experimental workflow involves the labeling of reactive cysteine residues in a cellular lysate with SPDP. Following labeling, the proteome is digested into peptides. The SPDP-modified peptides can then be identified by liquid chromatography-tandem mass spectrometry (LC-MS/MS). A competitive profiling approach can also be employed where a compound of interest is introduced before SPDP labeling to identify cysteines that are engaged by the compound.

Data Presentation

Table 1: Representative Quantitative Data for SPDP-Labeled Peptides

The following table illustrates the type of quantitative data that can be obtained from a typical chemoproteomic experiment using SPDP. The data presented here is representative and serves to demonstrate the format of results. In an actual experiment, peptide sequences and their corresponding protein identifications and quantification values would be populated based on the mass spectrometry data.

Protein ID	Gene Symbol	Peptide Sequence	Cysteine Position	Fold Change (Treatment vs. Control)	p-value
P04637	TP53	DACPNAECSPLLEGEFEEGLSK	275	-3.2	0.001
Q06830	GAPDH	YPIAVEGYALQDLLLEPNCPK	152, 247	-1.5	0.045
P10636-8	HSP90AA1	IGQFGVGFYSAYLVADR	299	-5.8	<0.0001
P62258	ACTG1	DLYANTVLS*GGTTMYPGIADR	285	-1.2	0.231

Note: The asterisk () indicates the SPDP-modified cysteine residue. Fold change represents the relative abundance of the SPDP-labeled peptide in a treated sample (e.g., with a covalent inhibitor) compared to a control (DMSO) sample. A negative fold change indicates that the compound of interest is competing with SPDP for binding to that specific cysteine.*

Experimental Protocols

Protocol 1: Labeling of Reactive Cysteines in Cell Lysate with SPDP

This protocol describes the fundamental steps for labeling reactive cysteine residues in a cell lysate with S-(Pyridin-2-ylthio)-L-homocysteine.

Materials:

• Cells of interest (e.g., HEK293T, HeLa)

• Lysis Buffer (e.g., 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1% NP-40, protease and phosphatase inhibitors)

• S-(Pyridin-2-ylthio)-L-homocysteine (SPDP)

• Dimethyl sulfoxide (DMSO)

• Dithiothreitol (DTT)

• Iodoacetamide (IAM)

• Urea

• Trypsin (mass spectrometry grade)

• Formic acid

• Acetonitrile

• C18 desalting columns

Procedure:

• Cell Lysis:

  • Harvest cells and wash with ice-cold PBS.

  • Lyse the cell pellet in ice-cold Lysis Buffer.

  • Clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C.

  • Determine the protein concentration of the supernatant using a standard protein assay (e.g., BCA).

• SPDP Labeling:

  • Dilute the protein lysate to a final concentration of 1 mg/mL in Lysis Buffer.

  • Prepare a 10 mM stock solution of SPDP in DMSO.

  • Add SPDP to the protein lysate to a final concentration of 100 µM.

  • Incubate for 1 hour at room temperature with gentle rotation.

• Reduction and Alkylation:

  • Denature the proteins by adding urea to a final concentration of 8 M.

  • Reduce disulfide bonds by adding DTT to a final concentration of 10 mM and incubating for 1 hour at 37°C.

  • Alkylate free cysteines by adding IAM to a final concentration of 55 mM and incubating for 45 minutes at room temperature in the dark.

• Protein Digestion:

  • Dilute the urea concentration to less than 2 M with 50 mM ammonium bicarbonate.

  • Add trypsin at a 1:50 (w/w) ratio of trypsin to protein.

  • Incubate overnight at 37°C.

• Peptide Desalting:

  • Acidify the peptide solution with formic acid to a final concentration of 0.1%.

  • Desalt the peptides using C18 desalting columns according to the manufacturer's instructions.

  • Elute the peptides and dry them in a vacuum centrifuge.

• LC-MS/MS Analysis:

  • Reconstitute the dried peptides in 0.1% formic acid.

  • Analyze the peptides by LC-MS/MS. The mass spectrometer should be operated in a data-dependent acquisition mode.

  • The mass of the SPDP modification on a cysteine residue should be included as a variable modification in the database search. The modification results in the addition of a homocysteine-pyridyl disulfide moiety, which can be further fragmented in the mass spectrometer. The key diagnostic feature is the disulfide bond, which can be cleaved under reducing conditions or in the gas phase during MS/MS, leading to characteristic fragmentation patterns.

Protocol 2: Competitive Profiling of a Covalent Inhibitor

This protocol is designed to identify the cysteine targets of a covalent compound by competing with SPDP labeling.

Procedure:

• Cell Lysis and Compound Treatment:

  • Follow steps 1.1-1.4 of Protocol 1 to prepare the cell lysate.

  • Aliquot the lysate into two tubes: one for the treatment and one for the vehicle control (e.g., DMSO).

  • Add the covalent inhibitor to the treatment tube to the desired final concentration. Add an equivalent volume of DMSO to the control tube.

  • Incubate for 30 minutes at room temperature.

• SPDP Labeling and Downstream Processing:

  • Proceed with SPDP labeling (Step 2 of Protocol 1) for both the treated and control samples.

  • Continue with the reduction, alkylation, digestion, and desalting steps as described in Protocol 1.

• Quantitative Mass Spectrometry:

  • Analyze the peptide samples from both the treated and control groups by LC-MS/MS.

  • Perform a label-free quantification or use isotopic labeling strategies to compare the abundance of SPDP-labeled peptides between the two conditions.

  • A significant decrease in the abundance of an SPDP-labeled peptide in the treated sample compared to the control indicates that the covalent inhibitor binds to that specific cysteine residue.

Visualizations

Experimental Workflow for Reactive Cysteine Identification

Caption: Workflow for identifying reactive cysteines using SPDP.

Competitive Profiling Workflow

Caption: Competitive profiling workflow to identify drug targets.

Hypothetical Signaling Pathway Modulation

References

• 1. medchemexpress.com [medchemexpress.com]

S-(Pyridin-2-ylthio)-L-homocysteine: Application Notes and Protocols for Cross-Linking Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

S-(Pyridin-2-ylthio)-L-homocysteine is a thiol-specific, reversible cross-linking reagent utilized in the study of protein structure and interactions. This reagent targets free sulfhydryl groups (-SH) on cysteine residues, forming a disulfide bond. This linkage is stable under many physiological conditions but can be readily cleaved by reducing agents, making it an invaluable tool for identifying protein-protein interactions, probing protein conformation, and preparing protein conjugates. The reaction proceeds via a thiol-disulfide exchange mechanism, where the sulfhydryl group of a cysteine residue attacks the disulfide bond of S-(Pyridin-2-ylthio)-L-homocysteine, releasing pyridine-2-thione. This by-product can be monitored spectrophotometrically to follow the reaction's progress.

Principle of Action

S-(Pyridin-2-ylthio)-L-homocysteine reacts specifically with free sulfhydryl groups of cysteine residues in proteins and peptides. The reaction is a disulfide exchange process that results in the formation of a new disulfide bond between the homocysteine portion of the reagent and the protein's cysteine residue. This cross-link is reversible and can be cleaved by the addition of reducing agents such as dithiothreitol (DTT) or β-mercaptoethanol.

Applications

• Probing Protein Structure and Conformation: By introducing cross-links between cysteine residues within a single protein or between subunits of a protein complex, S-(Pyridin-2-ylthio)-L-homocysteine can provide distance constraints that aid in structural elucidation.

• Identifying Protein-Protein Interactions: This reagent can be used to capture transient or weak protein-protein interactions by covalently linking interacting partners that are in close proximity.

• Preparing Antibody-Drug Conjugates (ADCs) and other Bioconjugates: The ability to link molecules to proteins via a reversible disulfide bond is a key feature in the design of ADCs, where the drug is released from the antibody in the reducing environment of the target cell.[1]

• Immobilization of Proteins: Proteins can be attached to solid supports or surfaces that have been functionalized with thiol groups.

Data Presentation

Table 1: General Reaction Parameters for Pyridyl Disulfide Cross-Linkers

While specific quantitative data for S-(Pyridin-2-ylthio)-L-homocysteine is not extensively available in published literature, the following table summarizes typical reaction conditions for pyridyl disulfide-containing cross-linkers based on established chemical principles. Researchers should optimize these parameters for their specific application.

Parameter	Recommended Range	Notes
pH	4.0 - 9.0	The optimal pH for the initial thiol-disulfide exchange is typically between 4 and 5. However, to favor the reaction with cysteine residues in proteins (pKa ~8.5), a pH of 7.0 - 9.0 is often used.[1]
Temperature	4 - 37 °C	Reactions are commonly performed at room temperature (20-25 °C) or at 37 °C. Lower temperatures (4 °C) can be used to slow down the reaction and minimize protein degradation.
Reagent Concentration	10- to 100-fold molar excess over protein	The optimal concentration of the cross-linker depends on the protein concentration and the number of available cysteine residues. A titration is recommended to determine the optimal ratio.
Incubation Time	30 minutes - 48 hours	Reaction times can vary significantly depending on the reactivity of the specific cysteine residues and the desired extent of cross-linking. The reaction can be monitored by the release of pyridine-2-thione.[1]
Cleavage Conditions	20-100 mM DTT	The disulfide bond can be cleaved by incubation with a sufficient concentration of a reducing agent like DTT for 15-30 minutes at room temperature.

Table 2: Spectrophotometric Monitoring of the Cross-Linking Reaction

The progress of the cross-linking reaction can be conveniently monitored by measuring the absorbance of the released by-product, pyridine-2-thione.

Analyte	Wavelength (λmax)	Molar Extinction Coefficient (ε)
Pyridine-2-thione	343 nm	~8,080 M⁻¹cm⁻¹

Experimental Protocols

Protocol 1: General Procedure for Protein Cross-Linking

This protocol provides a general guideline for cross-linking a purified protein or protein complex using S-(Pyridin-2-ylthio)-L-homocysteine.

Materials:

• Purified protein sample in a suitable buffer (e.g., PBS, HEPES, pH 7.0-8.0)

• S-(Pyridin-2-ylthio)-L-homocysteine

• Anhydrous DMSO or DMF

• Quenching solution (e.g., 1 M Tris-HCl, pH 8.0 or 1 M glycine)

• Reducing agent (e.g., DTT or β-mercaptoethanol)

• Desalting column or dialysis equipment

Procedure:

• Prepare the Protein Sample: Ensure the protein sample is in a buffer free of thiols. If necessary, exchange the buffer using a desalting column or dialysis. The protein concentration should be optimized for the specific application.

• Prepare the Cross-linker Stock Solution: Dissolve S-(Pyridin-2-ylthio)-L-homocysteine in anhydrous DMSO or DMF to prepare a stock solution (e.g., 10-50 mM).

• Cross-linking Reaction: a. Add the desired molar excess of the S-(Pyridin-2-ylthio)-L-homocysteine stock solution to the protein sample. b. Incubate the reaction mixture at room temperature or 37 °C for 1-2 hours. The incubation time may need to be optimized.

• Quench the Reaction (Optional): To stop the cross-linking reaction, add a quenching solution to a final concentration of 20-50 mM and incubate for 15 minutes.

• Remove Excess Reagent: Remove unreacted cross-linker using a desalting column or dialysis against a suitable buffer.

• Analysis of Cross-linking: Analyze the cross-linked products by SDS-PAGE under non-reducing and reducing conditions.

  • Non-reducing SDS-PAGE: Will show higher molecular weight bands corresponding to cross-linked protein species.

  • Reducing SDS-PAGE: The cross-links will be cleaved, and the protein bands should revert to their original monomeric positions.

• Mass Spectrometry Analysis (Optional): For detailed identification of cross-linked sites, the protein bands of interest can be excised from the gel, digested with a protease (e.g., trypsin), and analyzed by mass spectrometry.

Protocol 2: In Vivo Cross-Linking of Protein-Protein Interactions

This protocol is adapted from a general method for in vivo disulfide cross-linking and should be optimized for the specific cell type and target proteins.

Materials:

• Cell culture expressing the protein(s) of interest

• S-(Pyridin-2-ylthio)-L-homocysteine

• PBS (Phosphate-Buffered Saline)

• Lysis buffer (containing a non-reducing detergent and protease inhibitors)

• Quenching solution (e.g., N-ethylmaleimide (NEM) to block free thiols)

• Immunoprecipitation reagents (antibodies, beads)

Procedure:

• Cell Treatment: a. Wash the cells with PBS. b. Treat the cells with an appropriate concentration of S-(Pyridin-2-ylthio)-L-homocysteine in a suitable buffer for a defined period.

• Cell Lysis: a. Quench the cross-linking reaction by adding a quenching solution (e.g., NEM). b. Lyse the cells using a suitable lysis buffer. c. Clarify the lysate by centrifugation.

• Immunoprecipitation: a. Incubate the cell lysate with an antibody specific to one of the target proteins. b. Capture the antibody-protein complexes using protein A/G beads. c. Wash the beads to remove non-specific binders.

• Elution and Analysis: a. Elute the protein complexes from the beads. b. Analyze the eluate by non-reducing and reducing SDS-PAGE followed by Western blotting to detect the interacting partner.

Visualizations

Caption: Experimental workflow for protein cross-linking.

Caption: Application in studying protein-protein interactions.

References

• 1. Lipid–peptide bioconjugation through pyridyl disulfide reaction chemistry and its application in cell targeting and drug delivery - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: S-(Pyridin-2-ylthio)-L-homocysteine in Biochemical Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides an overview of the established applications of S-(Pyridin-2-ylthio)-L-homocysteine and related compounds, and discusses the principles of enzyme assays for enzymes that act on structurally similar molecules, such as those involved in homocysteine metabolism.

Established Application: Thiol-Specific Labeling

S-(Pyridin-2-ylthio)-L-homocysteine is primarily utilized as a reagent for the modification of proteins and peptides.[1] The core of this application lies in the disulfide exchange reaction between the pyridin-2-ylthio group and a free sulfhydryl group, typically from a cysteine residue on a protein.

Reaction Principle:

The reaction results in the formation of a new disulfide bond between the homocysteine portion of the reagent and the protein's cysteine residue, with the concurrent release of 2-thiopyridone. The release of 2-thiopyridone, which has a distinct absorbance, can be monitored spectrophotometrically to quantify the extent of the reaction.

Potential Utility in Enzyme Assays: A Theoretical Perspective

While specific, validated enzyme activity assays using S-(Pyridin-2-ylthio)-L-homocysteine as a substrate are not described in the current scientific literature, its structure suggests potential theoretical applications with certain enzyme classes, such as lyases involved in sulfur amino acid metabolism. Enzymes like cystathionine γ-lyase (CSE) and cystathionine β-lyase (CBL) are known to act on substrates containing a sulfur atom linked to an amino acid backbone.

An assay could theoretically be designed where an enzyme catalyzes the cleavage of the C-S bond in S-(Pyridin-2-ylthio)-L-homocysteine, releasing 2-thiopyridone. The rate of 2-thiopyridone release, measured spectrophotometrically, would be proportional to the enzyme's activity.

Below is a diagram illustrating the hypothetical enzymatic cleavage of S-(Pyridin-2-ylthio)-L-homocysteine.

Caption: Hypothetical workflow for an enzyme assay using S-(Pyridin-2-ylthio)-L-homocysteine.

Protocols for Related Enzyme Assays

Given the absence of specific protocols for S-(Pyridin-2-ylthio)-L-homocysteine, we present methodologies for enzymes that are central to homocysteine metabolism. These protocols can serve as a reference for designing experiments with related compounds.

Cystathionine β-lyase (CBL) Activity Assay

Cystathionine β-lyase catalyzes the conversion of L-cystathionine to L-homocysteine, pyruvate, and ammonia.[2][3]

Principle:

The activity of CBL can be measured by quantifying the amount of homocysteine produced. A common method involves a coupled reaction where the homocysteine generated is utilized by another enzyme, leading to a detectable change.

Experimental Protocol:

• Reaction Mixture: Prepare a reaction mixture containing:

  • 100 mM Tris-HCl buffer (pH 8.0)

  • 0.1 mM Pyridoxal-5'-phosphate (PLP)

  • 10 mM L-cystathionine (substrate)

  • Purified cystathionine β-lyase enzyme preparation.

• Incubation: Incubate the reaction mixture at 37°C for a defined period (e.g., 30 minutes).

• Reaction Termination: Stop the reaction by adding trichloroacetic acid (TCA) to a final concentration of 5%.

• Homocysteine Quantification:

  • Centrifuge the terminated reaction to pellet the precipitated protein.

  • Determine the concentration of homocysteine in the supernatant using a standard method, such as Ellman's reagent (DTNB) which reacts with free thiols to produce a colored product measured at 412 nm.

• Data Analysis: Calculate the enzyme activity based on the amount of homocysteine produced per unit time per amount of enzyme.

Cystathionine γ-lyase (CSE) Activity Assay

Cystathionine γ-lyase can catalyze multiple reactions, including the breakdown of cystathionine and the production of hydrogen sulfide (H₂S) from cysteine or homocysteine.[4][5][6]

Principle:

CSE activity is often assayed by measuring the rate of H₂S production. The methylene blue method is a sensitive colorimetric assay for H₂S.

Experimental Protocol:

• Reaction Mixture: In a sealed vial, prepare a reaction mixture containing:

  • 100 mM Potassium phosphate buffer (pH 7.4)

  • 10 mM L-cysteine or L-homocysteine (substrate)

  • 2 mM Pyridoxal-5'-phosphate (PLP)

  • Purified cystathionine γ-lyase enzyme preparation.

• H₂S Trapping: Place a piece of filter paper impregnated with zinc acetate (1%) in the cap of the vial to trap the H₂S gas produced.

• Incubation: Incubate the sealed vials at 37°C with gentle shaking for a specific duration (e.g., 60 minutes).

• Color Development:

  • After incubation, transfer the zinc acetate paper to a cuvette containing a solution of N,N-dimethyl-p-phenylenediamine sulfate in HCl.

  • Add a solution of FeCl₃ and incubate in the dark for 20 minutes to allow for the formation of methylene blue.

• Measurement: Measure the absorbance of the methylene blue solution at 670 nm.

• Data Analysis: Create a standard curve using known concentrations of NaHS to quantify the amount of H₂S produced and calculate the enzyme activity.

Signaling Pathways Involving Homocysteine Metabolism

The enzymes that act on homocysteine and related molecules are part of critical metabolic pathways with significant implications for cellular health. The transsulfuration pathway, which involves both cystathionine β-synthase (CBS) and cystathionine γ-lyase (CSE), is central to the metabolism of sulfur-containing amino acids.

Caption: The transsulfuration pathway illustrating the central role of homocysteine.

Quantitative Data Summary

The following table summarizes hypothetical kinetic parameters for enzymes that could potentially interact with S-(Pyridin-2-ylthio)-L-homocysteine, based on data for related substrates. Note: This data is illustrative and not based on experimental results with S-(Pyridin-2-ylthio)-L-homocysteine.

Enzyme	Substrate	Km (mM)	kcat (s-1)	kcat/Km (M-1s-1)	Reference Assay Principle
Cystathionine β-lyase	L-Cystathionine	Value not found	Value not found	Value not found	Quantification of homocysteine product
Cystathionine γ-lyase	L-Cystathionine	1.5	10	6.7 x 10³	Measurement of α-ketobutyrate production
Cystathionine γ-lyase	L-Homocysteine	5.0	2.5	5.0 x 10²	H₂S production measured by methylene blue method[4]

Conclusion

S-(Pyridin-2-ylthio)-L-homocysteine is a valuable tool for protein chemistry, specifically for the labeling of cysteine residues. While its application as a direct substrate in routine enzyme activity assays is not established, its structure presents intriguing possibilities for the development of novel assays for enzymes involved in sulfur amino acid metabolism. The protocols and pathway information provided for related enzymes and metabolic routes serve as a foundation for researchers interested in exploring such novel applications. Further research is warranted to investigate the potential interactions of S-(Pyridin-2-ylthio)-L-homocysteine with enzymes like cystathionine γ-lyase and to develop specific and sensitive assays based on this compound.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Cystathionine beta-lyase - Wikipedia [en.wikipedia.org]
• 3. cystathionine beta-lyase activity | SGD [yeastgenome.org]
• 4. H2S Biogenesis by Human Cystathionine γ-Lyase Leads to the Novel Sulfur Metabolites Lanthionine and Homolanthionine and Is Responsive to the Grade of Hyperhomocysteinemia - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cystathionine-Gamma-Lyase-Derived Hydrogen Sulfide-Regulated Substance P Modulates Liver Sieve Fenestrations in Caecal Ligation and Puncture-Induced Sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

S-(Pyridin-2-ylthio)-L-homocysteine: Application Notes and Protocols for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction

S-(Pyridin-2-ylthio)-L-homocysteine is a thiol-reactive chemical probe that plays a significant role in various stages of drug discovery. Structurally similar to the well-known crosslinking reagent N-succinimidyl 3-(2-pyridyldithio)propionate (SPDP), it provides a valuable tool for investigating proteins that possess reactive cysteine residues. These residues are often found in the active sites of enzymes or at protein-protein interfaces, making them attractive targets for therapeutic intervention.

The primary application of S-(Pyridin-2-ylthio)-L-homocysteine lies in its ability to covalently modify cysteine residues through a disulfide exchange reaction. This property can be harnessed for target identification and validation, hit-to-lead optimization, and understanding a compound's mechanism of action. By functionalizing S-(Pyridin-2-ylthio)-L-homocysteine with reporter tags such as biotin or fluorescent dyes, researchers can selectively label, isolate, and identify protein targets of interest.

These application notes provide an overview of the utility of S-(Pyridin-2-ylthio)-L-homocysteine in drug discovery and detailed protocols for its use in key experimental workflows.

Applications in Drug Discovery

Target Identification and Deconvolution

A critical step in drug discovery is the identification of the molecular target(s) of a hit compound discovered through phenotypic screening. S-(Pyridin-2-ylthio)-L-homocysteine, when derivatized to include an affinity tag (e.g., biotin), can be used as a chemical probe to isolate and identify these targets from complex biological mixtures such as cell lysates. The workflow typically involves incubating the probe with the lysate, followed by affinity purification of the probe-protein complexes and subsequent identification of the bound proteins by mass spectrometry.

Binding Site Identification and Occupancy Studies

Understanding how a drug binds to its target is crucial for structure-activity relationship (SAR) studies and lead optimization. S-(Pyridin-2-ylthio)-L-homocysteine can be used in competitive binding assays to identify if a test compound interacts with a specific cysteine residue on a target protein. By pre-incubating the protein with a drug candidate before adding the thiol-reactive probe, a reduction in labeling indicates that the drug binds at or near the cysteine residue. This can provide valuable information about the drug's binding site and mechanism of action.

Enzyme Inhibition and Activity-Based Protein Profiling (ABPP)

Many enzymes rely on a catalytic cysteine residue for their function. S-(Pyridin-2-ylthio)-L-homocysteine can act as an irreversible inhibitor of such enzymes by covalently modifying the active site cysteine. This property is useful for validating the functional importance of a particular enzyme in a disease pathway. Furthermore, in the context of ABPP, tagged versions of S-(Pyridin-2-ylthio)-L-homocysteine can be used to profile the activity of entire enzyme families in their native environment, enabling the identification of novel drug targets.

Data Presentation

The following tables summarize key quantitative parameters for the successful application of S-(Pyridin-2-ylthio)-L-homocysteine in drug discovery workflows. These values are based on general knowledge of thiol-reactive probes and may require optimization for specific experimental systems.

Parameter	Recommended Range	Notes
Protein Concentration	1 - 10 mg/mL	Higher concentrations can lead to aggregation upon labeling.
Probe:Protein Molar Ratio	10:1 to 20:1	A higher ratio ensures efficient labeling but may increase non-specific binding.
Reaction pH	7.0 - 8.0	The thiol-disulfide exchange reaction is most efficient at neutral to slightly basic pH.
Reaction Temperature	4°C to Room Temperature	Lower temperatures can reduce protein degradation and non-specific reactions.
Incubation Time	1 - 4 hours	Optimization is necessary to balance labeling efficiency with potential protein denaturation.
Quenching Agent	DTT, β-mercaptoethanol	A final concentration of 10-20 mM is typically sufficient to stop the reaction.

Table 1: General Parameters for Protein Labeling with S-(Pyridin-2-ylthio)-L-homocysteine.

Parameter	Recommended Buffer	Incompatible Reagents
Labeling Buffer	Phosphate-Buffered Saline (PBS), HEPES, Tris	Buffers containing thiols (e.g., DTT, β-mercaptoethanol) will compete with the protein for the probe.
Lysis Buffer (for pull-down)	RIPA, NP-40 based buffers	Avoid high concentrations of reducing agents until after the labeling step.
Wash Buffer (for pull-down)	Lysis buffer with lower detergent concentration	Multiple washes are crucial to remove non-specifically bound proteins.
Elution Buffer (for pull-down)	SDS-PAGE sample buffer, high concentration of reducing agent (e.g., 50 mM DTT)	Elution is achieved by reducing the disulfide bond between the probe and the protein.

Table 2: Recommended Buffers and Reagent Compatibility.

Experimental Protocols

Protocol 1: General Protein Labeling with S-(Pyridin-2-ylthio)-L-homocysteine

This protocol describes the basic procedure for labeling a purified protein with S-(Pyridin-2-ylthio)-L-homocysteine.

Materials:

• Purified protein of interest

• S-(Pyridin-2-ylthio)-L-homocysteine

• Anhydrous DMSO

• Labeling Buffer (e.g., 50 mM HEPES, 150 mM NaCl, pH 7.4)

• Quenching solution (e.g., 1 M Dithiothreitol (DTT))

• Desalting column or dialysis cassette

Procedure:

• Prepare a 10 mM stock solution of S-(Pyridin-2-ylthio)-L-homocysteine in anhydrous DMSO.

• Dissolve the purified protein in labeling buffer to a final concentration of 1-5 mg/mL.

• Add the S-(Pyridin-2-ylthio)-L-homocysteine stock solution to the protein solution to achieve the desired molar excess (typically 10-20 fold).

• Incubate the reaction mixture for 1-2 hours at room temperature with gentle mixing.

• Quench the reaction by adding the quenching solution to a final concentration of 10-20 mM DTT and incubate for 15 minutes.

• Remove excess, unreacted probe and quenching agent by passing the reaction mixture through a desalting column or by dialysis against a suitable buffer.

• The labeled protein is now ready for downstream applications.

Protocol 2: Target Identification using Biotinylated S-(Pyridin-2-ylthio)-L-homocysteine and Mass Spectrometry

This protocol outlines a workflow for identifying the protein targets of a compound from a cell lysate.

Materials:

• Biotinylated S-(Pyridin-2-ylthio)-L-homocysteine probe

• Cell lysate

• Streptavidin-conjugated magnetic beads

• Wash Buffer (e.g., PBS with 0.1% Tween-20)

• Elution Buffer (e.g., 50 mM DTT in PBS)

• SDS-PAGE gels and reagents

• Mass spectrometry facility

Procedure:

• Prepare the cell lysate in a buffer compatible with the labeling reaction (i.e., without reducing agents).

• Incubate the cell lysate with the biotinylated S-(Pyridin-2-ylthio)-L-homocysteine probe (final concentration typically 1-10 µM) for 1-2 hours at 4°C.

• Add pre-washed streptavidin-conjugated magnetic beads to the lysate and incubate for 1 hour at 4°C to capture the biotinylated protein complexes.

• Wash the beads extensively with wash buffer to remove non-specifically bound proteins.

• Elute the bound proteins from the beads by incubating with elution buffer for 30 minutes at room temperature.

• Separate the eluted proteins by SDS-PAGE.

• Excise the protein bands of interest and submit them for identification by mass spectrometry.

Visualizations

Caption: Workflow for labeling a purified protein.

Caption: Target identification workflow.

Caption: Inhibition of an enzyme via cysteine modification.

Technical Notes & Optimization

Technical Support Center: Optimizing S-(Pyridin-2-ylthio)-L-homocysteine Labeling Efficiency

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance for optimizing the labeling efficiency of S-(Pyridin-2-ylthio)-L-homocysteine. This resource offers troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and visual workflows to address common challenges encountered during bioconjugation experiments.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for the labeling reaction with S-(Pyridin-2-ylthio)-L-homocysteine?

A1: The optimal pH for the thiol-disulfide exchange reaction with S-(Pyridin-2-ylthio)-L-homocysteine is in the range of 6.5 to 7.5. In this pH range, the cysteine thiol groups on the protein are sufficiently nucleophilic to react efficiently with the pyridyl disulfide group, while minimizing potential side reactions such as hydrolysis of the reagent.

Q2: What is the recommended molar ratio of S-(Pyridin-2-ylthio)-L-homocysteine to protein?

A2: A 10- to 20-fold molar excess of S-(Pyridin-2-ylthio)-L-homocysteine over the protein is a good starting point for most applications. However, the optimal ratio is dependent on the number of available cysteine residues on the protein and the desired degree of labeling. It is highly recommended to perform a titration experiment to determine the optimal molar ratio for your specific protein and application.

Q3: My protein has disulfide bonds. Do I need to reduce them before labeling?

A3: Yes, if you intend to label the cysteine residues involved in disulfide bonds, you must first reduce them. S-(Pyridin-2-ylthio)-L-homocysteine reacts with free thiol groups. A common reducing agent is Tris(2-carboxyethyl)phosphine (TCEP), which is effective and does not contain thiols that would interfere with the subsequent labeling reaction.

Q4: How can I remove unreacted S-(Pyridin-2-ylthio)-L-homocysteine after the labeling reaction?

A4: Unreacted reagent can be removed using size-exclusion chromatography (e.g., a desalting column) or dialysis. These methods separate the larger labeled protein from the smaller, unreacted S-(Pyridin-2-ylthio)-L-homocysteine molecules.

Q5: How can I quantify the degree of labeling?

A5: The degree of labeling can be determined by monitoring the release of the pyridine-2-thione byproduct, which has a characteristic absorbance at 343 nm. By measuring the absorbance of the reaction mixture at this wavelength, you can calculate the concentration of released pyridine-2-thione, which corresponds to the concentration of labeled cysteine residues.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low Labeling Efficiency	Suboptimal pH.	Ensure the reaction buffer is within the optimal pH range of 6.5-7.5.
Insufficient molar excess of the labeling reagent.	Increase the molar ratio of S-(Pyridin-2-ylthio)-L-homocysteine to protein in a stepwise manner (e.g., 20:1, 50:1).
Oxidized cysteine residues on the protein.	Pre-treat the protein with a reducing agent like TCEP to ensure free thiol groups are available for reaction.
Inactive labeling reagent due to improper storage or hydrolysis.	Use a fresh stock of S-(Pyridin-2-ylthio)-L-homocysteine and prepare solutions immediately before use.
Protein Aggregation/Precipitation	High concentration of the protein or labeling reagent.	Reduce the concentration of the protein and/or the labeling reagent.
Suboptimal buffer conditions (e.g., ionic strength).	Screen different buffer compositions and ionic strengths to improve protein solubility.
The labeling reaction is modifying residues critical for protein stability.	Try a lower molar ratio of the labeling reagent to reduce the degree of modification.
Loss of Protein Activity	Modification of cysteine residues in the active site or critical for conformation.	If possible, use site-directed mutagenesis to remove cysteine residues from critical regions or introduce them in non-essential areas.
Denaturation of the protein during the labeling process.	Perform the reaction at a lower temperature (e.g., 4°C) and for a shorter duration.

Experimental Protocols

Protocol 1: Reduction of Protein Disulfide Bonds with TCEP

• Protein Preparation: Dissolve the protein in a degassed buffer (e.g., phosphate-buffered saline, PBS) at a pH of 7.0-7.5 to a concentration of 1-10 mg/mL.

• TCEP Addition: Add a 50- to 100-fold molar excess of TCEP to the protein solution.

• Incubation: Incubate the mixture at room temperature for 30-60 minutes.

• Removal of TCEP: If necessary for downstream applications, remove the excess TCEP using a desalting column equilibrated with the reaction buffer.

Protocol 2: Protein Labeling with S-(Pyridin-2-ylthio)-L-homocysteine

• Reagent Preparation: Prepare a stock solution of S-(Pyridin-2-ylthio)-L-homocysteine in a compatible solvent (e.g., DMSO or DMF) immediately before use.

• Labeling Reaction: Add the desired molar excess of the S-(Pyridin-2-ylthio)-L-homocysteine stock solution to the (reduced) protein solution.

• Incubation: Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C, protected from light.

• Purification: Remove unreacted S-(Pyridin-2-ylthio)-L-homocysteine and the pyridine-2-thione byproduct by size-exclusion chromatography or dialysis.

Visualizations

Troubleshooting low yield in S-(Pyridin-2-ylthio)-L-homocysteine reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the synthesis of S-(Pyridin-2-ylthio)-L-homocysteine.

Frequently Asked Questions (FAQs)

Q1: What is the underlying reaction mechanism for the synthesis of S-(Pyridin-2-ylthio)-L-homocysteine?

The synthesis of S-(Pyridin-2-ylthio)-L-homocysteine is achieved through a thiol-disulfide exchange reaction. In this reaction, the thiol group of L-homocysteine acts as a nucleophile, attacking the disulfide bond of 2,2'-dipyridyl disulfide. This results in the formation of the desired mixed disulfide, S-(Pyridin-2-ylthio)-L-homocysteine, and the release of one molecule of pyridine-2-thione.

Q2: What are the typical starting materials for this synthesis?

The standard starting materials are L-homocysteine and 2,2'-dipyridyl disulfide.

Q3: What is the significance of pH in this reaction?

The pH of the reaction mixture is a critical parameter. The thiol group of L-homocysteine needs to be in its deprotonated thiolate form (RS-) to act as an effective nucleophile. Therefore, the reaction is typically carried out at a pH slightly above the pKa of the thiol group of L-homocysteine. However, excessively high pH can lead to unwanted side reactions.

Q4: How can I monitor the progress of the reaction?

The progress of the reaction can be monitored by observing the release of the byproduct, pyridine-2-thione, which has a characteristic UV absorbance. Additionally, techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) can be used to track the consumption of starting materials and the formation of the product.

Troubleshooting Guide

Low Product Yield

Low yield is a common issue in the synthesis of S-(Pyridin-2-ylthio)-L-homocysteine. The following sections outline potential causes and their solutions.

Issue 1: Incomplete Reaction

• Possible Cause: The reaction has not reached completion.

• Solution:

  • Reaction Time: Increase the reaction time and continue to monitor the progress.

  • Temperature: Gently warming the reaction mixture may increase the reaction rate. However, be cautious as excessive heat can lead to degradation.

  • Mixing: Ensure efficient stirring to maximize the interaction between reactants.

Issue 2: Suboptimal pH

• Possible Cause: The pH of the reaction medium is not optimal for the thiol-disulfide exchange.

• Solution:

  • Carefully adjust the pH of the reaction mixture. The optimal pH for disulfide exchange reactions is generally between 4 and 5, though for reactions involving cysteine residues, a higher pH of around 9 may be used to deprotonate the thiol group.[1] It is recommended to perform small-scale pilot reactions to determine the optimal pH for your specific conditions.

Issue 3: Oxidation of L-homocysteine

• Possible Cause: L-homocysteine is prone to oxidation, leading to the formation of homocystine (a disulfide dimer of homocysteine). This homocystine is unreactive towards 2,2'-dipyridyl disulfide and reduces the amount of L-homocysteine available for the desired reaction.

• Solution:

  • Degas Solvents: Use degassed solvents to minimize dissolved oxygen.

  • Inert Atmosphere: Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

Issue 4: Suboptimal Stoichiometry

• Possible Cause: The molar ratio of reactants is not optimal.

• Solution:

  • It is common to use an excess of 2,2'-dipyridyl disulfide to drive the reaction to completion.[2] Experiment with varying the molar ratio of 2,2'-dipyridyl disulfide to L-homocysteine to find the optimal balance for maximizing yield.

Presence of Impurities in the Final Product

Issue: The final product is not pure.

• Possible Cause 1: Unreacted Starting Materials.

• Solution:

  • Purification: Unreacted L-homocysteine and 2,2'-dipyridyl disulfide can typically be removed using reverse-phase chromatography.[2]

• Possible Cause 2: Formation of Homocystine.

• Solution:

  • As mentioned above, preventing the oxidation of L-homocysteine is key. If homocystine does form, it can often be separated from the desired product by chromatography due to differences in polarity.

• Possible Cause 3: Formation of Symmetric Disulfides.

• Solution:

  • Side reactions can lead to the formation of homocystine and the reformation of 2,2'-dipyridyl disulfide. Careful control of reaction conditions and stoichiometry can minimize these side products. Purification via chromatography is the most effective way to remove these impurities.

Data Presentation

Table 1: Key Reactants and Products

Compound Name	Molecular Formula	Molar Mass ( g/mol )	Role in Reaction
L-homocysteine	C₄H₉NO₂S	135.18	Reactant (Thiol Source)
2,2'-dipyridyl disulfide	C₁₀H₈N₂S₂	220.32	Reactant (Disulfide)
S-(Pyridin-2-ylthio)-L-homocysteine	C₉H₁₂N₂O₂S₂	260.34	Product
Pyridine-2-thione	C₅H₅NS	111.17	Byproduct

Experimental Protocols

General Protocol for the Synthesis of S-(Pyridin-2-ylthio)-L-homocysteine

This is a general guideline and may require optimization for specific experimental setups.

• Dissolve L-homocysteine: Dissolve L-homocysteine in a suitable degassed buffer (e.g., phosphate buffer) at the desired pH.

• Add 2,2'-dipyridyl disulfide: Add a solution of 2,2'-dipyridyl disulfide (dissolved in a minimal amount of a compatible organic solvent like ethanol if necessary) to the L-homocysteine solution. A molar excess of 2,2'-dipyridyl disulfide is recommended.

• Reaction: Stir the reaction mixture at room temperature or with gentle heating under an inert atmosphere.

• Monitor Progress: Monitor the reaction by UV-Vis spectrophotometry (observing the formation of pyridine-2-thione) or by chromatography (TLC or HPLC).

• Quench Reaction (Optional): Once the reaction is complete, it can be quenched by acidification.

• Purification: The desired product, S-(Pyridin-2-ylthio)-L-homocysteine, can be purified from the reaction mixture using techniques such as reverse-phase HPLC.

Visualizations

Caption: Reaction scheme for the synthesis of S-(Pyridin-2-ylthio)-L-homocysteine.

Caption: Troubleshooting logic for low reaction yield.

References

• 1. 2,2´-Dipyridyl diselenide: A chemoselective tool for cysteine deprotection and disulfide bond formation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2,2'-Bispyridyl disulfide rapidly induces intramolecular disulfide bonds in peptides - PubMed [pubmed.ncbi.nlm.nih.gov]

Preventing non-specific binding of S-(Pyridin-2-ylthio)-L-homocysteine

Welcome to the technical support center for S-(Pyridin-2-ylthio)-L-homocysteine (SPH). This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting and preventing non-specific binding of SPH in experimental assays.

Frequently Asked Questions (FAQs)

Q1: What is S-(Pyridin-2-ylthio)-L-homocysteine (SPH) and what are its common applications?

A1: S-(Pyridin-2-ylthio)-L-homocysteine (SPH) is a thiol-specific labeling reagent. It contains a 2-thiopyridine linked to a homocysteine amino acid.[1][2] It is commonly used to reversibly bind to cysteine residues on proteins through the formation of a disulfide bond, which can be selectively cleaved in a reducing environment.[1]

Q2: What causes non-specific binding (NSB) of SPH?

A2: Non-specific binding of SPH can occur due to a variety of molecular interactions, including hydrophobic and electrostatic interactions between the SPH molecule and surfaces or other molecules in the assay system.[3][4] The pyridin-2-ylthio group can contribute to hydrophobic interactions, while the homocysteine portion can be involved in electrostatic and hydrogen bonding.

Q3: How can non-specific binding of SPH affect my experimental results?

Q4: What are the initial steps to assess the level of non-specific binding of SPH in my experiment?

A4: A simple preliminary test is to run a control experiment where the analyte (SPH) is introduced to the assay system in the absence of the specific binding target.[3][8] Any observed signal in this control can be attributed to non-specific binding.

Q5: What are the most common blocking agents used to prevent non-specific binding?

A5: Commonly used blocking agents include proteins like Bovine Serum Albumin (BSA), casein, and non-fat dry milk.[9] Normal serum from the same species as the secondary antibody can also be effective.[10] For small molecules like SPH, the choice of blocking agent should be empirically determined.

Troubleshooting Guide

This guide provides a systematic approach to identifying and mitigating non-specific binding of S-(Pyridin-2-ylthio)-L-homocysteine.

Problem: High background signal in assays using SPH.

Possible Cause 1: Suboptimal Blocking Procedure An inadequate blocking step can leave unoccupied sites on the solid phase (e.g., microplate wells, membranes) that can non-specifically bind SPH.[5]

• Solution 1.1: Optimize Blocking Agent Concentration. The concentration of the blocking agent needs to be optimized for each specific assay. Insufficient concentration will result in incomplete blocking, while excessive concentration might mask the target.[5]

• Solution 1.2: Optimize Blocking Incubation Time and Temperature. Longer incubation times and higher temperatures can increase the effectiveness of blocking.[5] Typical conditions are 1-2 hours at room temperature or overnight at 4°C.[9]

• Solution 1.3: Test Different Blocking Agents. The effectiveness of a blocking agent is assay-dependent. If one agent does not sufficiently reduce background, test others such as casein, non-fat dry milk, or normal serum.[9][10]

Possible Cause 2: Unfavorable Buffer Conditions The composition of the assay buffer can significantly influence non-specific binding.[7]

• Solution 2.1: Adjust Buffer pH. Electrostatic interactions are pH-dependent. Systematically varying the pH of your buffer can help identify a condition that minimizes non-specific binding of SPH.[3]

• Solution 2.2: Increase Ionic Strength. Increasing the salt concentration (e.g., NaCl) in the buffer can disrupt electrostatic interactions that contribute to non-specific binding.[3]

• Solution 2.3: Add Non-ionic Surfactants. Non-ionic surfactants like Tween-20 or Triton X-100 can reduce hydrophobic interactions.[3][11] A typical starting concentration is 0.05%.

Possible Cause 3: Hydrophobic Interactions The pyridin-2-ylthio moiety of SPH can lead to non-specific binding through hydrophobic interactions with surfaces or other proteins.

• Solution 3.1: Include Additives to Reduce Hydrophobicity. Besides non-ionic surfactants, the addition of agents like polyethylene glycol (PEG) can help to reduce non-specific hydrophobic binding.[12]

• Solution 3.2: Modify the Solid Phase Surface. If possible, using surfaces with lower hydrophobicity can be beneficial.

Quantitative Data Summary: Effect of Blocking Agents and Additives

The following table summarizes hypothetical data on the effectiveness of different strategies in reducing non-specific binding of SPH, measured as a percentage reduction in background signal.

Strategy	Concentration/Condition	% Reduction in NSB (Hypothetical)
Blocking Agent
Bovine Serum Albumin (BSA)	1% (w/v)	45%
Casein	1% (w/v)	60%
Non-fat Dry Milk	5% (w/v)	55%
Normal Goat Serum	5% (v/v)	65%
Buffer Additive
NaCl	150 mM	20%
NaCl	300 mM	35%
Tween-20	0.05% (v/v)	50%
Tween-20	0.1% (v/v)	58%

Experimental Protocols

Protocol 1: Evaluation of Non-Specific Binding

• Prepare your assay system (e.g., protein-coated microplate) as you would for your experiment, but omit the specific target molecule for SPH.

• Add a blocking buffer (e.g., 1% BSA in PBS) and incubate for 1 hour at room temperature.

• Wash the system three times with a wash buffer (e.g., PBS with 0.05% Tween-20).

• Add SPH at the same concentration used in your experiment and incubate under standard conditions.

• Wash the system thoroughly to remove unbound SPH.

• Perform the detection step and measure the signal. This signal represents the level of non-specific binding.

Protocol 2: Optimization of Blocking Conditions

• Coat a microplate with the target protein and prepare a set of wells without the target protein as a negative control.

• Prepare different blocking buffers with varying agents (e.g., 1% BSA, 1% casein, 5% non-fat milk) and concentrations.

• Add the different blocking buffers to respective wells and incubate for a set time (e.g., 1 hour at room temperature).

• Wash the plate three times with wash buffer.

• Add SPH to all wells and incubate.

• Wash the plate and perform the detection step.

• Compare the signal in the negative control wells for each blocking condition. The condition with the lowest signal in the negative control and a high signal-to-noise ratio in the presence of the target is optimal.

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.cn [medchemexpress.cn]
• 3. nicoyalife.com [nicoyalife.com]
• 4. Nonspecific Binding: Main Factors of Occurrence and Strategies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 5. Blockers Practical Guide - Page 7 [collateral.meridianlifescience.com]
• 6. researchgate.net [researchgate.net]
• 7. Understanding and Controlling Non-Specific Binding in SPR Experiments - Amerigo Scientific [amerigoscientific.com]
• 8. general-lab-solutions.dksh.com.sg [general-lab-solutions.dksh.com.sg]
• 9. How to Block a Membrane to Reduce Non-Specific Binding [synapse.patsnap.com]
• 10. A guide to selecting control and blocking reagents. [jacksonimmuno.com]
• 11. ICC/IHC Non-Specific Binding / Staining Prevention Protocol: R&D Systems [rndsystems.com]
• 12. rusling.research.uconn.edu [rusling.research.uconn.edu]

S-(Pyridin-2-ylthio)-L-homocysteine reaction conditions pH and temperature

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the reaction conditions, troubleshooting, and applications of S-(Pyridin-2-ylthio)-L-homocysteine.

Frequently Asked Questions (FAQs)

Q1: What is S-(Pyridin-2-ylthio)-L-homocysteine and what is its primary application?

A1: S-(Pyridin-2-ylthio)-L-homocysteine is a thiol-reactive compound. It is primarily used as a reagent to introduce a pyridyl disulfide group to molecules containing a free thiol, such as proteins with cysteine residues. This process, known as S-thiolation, is a key step in bioconjugation, enabling the linkage of different molecules. The resulting disulfide bond is cleavable under reducing conditions, making it a useful tool in drug delivery and proteomics.

Q2: What is the underlying reaction mechanism for the use of S-(Pyridin-2-ylthio)-L-homocysteine?

A2: The reaction is a thiol-disulfide exchange. The thiol group of a molecule (e.g., a cysteine residue on a protein) attacks the disulfide bond of S-(Pyridin-2-ylthio)-L-homocysteine. This results in the formation of a new disulfide bond between the target molecule and the homocysteine moiety, with the release of pyridine-2-thione.

Q3: At what pH should I perform the reaction?

A3: Pyridyl disulfide reactions with thiols can occur over a broad pH range. The optimal pH is typically between 4 and 5. However, the reaction is also efficient at physiological pH (6.5-7.5) and can be performed at alkaline pH (up to 9) to enhance the reactivity of cysteine residues in peptides and proteins.

Q4: What is the recommended temperature for the reaction?

A4: The reaction is typically carried out at room temperature (around 20-25°C). For sensitive proteins or to minimize potential side reactions, the reaction can be performed at 4°C, though this will require a longer reaction time.

Q5: How can I cleave the disulfide bond formed by S-(Pyridin-2-ylthio)-L-homocysteine?

A5: The disulfide bond is readily cleaved by reducing agents. Common choices include dithiothreitol (DTT) and tris(2-carboxyethyl)phosphine (TCEP). TCEP is often preferred as it is odorless and does not contain a thiol group itself, which can simplify downstream applications.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low Reaction Yield	Incorrect pH: The thiol on the target molecule may not be sufficiently nucleophilic.	Optimize the reaction pH. For cysteine residues in proteins, a pH of 7.0-8.0 is often a good starting point.
Oxidation of Thiols: The thiol on the target molecule may have oxidized to a disulfide.	Treat the target molecule with a reducing agent (e.g., TCEP) prior to the reaction to ensure the thiol is in its free, reduced form.
Hydrolysis of Reagent: S-(Pyridin-2-ylthio)-L-homocysteine may have degraded.	Use a fresh stock of the reagent. Store the reagent under appropriate conditions (cool and dry) to prevent degradation.
Protein Aggregation/Precipitation	Over-labeling: Too many pyridyl disulfide groups have been introduced, altering the protein's solubility.	Reduce the molar excess of S-(Pyridin-2-ylthio)-L-homocysteine used in the reaction. Perform a titration to find the optimal reagent-to-protein ratio.
Hydrophobicity of the Reagent: The addition of the pyridyl disulfide moiety increases the hydrophobicity of the protein.	Perform the reaction at a lower protein concentration. Consider adding solubility-enhancing agents to the buffer.
Non-specific Labeling	Reaction with other nucleophiles: At high pH, other nucleophilic residues (e.g., lysine) may react.	Perform the reaction at a pH closer to neutral (7.0-7.5) to favor the more nucleophilic thiol group.
Inconsistent Results	Variability in Reagent Concentration: Inaccurate measurement of the reagent.	Prepare a fresh stock solution of S-(Pyridin-2-ylthio)-L-homocysteine before each use and verify its concentration.
Buffer Components: Certain buffer components may interfere with the reaction.	Use a non-nucleophilic buffer such as phosphate-buffered saline (PBS) or HEPES. Avoid buffers containing thiols.

Experimental Protocols

General Protocol for the Synthesis of S-(Pyridin-2-ylthio)-L-homocysteine

This protocol describes a general method for the synthesis of S-(Pyridin-2-ylthio)-L-homocysteine by reacting L-homocysteine with an activating pyridyl disulfide reagent such as Aldrithiol-2™ (2,2'-dipyridyl disulfide).

Materials:

• L-homocysteine

• Aldrithiol-2™ (2,2'-dipyridyl disulfide)

• Methanol

• Aqueous buffer (e.g., 0.1 M sodium phosphate, 1 mM EDTA, pH 7.5)

• Nitrogen or Argon gas

• Stir plate and stir bar

• Reaction vessel

Procedure:

• Prepare L-homocysteine solution: Dissolve L-homocysteine in the aqueous buffer to a final concentration of 10 mM. Degas the solution by bubbling with nitrogen or argon for 15-20 minutes to prevent oxidation of the thiol group.

• Prepare Aldrithiol-2™ solution: Dissolve Aldrithiol-2™ in methanol to a final concentration of 100 mM.

• Reaction Setup: Place the L-homocysteine solution in a reaction vessel with a stir bar and maintain a gentle stream of nitrogen or argon over the solution.

• Initiate Reaction: Slowly add a 1.5 to 2-fold molar excess of the Aldrithiol-2™ solution to the stirring L-homocysteine solution.

• Incubation: Allow the reaction to proceed at room temperature for 1-2 hours with continuous stirring.

• Monitor Progress: The progress of the reaction can be monitored by measuring the absorbance of the released pyridine-2-thione at 343 nm.

• Purification: The product, S-(Pyridin-2-ylthio)-L-homocysteine, can be purified from the reaction mixture using techniques such as reversed-phase high-performance liquid chromatography (RP-HPLC).

• Characterization: Confirm the identity and purity of the product using mass spectrometry and NMR spectroscopy.

General Protocol for Protein Labeling

This protocol provides a general workflow for labeling a protein with S-(Pyridin-2-ylthio)-L-homocysteine.

Materials:

• Protein with at least one free cysteine residue

• S-(Pyridin-2-ylthio)-L-homocysteine

• Reaction buffer (e.g., PBS, pH 7.2)

• Reducing agent (e.g., TCEP)

• Desalting column

Procedure:

• Protein Preparation: Dissolve the protein in the reaction buffer. If the protein contains disulfide bonds that need to be reduced to generate free thiols, treat with a 10-fold molar excess of TCEP for 30 minutes at room temperature. Remove excess TCEP using a desalting column.

• Reagent Preparation: Prepare a stock solution of S-(Pyridin-2-ylthio)-L-homocysteine in a suitable solvent (e.g., DMSO or DMF).

• Labeling Reaction: Add a 10- to 20-fold molar excess of the S-(Pyridin-2-ylthio)-L-homocysteine solution to the protein solution.

• Incubation: Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C with gentle mixing.

• Purification: Remove excess, unreacted S-(Pyridin-2-ylthio)-L-homocysteine using a desalting column, eluting with a suitable storage buffer.

• Characterization: Determine the degree of labeling by measuring the protein concentration (e.g., at 280 nm) and the concentration of the incorporated pyridyl disulfide group (by measuring the release of pyridine-2-thione upon reduction with DTT at 343 nm).

Data Presentation

Table 1: Recommended pH and Temperature Conditions for Pyridyl Disulfide-Thiol Exchange Reactions

Parameter	Recommended Range	Optimal	Notes
pH	4.0 - 9.0	4.0 - 5.0	Reaction is feasible at physiological and alkaline pH, which can be advantageous for specific applications.
Temperature (°C)	4 - 25	20 - 25	Lower temperatures can be used to minimize side reactions with sensitive biomolecules, but will increase reaction time.

Visualizations

Caption: Reaction mechanism of thiol-disulfide exchange.

Caption: Workflow for identifying S-homocysteinylated proteins.

Side reactions of S-(Pyridin-2-ylthio)-L-homocysteine with other amino acids

Welcome to the technical support center for S-(Pyridin-2-ylthio)-L-homocysteine. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions regarding the use of this reagent in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction of S-(Pyridin-2-ylthio)-L-homocysteine with other amino acids?

A1: The primary and intended reaction of S-(Pyridin-2-ylthio)-L-homocysteine is a thiol-disulfide exchange with a free sulfhydryl group (-SH) on a cysteine residue. This reaction forms a new disulfide bond between the homocysteine portion of the reagent and the cysteine residue, releasing pyridine-2-thione as a byproduct.[1][2] This reaction is highly specific for thiol groups.

Q2: Can S-(Pyridin-2-ylthio)-L-homocysteine react with amino acid side chains other than cysteine?

A2: Under typical experimental conditions (pH 7-8), S-(Pyridin-2-ylthio)-L-homocysteine is highly selective for cysteine's sulfhydryl group. While other amino acid side chains like lysine (amine), histidine (imidazole), and tryptophan (indole) are nucleophilic, they do not readily react with the pyridyl disulfide group.[3] Side reactions with these residues are not commonly observed. However, extreme pH conditions or the presence of strong oxidizing agents could potentially lead to non-specific modifications, though this is not a reported common issue.

Q3: My thiol-disulfide exchange reaction is slow or incomplete. What are the possible causes and solutions?

A3: Several factors can contribute to a slow or incomplete reaction. Please refer to the troubleshooting guide below.

Troubleshooting Guides

Issue 1: Low Yield of the Desired Disulfide Product

Symptoms:

• LC-MS analysis shows a significant amount of unreacted starting material (your thiol-containing peptide/protein).

• Spectrophotometric monitoring of pyridine-2-thione release at ~343 nm shows a lower than expected absorbance.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step	Rationale
Incorrect pH	Ensure the reaction buffer pH is between 7 and 8. For less reactive thiols, a slightly more alkaline pH (up to 8.5) can be used.[1]	The thiolate anion (S-) is the reactive species, and its concentration increases with pH. The pKa of a typical cysteine thiol is around 8.3.
Presence of Reducing Agents	Remove any reducing agents (e.g., DTT, TCEP, β-mercaptoethanol) from your thiol-containing sample before adding S-(Pyridin-2-ylthio)-L-homocysteine. This can be done by dialysis, desalting columns, or buffer exchange.	Reducing agents will compete for the reaction with the pyridyl disulfide, consuming the reagent and preventing the desired reaction.
Oxidized Cysteine	Pre-treat your protein/peptide with a mild reducing agent (e.g., TCEP) and then remove the reducing agent before starting the conjugation.	The cysteine residue may have formed a disulfide bond with another cysteine or become otherwise oxidized, rendering it unreactive.
Insufficient Reagent	Increase the molar excess of S-(Pyridin-2-ylthio)-L-homocysteine. A 5- to 20-fold molar excess is a good starting point.	A higher concentration of the reagent can help drive the reaction to completion, especially for sterically hindered or less accessible thiols.
Steric Hindrance	If the cysteine is in a sterically hindered environment, consider adding a denaturant (e.g., urea, guanidinium chloride) to unfold the protein and increase accessibility. The denaturant must be compatible with your protein's stability.	A buried cysteine residue will not be accessible to the reagent. Partial unfolding can expose the thiol group.

Issue 2: Instability of the Formed Disulfide Bond

Symptoms:

• Over time, the desired conjugate disappears in your analysis, and the starting thiol-containing molecule reappears.

• Loss of biological activity if the disulfide bond is critical for function.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step	Rationale
Presence of Free Thiols	If your downstream application contains other thiol-containing molecules (e.g., glutathione in cell culture media), the formed disulfide bond can be reduced.	The disulfide bond formed is reversible and can undergo exchange with other thiols. This is a key feature for applications like drug delivery in the reducing environment of the cell.[2]
Hydrolysis	While generally stable, prolonged incubation in aqueous buffers, especially at non-neutral pH, can lead to some hydrolysis.	Disulfide bonds can be susceptible to hydrolysis over extended periods.[1]

Experimental Protocols

Protocol 1: General Procedure for Thiol-Disulfide Exchange

• Preparation of Thiol-Containing Molecule: Dissolve the cysteine-containing peptide or protein in a déassed buffer (e.g., phosphate-buffered saline, PBS) at pH 7.2-7.5. If the protein has been stored with reducing agents, they must be removed prior to this step.

• Preparation of S-(Pyridin-2-ylthio)-L-homocysteine: Prepare a stock solution of S-(Pyridin-2-ylthio)-L-homocysteine in a compatible organic solvent (e.g., DMSO, DMF) or directly in the reaction buffer if soluble.

• Reaction: Add a 5- to 20-fold molar excess of the S-(Pyridin-2-ylthio)-L-homocysteine solution to the solution of the thiol-containing molecule.

• Incubation: Gently mix the reaction and incubate at room temperature for 1-2 hours. The reaction progress can be monitored by measuring the absorbance of the released pyridine-2-thione at approximately 343 nm.

• Purification: Once the reaction is complete, the excess reagent and byproduct can be removed by size-exclusion chromatography, dialysis, or HPLC.

Protocol 2: Monitoring the Reaction Spectrophotometrically

• Record the absorbance spectrum of a blank solution (buffer only).

• Add a known concentration of the S-(Pyridin-2-ylthio)-L-homocysteine to the cuvette and record the initial absorbance at 343 nm.

• Initiate the reaction by adding the thiol-containing molecule to the cuvette.

• Monitor the increase in absorbance at 343 nm over time.

• The concentration of the released pyridine-2-thione can be calculated using its molar extinction coefficient (ε₃₄₃ ≈ 8080 M⁻¹cm⁻¹). This will be equivalent to the concentration of the formed disulfide conjugate.

Visualizations

Caption: Troubleshooting workflow for reactions involving S-(Pyridin-2-ylthio)-L-homocysteine.

Caption: Simplified mechanism of thiol-disulfide exchange.

References

• 1. Lipid–peptide bioconjugation through pyridyl disulfide reaction chemistry and its application in cell targeting and drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of pyridyl disulfide-functionalized nanoparticles for conjugating thiol-containing small molecules, peptides, and proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Introduction to Amino Acid Reactivity [employees.csbsju.edu]

Technical Support Center: DTT-Mediated Cleavage of S-(Pyridin-2-ylthio)-L-homocysteine

This technical support center provides troubleshooting guidance and frequently asked questions for researchers utilizing Dithiothreitol (DTT) to cleave the disulfide bond of S-(Pyridin-2-ylthio)-L-homocysteine and similar pyridylthio compounds.

Troubleshooting Guide

This guide addresses common issues encountered during the reductive cleavage of the S-(Pyridin-2-ylthio)-L-homocysteine disulfide bond using DTT.

Issue	Potential Cause	Recommended Solution
Incomplete or Slow Reaction	Suboptimal pH: DTT's reducing activity is pH-dependent, with significantly lower efficacy below pH 7. The reactive species is the thiolate anion (-S⁻), which is more prevalent at alkaline pH.[1]	- Adjust the reaction buffer to a pH between 7.5 and 8.5 for optimal DTT activity. - Consider using a buffer such as Tris-HCl or phosphate buffer within this pH range.
Insufficient DTT Concentration: An inadequate amount of DTT will result in incomplete cleavage of the disulfide bond.	- Use a molar excess of DTT relative to the S-(Pyridin-2-ylthio)-L-homocysteine. A 5 to 10-fold molar excess is a common starting point. - For complete reduction, especially for downstream applications like electrophoresis, concentrations of 50-100 mM DTT may be required.[2]
Low Temperature: Reaction kinetics are slower at lower temperatures.	- Perform the incubation at room temperature (20-25°C) or 37°C to increase the reaction rate.[2]
Oxidized DTT: DTT solutions are susceptible to oxidation by air, leading to a loss of reductive capacity.	- Always prepare fresh DTT solutions immediately before use. - Store solid DTT at -20°C in a desiccated environment.
Side Product Formation	Re-oxidation of Homocysteine: The liberated homocysteine is prone to re-oxidation, forming homodimers (homocystine) or other disulfide-linked species, especially in the presence of oxygen.	- After cleavage, consider alkylating the free thiol group of homocysteine with reagents like iodoacetamide or N-ethylmaleimide to prevent re-oxidation. - Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize oxygen exposure.
Mixed Disulfides: Formation of mixed disulfides between homocysteine and other thiol-containing molecules in the reaction mixture.	- Ensure a sufficient excess of DTT to drive the reaction to completion, favoring the formation of the stable oxidized DTT ring structure.[2]
Interference with Downstream Applications	Presence of DTT: DTT can interfere with subsequent analytical or labeling steps, such as mass spectrometry or reactions with maleimide-based reagents.	- Remove excess DTT after the cleavage reaction using methods like dialysis, size-exclusion chromatography (desalting columns), or reverse-phase HPLC.
Competition in Labeling Reactions: The thiol groups of DTT can compete with the thiol of homocysteine in subsequent labeling reactions.	- Complete removal of DTT is crucial before proceeding with any thiol-specific labeling.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of disulfide bond cleavage of S-(Pyridin-2-ylthio)-L-homocysteine by DTT?

A1: The cleavage occurs via a two-step thiol-disulfide exchange reaction. First, one of the thiol groups of DTT attacks the disulfide bond of S-(Pyridin-2-ylthio)-L-homocysteine, forming a mixed disulfide intermediate and releasing one of the thiols (either homocysteine or 2-thiopyridone). In the second step, the second thiol group of DTT attacks the mixed disulfide, leading to the formation of a stable, cyclic oxidized DTT and releasing the second thiol.[1][2]

Q2: How can I monitor the progress of the cleavage reaction?

A2: The reaction can be monitored spectrophotometrically. The cleavage of the S-(pyridin-2-ylthio) group releases 2-thiopyridone, which has a distinct UV absorbance maximum at approximately 343 nm. By measuring the increase in absorbance at this wavelength, you can follow the kinetics of the reaction.

Q3: What are the expected products of the reaction?

A3: The reaction of S-(Pyridin-2-ylthio)-L-homocysteine with DTT yields L-homocysteine, 2-thiopyridone, and oxidized (cyclic) DTT.

Q4: Are there alternatives to DTT for this cleavage reaction?

A4: Yes, Tris(2-carboxyethyl)phosphine (TCEP) is a common alternative. TCEP is more stable, odorless, and effective over a wider pH range, including acidic conditions.[1] However, TCEP is a phosphine-based reducing agent and may not be suitable for all downstream applications.

Q5: How does temperature affect the cleavage reaction?

A5: Increasing the temperature generally increases the rate of the reaction. Incubating at 37°C can significantly shorten the required reaction time compared to room temperature.[2] However, the stability of the reactants and products at elevated temperatures should be considered.

Experimental Protocols

Protocol 1: Cleavage of S-(Pyridin-2-ylthio)-L-homocysteine with DTT

This protocol provides a general method for the cleavage of the disulfide bond in S-(Pyridin-2-ylthio)-L-homocysteine.

Materials:

• S-(Pyridin-2-ylthio)-L-homocysteine

• Dithiothreitol (DTT)

• Reaction Buffer (e.g., 100 mM Tris-HCl, pH 8.0)

• Quenching/Alkylation solution (e.g., Iodoacetamide solution)

• Analytical equipment (e.g., spectrophotometer, HPLC)

Procedure:

• Preparation of Reactants:

  • Prepare a stock solution of S-(Pyridin-2-ylthio)-L-homocysteine in the reaction buffer.

  • Prepare a fresh stock solution of DTT in the reaction buffer.

• Reaction Setup:

  • In a reaction vessel, add the S-(Pyridin-2-ylthio)-L-homocysteine solution.

  • Initiate the reaction by adding DTT to the desired final concentration (e.g., 5-10 mM, ensuring a molar excess).

• Incubation:

  • Incubate the reaction mixture at room temperature or 37°C for 30-60 minutes. The optimal time may need to be determined empirically.

• Monitoring (Optional):

  • To monitor the reaction, measure the increase in absorbance at 343 nm, corresponding to the release of 2-thiopyridone.

• Quenching/Alkylation (Optional):

  • To prevent re-oxidation of the liberated homocysteine, add an alkylating agent like iodoacetamide in a slight molar excess to the expected free thiols. Incubate in the dark for 30 minutes.

• Analysis:

  • Analyze the reaction products by a suitable method, such as reverse-phase HPLC, to confirm the consumption of the starting material and the formation of L-homocysteine.

Protocol 2: Quantitative Analysis of Disulfide Bond Cleavage

This protocol outlines a method for quantifying the extent of disulfide bond cleavage.

Materials:

• Same as Protocol 1

• Ellman's Reagent (5,5'-dithiobis-(2-nitrobenzoic acid) or DTNB) for thiol quantification.

Procedure:

• Perform the cleavage reaction as described in Protocol 1.

• After the desired reaction time, take an aliquot of the reaction mixture.

• Remove excess DTT from the aliquot using a desalting column to avoid interference with the thiol quantification assay.

• Quantify the amount of free homocysteine thiol using Ellman's Reagent according to standard protocols. The reaction of the thiol with DTNB produces a yellow-colored product that can be measured at 412 nm.

• Compare the amount of liberated thiol to the initial amount of S-(Pyridin-2-ylthio)-L-homocysteine to determine the percentage of cleavage.

Visualizations

Caption: Reaction pathway for the cleavage of S-(Pyridin-2-ylthio)-L-homocysteine by DTT.

Caption: Troubleshooting workflow for incomplete cleavage reaction.

References

• 1. agscientific.com [agscientific.com]
• 2. broadpharm.com [broadpharm.com]

Technical Support Center: Stability of S-(Pyridin-2-ylthio)-L-homocysteine Adducts in vitro

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the in vitro stability of S-(Pyridin-2-ylthio)-L-homocysteine adducts.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of in vitro instability for S-(Pyridin-2-ylthio)-L-homocysteine adducts?

A1: The primary mechanism of instability for S-(Pyridin-2-ylthio)-L-homocysteine adducts in vitro is the cleavage of the disulfide bond. This can occur through thiol-disulfide exchange with reducing agents present in the experimental medium or via hydrolysis, particularly at alkaline pH.

Q2: How does pH affect the stability of the adduct?

A2: The stability of the disulfide bond in S-(Pyridin-2-ylthio)-L-homocysteine adducts is significantly influenced by pH. Generally, disulfide bonds are more stable at acidic to neutral pH (pH < 7.5). Under alkaline conditions (pH > 8), the rate of thiol-disulfide exchange and hydrolysis increases, leading to faster degradation of the adduct.

Q3: What is the expected stability of S-(Pyridin-2-ylthio)-L-homocysteine compared to S-(Pyridin-2-ylthio)-L-cysteine adducts?

A3: While direct comparative quantitative data is limited, studies on analogous S-purinyl adducts have shown that S-(purin-6-yl)-L-homocysteine is more stable than S-(purin-6-yl)-L-cysteine.[1] This suggests that the S-(Pyridin-2-ylthio)-L-homocysteine adduct may also exhibit greater stability than its cysteine counterpart, possibly due to the less favored formation of a six-membered ring transition state during degradation compared to a five-membered ring for the cysteine adduct.[1]

Q4: Can I monitor the stability of my adduct spectrophotometrically?

A4: Yes, the stability of S-(Pyridin-2-ylthio)-L-homocysteine adducts can be monitored spectrophotometrically. The cleavage of the pyridyl disulfide bond releases pyridine-2-thione, which has a distinct absorbance maximum around 343 nm.[2] By monitoring the increase in absorbance at this wavelength over time, you can quantify the rate of adduct degradation.

Troubleshooting Guides

This section addresses common issues encountered during experiments involving S-(Pyridin-2-ylthio)-L-homocysteine adducts.

Problem 1: Rapid Loss of Adduct Integrity

• Potential Cause 1: Presence of Reducing Agents. Thiol-containing reagents such as dithiothreitol (DTT), β-mercaptoethanol (BME), or even free cysteine in the buffer can rapidly reduce the disulfide bond.

  • Troubleshooting Step: Ensure all buffers and reagents are free from reducing agents. If a reducing agent is necessary for other components of the experiment, consider using a milder, less reactive reducing agent or performing the experiment at a lower temperature to slow the reaction rate.

• Potential Cause 2: High pH of the Buffer. As mentioned in the FAQs, alkaline conditions accelerate disulfide bond cleavage.

  • Troubleshooting Step: Whenever possible, maintain the buffer pH between 6.5 and 7.5. If a higher pH is required, shorten the incubation time and perform experiments at a lower temperature (e.g., 4°C) to minimize degradation.

• Potential Cause 3: Photodegradation. While less common for disulfide bonds, prolonged exposure to high-intensity light, especially UV, can potentially contribute to degradation.

  • Troubleshooting Step: Store adducts and conduct experiments in light-protected tubes or under low-light conditions.

Problem 2: Inconsistent or Non-Reproducible Stability Results

• Potential Cause 1: Buffer Variability. Minor variations in buffer preparation, especially pH and the presence of trace contaminants, can significantly impact adduct stability.

  • Troubleshooting Step: Prepare fresh buffers for each experiment using high-purity reagents. Calibrate the pH meter before use and ensure consistency across all experiments.

• Potential Cause 2: Temperature Fluctuations. The rate of chemical reactions, including disulfide bond cleavage, is temperature-dependent.

  • Troubleshooting Step: Use a calibrated incubator or water bath to maintain a constant and accurate temperature throughout the experiment.

• Potential Cause 3: Inaccurate Quantification of the Adduct. If the initial concentration of the adduct is not accurately determined, it can lead to erroneous stability calculations.

  • Troubleshooting Step: Use a reliable method, such as UV-Vis spectrophotometry or HPLC, to accurately determine the initial concentration of the S-(Pyridin-2-ylthio)-L-homocysteine adduct before starting the stability assay.

Quantitative Data Summary

Due to the limited availability of specific quantitative data for the in vitro stability of S-(Pyridin-2-ylthio)-L-homocysteine adducts, the following table provides a generalized overview of factors influencing the stability of pyridyl disulfide adducts. Researchers should determine the specific stability parameters for their adduct of interest using the protocols outlined below.

Parameter	Condition	Expected Stability	Rationale
pH	Acidic (pH < 6.5)	High	Reduced rate of thiol-disulfide exchange and hydrolysis.
Neutral (pH 6.5 - 7.5)	Moderate to High	Optimal range for many biological experiments with acceptable stability.
Alkaline (pH > 8.0)	Low	Increased rate of thiol-disulfide exchange and hydrolysis.
Temperature	4°C	High	Lower kinetic energy reduces the rate of degradation reactions.
Room Temperature (~25°C)	Moderate	A balance between experimental convenience and adduct stability.
37°C	Lower	Increased thermal energy accelerates degradation pathways.
Reducing Agents	Absent	High	The primary degradation pathway (thiol-disulfide exchange) is minimized.
(e.g., DTT, BME)	Present	Very Low	Rapid reduction of the disulfide bond.

Experimental Protocols

Protocol 1: Spectrophotometric Assay for Monitoring Adduct Stability

This protocol allows for the real-time monitoring of S-(Pyridin-2-ylthio)-L-homocysteine adduct degradation by measuring the release of pyridine-2-thione.

Materials:

• S-(Pyridin-2-ylthio)-L-homocysteine adduct stock solution

• Reaction buffer (e.g., phosphate-buffered saline, PBS, at various pH values)

• UV-Vis spectrophotometer with temperature control

• Cuvettes

Procedure:

• Prepare a series of reaction buffers with the desired pH values (e.g., 6.5, 7.4, 8.5).

• Equilibrate the spectrophotometer and the reaction buffers to the desired temperature (e.g., 25°C or 37°C).

• Add a known concentration of the S-(Pyridin-2-ylthio)-L-homocysteine adduct stock solution to the pre-warmed reaction buffer in a cuvette to a final concentration suitable for spectrophotometric measurement (e.g., 50-100 µM).

• Immediately start monitoring the absorbance at 343 nm over a set period (e.g., every 5 minutes for 2 hours).

• Record the absorbance readings. The rate of increase in absorbance is proportional to the rate of adduct degradation. The concentration of released pyridine-2-thione can be calculated using its molar extinction coefficient (ε₃₄₃ ≈ 8,080 M⁻¹cm⁻¹).

Protocol 2: HPLC-Based Stability Assay

This protocol provides a more direct measurement of the remaining intact adduct over time.

Materials:

• S-(Pyridin-2-ylthio)-L-homocysteine adduct

• Incubation buffers (various pH and compositions)

• Quenching solution (e.g., 1% trifluoroacetic acid)

• HPLC system with a C18 column and UV detector

Procedure:

• Prepare solutions of the S-(Pyridin-2-ylthio)-L-homocysteine adduct in the desired incubation buffers.

• Incubate the solutions at a constant temperature.

• At various time points (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw an aliquot of the reaction mixture.

• Immediately quench the reaction by adding the quenching solution to stop further degradation.

• Analyze the samples by reverse-phase HPLC, monitoring at a wavelength where the adduct absorbs (e.g., ~280 nm).

• Quantify the peak area of the intact adduct at each time point.

• Plot the percentage of the remaining adduct against time to determine the degradation kinetics and half-life.

Visualizations

Caption: Workflow for HPLC-based stability analysis of the adduct.

Caption: Primary degradation pathway of the adduct via thiol-disulfide exchange.

References

• 1. Effects of pH, temperature, and chemical structure on the stability of S-(purin-6-yl)-L-cysteine: evidence for a novel molecular rearrangement mechanism to yield N-(purin-6-yl)-L-cysteine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Lipid–peptide bioconjugation through pyridyl disulfide reaction chemistry and its application in cell targeting and drug delivery - PMC [pmc.ncbi.nlm.nih.gov]

Removing excess S-(Pyridin-2-ylthio)-L-homocysteine from a reaction

Welcome to the technical support center for S-(Pyridin-2-ylthio)-L-homocysteine. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for experiments involving this thiol-reactive labeling reagent.

Frequently Asked Questions (FAQs)

Q1: What is S-(Pyridin-2-ylthio)-L-homocysteine and what is its primary application?

S-(Pyridin-2-ylthio)-L-homocysteine, often referred to as SPDP (succinimidyl 3-(2-pyridyldithio)propionate), is a small molecule reagent used for thiol-specific labeling.[1] Its primary application is to reversibly bind to cysteine residues on proteins and other molecules containing free sulfhydryl groups. This reaction forms a disulfide bond, which can be selectively cleaved in a reducing environment.[1]

Q2: What is the optimal pH for reacting S-(Pyridin-2-ylthio)-L-homocysteine with a thiol-containing molecule?

The reaction of the 2-pyridyldithio group of S-(Pyridin-2-ylthio)-L-homocysteine with sulfhydryl groups is optimal in the pH range of 7 to 8.[2]

Q3: How should I prepare a stock solution of S-(Pyridin-2-ylthio)-L-homocysteine?

Due to its limited aqueous solubility, it is recommended to first dissolve S-(Pyridin-2-ylthio)-L-homocysteine in an anhydrous organic solvent such as dimethyl sulfoxide (DMSO) or dimethylformamide (DMF) to prepare a concentrated stock solution before adding it to your aqueous reaction mixture.[2] For example, a 25 mM stock solution can be prepared by dissolving 5 mg of the reagent in 640 µL of DMSO or DMF.[2]

Q4: How can I remove excess, unreacted S-(Pyridin-2-ylthio)-L-homocysteine from my reaction mixture?

The most common and recommended method for removing excess S-(Pyridin-2-ylthio)-L-homocysteine is gel filtration chromatography, also known as size-exclusion chromatography.[2][3][4][5] Desalting columns with an appropriate molecular weight cutoff (MWCO) can effectively separate the larger, labeled protein from the smaller, unreacted reagent. Dialysis is another effective method for removing small molecules from protein solutions.

Troubleshooting Guides

Issue 1: Low Labeling Efficiency

Symptoms:

• Low or no detectable modification of the target molecule after the reaction.

• Inconsistent results between experiments.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Incorrect pH of the reaction buffer.	Ensure the pH of your reaction buffer is within the optimal range of 7-8. Use a freshly calibrated pH meter to verify.
Presence of competing nucleophiles.	Avoid buffers containing primary amines (e.g., Tris) or thiols (e.g., DTT, β-mercaptoethanol) as they will react with the reagent. Use phosphate, borate, or bicarbonate buffers.
Degradation of S-(Pyridin-2-ylthio)-L-homocysteine.	Prepare fresh stock solutions of the reagent before each use. Store the solid reagent and stock solutions under the recommended conditions, protected from moisture. A related compound, S-(purin-6-yl)-L-cysteine, shows greater stability at acidic (pH 3.6) and basic (pH 9.6) conditions compared to neutral pH at room temperature.[6] While not identical, this suggests that the stability of S-(Pyridin-2-ylthio)-L-homocysteine may also be pH-dependent.
Inaccessible thiol groups on the target molecule.	If the cysteine residues are buried within the protein's three-dimensional structure, they may not be accessible for labeling. Consider partial denaturation of the protein under non-reducing conditions to expose the thiol groups.
Low concentration of reactants.	Increase the concentration of your target molecule and/or the molar excess of S-(Pyridin-2-ylthio)-L-homocysteine.

Issue 2: Incomplete Removal of Excess Reagent

Symptoms:

• Presence of a small molecule contaminant with a similar absorbance spectrum to the labeling reagent in the purified product.

• Interference in downstream applications.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Inadequate separation by gel filtration.	Ensure you are using a desalting column with the correct MWCO for your protein. Increase the column bed volume or run the column at a slower flow rate to improve resolution.
Sample overload on the gel filtration column.	Do not exceed the recommended sample volume for your desalting column. Overloading can lead to poor separation.
Non-specific binding of the reagent to the column matrix.	Pre-equilibrate the column with several column volumes of your elution buffer to minimize non-specific interactions.
Insufficient dialysis.	Use a dialysis membrane with an appropriate MWCO. Increase the volume of the dialysis buffer and perform multiple buffer changes over an extended period (e.g., 24-48 hours) to ensure complete removal of the small molecule.

Experimental Protocols

Protocol 1: General Labeling of a Protein with S-(Pyridin-2-ylthio)-L-homocysteine

• Prepare Buffers and Reagents:

  • Reaction Buffer: 100 mM sodium phosphate, 150 mM NaCl, pH 7.5.

  • Reagent Stock Solution: Prepare a 20 mM stock solution of S-(Pyridin-2-ylthio)-L-homocysteine in anhydrous DMSO or DMF.

• Prepare Protein Solution:

  • Dissolve the protein to be labeled in the Reaction Buffer at a concentration of 1-10 mg/mL.

• Labeling Reaction:

  • Add the desired molar excess of the S-(Pyridin-2-ylthio)-L-homocysteine stock solution to the protein solution.

  • Incubate the reaction for 30-60 minutes at room temperature.

• Purification:

  • Remove the excess reagent by gel filtration using a desalting column (e.g., Sephadex G-25) pre-equilibrated with the desired buffer for downstream applications.

Protocol 2: Removal of Excess S-(Pyridin-2-ylthio)-L-homocysteine using Gel Filtration (Spin Column Format)

• Select an appropriate desalting spin column with a molecular weight cut-off (MWCO) that will retain your protein of interest while allowing the smaller S-(Pyridin-2-ylthio)-L-homocysteine molecule to pass through.

• Equilibrate the column:

  • Remove the storage buffer from the column.

  • Add your desired exchange buffer to the column and centrifuge according to the manufacturer's instructions. Repeat this step 2-3 times to ensure the column is fully equilibrated.

• Apply the sample:

  • Add your reaction mixture containing the labeled protein and excess reagent to the center of the column bed.

• Elute the purified protein:

  • Place the column in a clean collection tube and centrifuge according to the manufacturer's instructions. The eluate will contain your purified, labeled protein, while the excess S-(Pyridin-2-ylthio)-L-homocysteine will be retained in the column matrix.

Visualizations

Caption: Experimental workflow for protein labeling.

Caption: Troubleshooting low labeling efficiency.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. broadpharm.com [broadpharm.com]
• 3. m.youtube.com [m.youtube.com]
• 4. harvardapparatus.com [harvardapparatus.com]
• 5. Gel-Filtration Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effects of pH, temperature, and chemical structure on the stability of S-(purin-6-yl)-L-cysteine: evidence for a novel molecular rearrangement mechanism to yield N-(purin-6-yl)-L-cysteine - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: S-(Pyridin-2-ylthio)-L-homocysteine Reaction Optimization

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the reaction time for the synthesis of S-(Pyridin-2-ylthio)-L-homocysteine.

Frequently Asked Questions (FAQs)

Q1: What is the general reaction mechanism for the synthesis of S-(Pyridin-2-ylthio)-L-homocysteine?

The synthesis of S-(Pyridin-2-ylthio)-L-homocysteine typically involves the reaction of L-homocysteine with a pyridin-2-ylthiolating agent. This reaction is a nucleophilic substitution where the thiol group of homocysteine attacks the electrophilic sulfur atom of the pyridin-2-ylthiolating reagent, forming a disulfide bond.

Q2: What are the most common side reactions that can affect the yield and reaction time?

The most prevalent side reactions include the oxidation of L-homocysteine to form homocystine (a disulfide dimer of homocysteine) and the further reaction of the product.[1][2] To minimize these, it is crucial to control the reaction atmosphere and stoichiometry.

Q3: How does the choice of solvent impact the reaction?

The solvent plays a critical role in the reaction rate and selectivity. Polar aprotic solvents such as DMF, DMSO, or acetone are generally preferred for S-alkylation reactions as they can effectively solvate the reactants without participating in the reaction.[1] Protic solvents may lead to unwanted side reactions.[1]

Q4: What is the role of pH in this reaction?

The pH of the reaction mixture is crucial. The thiol group of homocysteine needs to be deprotonated to its thiolate form to act as an effective nucleophile. Therefore, a basic medium is generally required. However, excessively high pH can promote side reactions.

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of S-(Pyridin-2-ylthio)-L-homocysteine, focusing on optimizing the reaction time.

Issue	Potential Cause(s)	Recommended Solution(s)
Slow or Incomplete Reaction	1. Insufficiently basic conditions. 2. Low reaction temperature. 3. Poor solubility of reactants.	1. Optimize the base concentration. Consider a milder, non-nucleophilic base. 2. Gradually increase the reaction temperature, monitoring for side product formation. 3. Switch to a more suitable polar aprotic solvent like DMF or DMSO.[1]
Low Yield of Desired Product	1. Oxidation of L-homocysteine to homocystine.[1] 2. Competing side reactions. 3. Degradation of the product.	1. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) and use degassed solvents.[1] 2. Control the stoichiometry of the reactants carefully. 3. Monitor the reaction progress and stop it once the maximum yield is achieved.
Formation of Multiple Byproducts	1. Reaction temperature is too high. 2. Incorrect stoichiometry. 3. Presence of oxygen.	1. Lower the reaction temperature.[1] 2. Use a stoichiometry of approximately 1:1 for the reactants.[1] 3. Ensure the reaction is carried out under strictly anaerobic conditions.[1]

Experimental Protocols

General Protocol for the Synthesis of S-(Pyridin-2-ylthio)-L-homocysteine

This protocol provides a general methodology. Optimal conditions such as temperature, reaction time, and solvent should be determined experimentally.

• Preparation: Under an inert atmosphere (e.g., nitrogen or argon), dissolve L-homocysteine in a degassed polar aprotic solvent (e.g., DMF).

• Addition of Base: Slowly add a suitable base (e.g., a non-nucleophilic organic base) to the solution while stirring.

• Addition of Thiolating Agent: Add the pyridin-2-ylthiolating agent to the reaction mixture in a controlled manner.

• Reaction Monitoring: Monitor the progress of the reaction by a suitable analytical technique (e.g., TLC, LC-MS) at regular intervals to determine the optimal reaction time.

• Work-up and Purification: Once the reaction is complete, quench the reaction and purify the product using appropriate chromatographic techniques.

Visual Guides

Troubleshooting Logic for Reaction Optimization

References

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]

Reference Data & Comparative Studies

A Head-to-Head Comparison of Cysteine Labeling Reagents: S-(Pyridin-2-ylthio)-L-homocysteine vs. Maleimide

For researchers, scientists, and drug development professionals, the precise and efficient labeling of cysteine residues in proteins is a critical technique for a wide range of applications, from proteomic studies to the development of antibody-drug conjugates (ADCs). The choice of labeling reagent can significantly impact the stability, functionality, and ultimate success of these endeavors. This guide provides an objective, data-driven comparison of two common classes of cysteine-reactive reagents: S-(Pyridin-2-ylthio)-L-homocysteine, a pyridyldithio-based compound, and the widely used maleimides.

At a Glance: Key Differences in Cysteine Labeling

Feature	S-(Pyridin-2-ylthio)-L-homocysteine	Maleimide
Reaction Mechanism	Thiol-disulfide exchange	Michael addition
Resulting Linkage	Disulfide bond (-S-S-)	Thioether bond (-S-)
Reversibility	Reversible (cleavable by reducing agents)	Generally considered stable (irreversible under most biological conditions)
Reaction pH	Broad range, typically 4.5-7.5	Optimal at pH 6.5-7.5
Reaction Kinetics	Variable, dependent on thiol-disulfide exchange rates	Fast, with second-order rate constants typically in the range of 10² - 10⁴ M⁻¹s⁻¹[1]
Labeling Efficiency	Generally high, dependent on reaction conditions	High, typically 70-90% or greater[2][3]
Stability of Conjugate	Stable under non-reducing conditions; cleavable with reducing agents like DTT or TCEP.	Prone to retro-Michael reaction (deconjugation) and hydrolysis, especially in the presence of other thiols.[4]
Key Advantage	Reversibility allows for cleavable linkages, useful in drug delivery and affinity purification.	Forms a more stable covalent bond, suitable for applications requiring long-term stability.
Key Disadvantage	Susceptible to cleavage in the reducing environment of the cell cytoplasm.	Potential for off-target reactions and conjugate instability over time.

Delving Deeper: Reaction Mechanisms and Specificity

The fundamental difference between S-(Pyridin-2-ylthio)-L-homocysteine and maleimide lies in the chemical nature of the bond they form with a cysteine residue.

S-(Pyridin-2-ylthio)-L-homocysteine reacts with a free thiol via a thiol-disulfide exchange reaction. In this process, the thiol group of the cysteine attacks the disulfide bond of the reagent, leading to the formation of a new disulfide bond between the protein and the homocysteine moiety, and the release of pyridine-2-thione. This reaction is reversible and can be readily cleaved by reducing agents such as dithiothreitol (DTT) or tris(2-carboxyethyl)phosphine (TCEP).

Reaction of S-(Pyridin-2-ylthio)-L-homocysteine with a protein thiol.

Maleimides , on the other hand, react with the thiolate anion of a cysteine residue through a Michael addition reaction.[1] This forms a stable carbon-sulfur (thioether) bond.[1] While generally considered irreversible, the resulting succinimide ring can be susceptible to hydrolysis and the thioether bond can undergo a retro-Michael reaction, particularly in the presence of other thiols, leading to deconjugation.[4]

Reaction of a maleimide with a protein thiol.

Quantitative Data Comparison

Parameter	S-(Pyridin-2-ylthio)-L-homocysteine (inferred from SPDP)	Maleimide
Second-Order Rate Constant (k₂)	Variable (thiol-disulfide exchange)	~10² - 10⁴ M⁻¹s⁻¹ at pH 7.0-7.5[1]
Typical Labeling Efficiency	High, dependent on reaction conditions	70-90%[2][3]
Optimal Reaction pH	4.5 - 7.5	6.5 - 7.5[1]
Conjugate Stability in Human Plasma	Susceptible to reduction by endogenous thiols like glutathione.	Can undergo thioether exchange with albumin and other thiols.[5]

Experimental Protocols

General Workflow for Cysteine Labeling

The following diagram illustrates a typical workflow for labeling cysteine residues in a protein.

A generalized workflow for protein cysteine labeling.

Detailed Protocol for Cysteine Labeling with S-(Pyridin-2-ylthio)-L-homocysteine (based on SPDP protocol)

This protocol is a representative procedure and may require optimization for specific proteins.

Materials:

• Protein containing free cysteine(s)

• S-(Pyridin-2-ylthio)-L-homocysteine

• Reaction Buffer: 100 mM sodium phosphate, 150 mM NaCl, pH 7.2

• Reducing Agent (optional): 10 mM TCEP solution

• Quenching Solution (optional): 1 M DTT

• Purification column (e.g., desalting column)

Procedure:

• Protein Preparation: Dissolve the protein in the Reaction Buffer to a concentration of 1-5 mg/mL. If the protein contains disulfide bonds that need to be labeled, proceed to step 2. Otherwise, proceed to step 3.

• Reduction of Disulfide Bonds (Optional): Add TCEP solution to the protein solution to a final concentration of 1 mM. Incubate at room temperature for 30 minutes.

• Preparation of S-(Pyridin-2-ylthio)-L-homocysteine: Immediately before use, dissolve S-(Pyridin-2-ylthio)-L-homocysteine in a suitable organic solvent (e.g., DMSO) to a concentration of 10-20 mM.

• Labeling Reaction: Add a 10- to 20-fold molar excess of the S-(Pyridin-2-ylthio)-L-homocysteine solution to the protein solution.

• Incubation: Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C.

• Purification: Remove excess reagent and byproducts by size-exclusion chromatography (e.g., a desalting column) equilibrated with a suitable buffer (e.g., PBS).

• Characterization: Analyze the labeled protein using SDS-PAGE and mass spectrometry to confirm conjugation and determine the degree of labeling.

Detailed Protocol for Cysteine Labeling with Maleimide

This protocol is a representative procedure and may require optimization for specific proteins and maleimide reagents.[2][6]

Materials:

• Protein containing free cysteine(s)

• Maleimide-functionalized reagent (e.g., fluorescent dye-maleimide)

• Reaction Buffer: 100 mM sodium phosphate, 150 mM NaCl, 1 mM EDTA, pH 7.0, degassed.[1]

• Reducing Agent (optional): 10 mM TCEP solution

• Organic Solvent: Anhydrous DMSO or DMF

• Quenching Solution: 1 M β-mercaptoethanol or DTT

• Purification column (e.g., desalting column)

Procedure:

• Protein Preparation: Dissolve the protein in degassed Reaction Buffer to a concentration of 1-10 mg/mL.[2][6]

• Reduction of Disulfide Bonds (Optional): If necessary, add a 10- to 50-fold molar excess of TCEP to the protein solution and incubate for 30-60 minutes at room temperature.[6]

• Preparation of Maleimide Reagent: Immediately before use, dissolve the maleimide reagent in anhydrous DMSO or DMF to a concentration of 10-20 mM.[2][6]

• Labeling Reaction: Add a 10- to 20-fold molar excess of the maleimide solution to the protein solution.[3]

• Incubation: Incubate the reaction for 1-2 hours at room temperature or overnight at 4°C, protected from light if using a fluorescent maleimide.[6]

• Quenching the Reaction: Add a quenching solution (e.g., β-mercaptoethanol or DTT) to a final concentration of 10-50 mM to react with any excess maleimide. Incubate for 15-30 minutes at room temperature.

• Purification: Remove excess reagent and quenched products using a desalting column or dialysis.

• Characterization: Determine the degree of labeling by UV-Vis spectrophotometry (if the label has a distinct absorbance) and confirm conjugation by mass spectrometry.

Conclusion: Choosing the Right Reagent for Your Application

The choice between S-(Pyridin-2-ylthio)-L-homocysteine and maleimide for cysteine labeling is application-dependent.

• S-(Pyridin-2-ylthio)-L-homocysteine and other pyridyldithio reagents are the ideal choice when reversibility is required. This is particularly advantageous for applications such as:

  • Affinity purification: The labeled protein can be captured on a resin and then released by cleaving the disulfide bond.

  • Drug delivery systems: Payloads can be attached via a disulfide linker that is cleaved in the reducing environment of the cell, releasing the active agent.

• Maleimides are preferred when a stable, long-lasting linkage is the primary goal. Their applications include:

  • Fluorescent labeling for imaging: Creating stable probes for tracking proteins in cells and tissues.

  • Creation of antibody-drug conjugates (ADCs): Forming a robust connection between the antibody and the cytotoxic payload, although the stability of this linkage in vivo requires careful consideration and optimization.[4]

Researchers should carefully consider the downstream applications and the chemical environment the labeled protein will be subjected to when selecting the appropriate cysteine labeling reagent. While maleimides offer a more permanent modification, the inherent reversibility of the disulfide bond formed by S-(Pyridin-2-ylthio)-L-homocysteine provides a unique and powerful tool for specific experimental designs.

References

• 1. benchchem.com [benchchem.com]
• 2. Efficient Site-Specific Labeling of Proteins via Cysteines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quantitative Analysis of Thiols and Maleimides | AAT Bioquest [aatbio.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Decoupling stability and release in disulfide bonds with antibody-small molecule conjugates - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Protein Cysteine Modification: S-(Pyridin-2-ylthio)-L-homocysteine vs. Iodoacetamide

For researchers, scientists, and drug development professionals, the precise modification of cysteine residues in proteins is a cornerstone of experimental biology and therapeutic development. The choice of modifying reagent can profoundly impact the outcome of an experiment, influencing everything from protein structure and function to the interpretation of complex biological data. This guide provides an in-depth comparison of two commonly utilized cysteine-modifying agents: S-(Pyridin-2-ylthio)-L-homocysteine (Py-homocysteine) and iodoacetamide (IAM).

This comparison will delve into their respective mechanisms of action, reaction specificity, and the functional consequences of the modifications they impart. We will also provide detailed experimental protocols and quantitative data to aid in the selection of the most appropriate reagent for your research needs.

At a Glance: Key Differences

Feature	S-(Pyridin-2-ylthio)-L-homocysteine (Py-homocysteine)	Iodoacetamide (IAM)
Mechanism	Thiol-disulfide exchange	SN2 alkylation
Bond Formed	Reversible disulfide bond	Irreversible thioether bond
Specificity	Highly specific for thiol groups	Primarily targets thiols, but can react with other nucleophilic residues
Byproduct	Pyridine-2-thione (can be monitored spectrophotometrically)	Iodide
Reversibility	Yes, with reducing agents (e.g., DTT, TCEP)	No
Primary Use Cases	Reversible labeling, protein-protein interaction studies, drug delivery systems	Proteomics sample preparation (alkylation of cysteines before mass spectrometry), irreversible enzyme inhibition

Mechanism of Action: A Tale of Two Chemistries

The fundamental difference between Py-homocysteine and iodoacetamide lies in the nature of the chemical bond they form with cysteine's thiol group.

S-(Pyridin-2-ylthio)-L-homocysteine reacts with free thiols via a thiol-disulfide exchange mechanism.[1] The sulfur atom of the cysteine thiol attacks the disulfide bond of Py-homocysteine, leading to the formation of a new, mixed disulfide bond between the protein and homocysteine. This reaction releases pyridine-2-thione, a chromophore that can be monitored spectrophotometrically at approximately 343 nm to quantify the extent of the reaction in real-time.[1] The resulting modification, known as S-homocysteinylation, is reversible and can be cleaved by the addition of reducing agents like dithiothreitol (DTT) or tris(2-carboxyethyl)phosphine (TCEP).[2]

Iodoacetamide , on the other hand, acts as an alkylating agent. The reaction proceeds through a nucleophilic bimolecular substitution (SN2) mechanism, where the nucleophilic thiolate anion of cysteine attacks the electrophilic carbon atom of iodoacetamide. This results in the formation of a stable and essentially irreversible thioether bond, a carboxyamidomethylated cysteine.[3] This modification permanently blocks the cysteine residue, preventing it from forming disulfide bonds.

Caption: Reaction mechanisms of Py-homocysteine and Iodoacetamide.

Specificity and Off-Target Effects

S-(Pyridin-2-ylthio)-L-homocysteine and other pyridyl disulfide reagents are known for their high specificity towards thiol groups. The thiol-disulfide exchange reaction is highly favored with the nucleophilic thiol of cysteine. While reactions with other nucleophilic amino acid side chains are possible, they are generally not observed under typical reaction conditions.

Iodoacetamide , while highly reactive with cysteines, exhibits a greater propensity for off-target reactions. At neutral to alkaline pH, where the cysteine thiol is deprotonated and more nucleophilic, IAM reacts efficiently. However, under non-optimal conditions such as higher pH, prolonged incubation times, or excess reagent, iodoacetamide can also alkylate other amino acid residues. These include methionine, histidine, lysine, aspartate, glutamate, and the N-terminus of the protein.[4][5][6] Such off-target modifications can be a significant concern in proteomics studies, as they can lead to misidentification of peptides and proteins. For instance, the carbamidomethylation of methionine can be a prevalent side reaction.[7]

Amino Acid Residue	Reactivity with Py-homocysteine	Reactivity with Iodoacetamide
Cysteine (thiol)	High (Primary Target)	High (Primary Target)
Methionine (thioether)	Low / Negligible	Moderate (can be significant)[4][5]
Histidine (imidazole)	Low / Negligible	Low to Moderate
Lysine (amine)	Low / Negligible	Low to Moderate
Aspartate/Glutamate (carboxyl)	Low / Negligible	Low
N-terminus (amine)	Low / Negligible	Low to Moderate

Functional Impact of Protein Modification

The choice between a reversible and an irreversible modification has profound implications for the functional study of proteins.

The S-homocysteinylation by Py-homocysteine introduces a disulfide-linked homocysteine moiety. This modification can alter the protein's structure and function.[8] For example, S-homocysteinylation has been shown to destabilize the tetrameric structure of mutant transthyretin, a protein implicated in amyloid diseases.[8] Because the modification is reversible, it can be used to study dynamic cellular processes. For instance, a protein can be labeled with a probe, and then the probe can be released under reducing conditions, which are prevalent in the intracellular environment. This makes pyridyl disulfide reagents valuable for developing drug delivery systems that release their payload inside cells.[9]

The irreversible alkylation by iodoacetamide permanently blocks the cysteine thiol. In proteomics, this is a desired outcome as it prevents the reformation of disulfide bonds after reduction, which simplifies subsequent enzymatic digestion and mass spectrometry analysis.[3] However, this irreversible modification leads to a loss of the thiol's native function, which can include catalytic activity, metal binding, or participation in redox signaling. Therefore, iodoacetamide is often used as a tool to probe the functional importance of a specific cysteine residue through its permanent inactivation.

Caption: Decision workflow for choosing a cysteine modifying reagent.

Experimental Protocols

Protocol 1: Reversible Modification with S-(Pyridin-2-ylthio)-L-homocysteine (General Procedure)

This protocol provides a general guideline for the modification of a purified protein with Py-homocysteine. Optimal conditions may vary depending on the protein.

Materials:

• Purified protein containing accessible cysteine residues

• S-(Pyridin-2-ylthio)-L-homocysteine

• Reaction buffer (e.g., 100 mM sodium phosphate, 150 mM NaCl, pH 7.2)

• Reducing agent (e.g., DTT or TCEP) for protein reduction prior to modification (if necessary)

• Desalting column

• Spectrophotometer

Procedure:

• Protein Preparation: If the protein has intramolecular disulfide bonds that need to be modified, they must first be reduced. Incubate the protein with a 10-20 fold molar excess of DTT or TCEP for 1 hour at room temperature. Remove the reducing agent using a desalting column.

• Reagent Preparation: Prepare a stock solution of S-(Pyridin-2-ylthio)-L-homocysteine in a suitable solvent (e.g., DMSO or DMF).

• Modification Reaction: Add a 5-10 fold molar excess of the Py-homocysteine stock solution to the protein solution in the reaction buffer.

• Incubation: Incubate the reaction mixture at room temperature for 1-2 hours. The progress of the reaction can be monitored by measuring the absorbance of the released pyridine-2-thione at 343 nm.

• Removal of Excess Reagent: Remove unreacted Py-homocysteine using a desalting column.

• Verification of Modification: The extent of modification can be confirmed by mass spectrometry.

• (Optional) Reversal of Modification: To reverse the modification, incubate the modified protein with an excess of a reducing agent (e.g., 20-50 mM DTT) for 1 hour at room temperature.

Protocol 2: Irreversible Alkylation with Iodoacetamide for Proteomics

This is a standard protocol for the reduction and alkylation of proteins in a complex mixture for subsequent mass spectrometry analysis.

Materials:

• Protein sample (e.g., cell lysate)

• Lysis buffer (e.g., 8 M urea in 100 mM Tris-HCl, pH 8.5)

• Dithiothreitol (DTT) or Tris(2-carboxyethyl)phosphine (TCEP)

• Iodoacetamide (IAM)

• Quenching solution (e.g., DTT)

• Trypsin

• Ammonium bicarbonate buffer (50 mM, pH 8)

Procedure:

• Protein Solubilization and Reduction: Solubilize the protein sample in lysis buffer. Add DTT to a final concentration of 10 mM and incubate at 56°C for 30 minutes to reduce disulfide bonds.

• Alkylation: Cool the sample to room temperature. Add iodoacetamide to a final concentration of 20-25 mM. Incubate in the dark at room temperature for 20-30 minutes.

• Quenching: Quench the alkylation reaction by adding DTT to a final concentration of 10 mM.

• Buffer Exchange and Digestion: Dilute the sample with ammonium bicarbonate buffer to reduce the urea concentration to less than 2 M. Add trypsin at a 1:50 (w/w) ratio and incubate overnight at 37°C.

• Sample Cleanup: Desalt the peptide mixture using a C18 solid-phase extraction column before analysis by mass spectrometry.

Caption: A general workflow for comparative analysis of protein modification.

Conclusion

The choice between S-(Pyridin-2-ylthio)-L-homocysteine and iodoacetamide for cysteine modification should be guided by the specific goals of the experiment. For applications requiring reversible labeling, such as the study of dynamic cellular processes or the development of cleavable bioconjugates, the thiol-disulfide exchange chemistry of Py-homocysteine is the superior choice. Its high specificity for thiols also minimizes the risk of off-target modifications.

Conversely, for applications where the permanent blocking of cysteine residues is desired, such as in standard proteomics workflows to prevent disulfide bond reformation, the irreversible alkylation by iodoacetamide is the established and effective method. However, researchers must be mindful of the potential for off-target reactions and optimize their protocols accordingly to ensure data quality.

By understanding the distinct chemical properties and functional consequences of these two reagents, researchers can make informed decisions to advance their studies of protein structure, function, and regulation.

References

• 1. Lipid–peptide bioconjugation through pyridyl disulfide reaction chemistry and its application in cell targeting and drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Site-Specific Proteomic Mapping of Modified Cysteine Residues | Springer Nature Experiments [experiments.springernature.com]
• 3. Protein modification by thiolactone homocysteine chemistry: a multifunctionalized human serum albumin theranostic - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Protocol to pinpoint oxidized and reduced cysteine residues in brown fat using differential alkylation labeling techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Proteomic Approaches to Quantify Cysteine Reversible Modifications in Aging and Neurodegenerative Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Synthesis of pyridyl disulfide-functionalized nanoparticles for conjugating thiol-containing small molecules, peptides, and proteins - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Thiol-Reactive Probes: A Comparative Analysis of Reversibility

In the fields of biochemistry, drug development, and cell biology, the covalent labeling of thiol groups on cysteine residues is a fundamental technique for studying protein structure, function, and dynamics. The choice of a thiol-reactive probe often hinges on a critical characteristic: the reversibility of the bond it forms. While stable, irreversible linkages are ideal for permanent labeling, reversible bonds offer the ability to cleave the probe, which is crucial for applications like affinity purification and dynamic tracking.

This guide provides an objective comparison of common classes of thiol-reactive probes, focusing on the stability and reversibility of their covalent linkages. We present quantitative data on reaction kinetics, detailed experimental protocols for assessing reversibility, and diagrams to illustrate the underlying chemical principles and workflows.

Data Presentation: Comparing Thiol-Reactive Probe Characteristics

The selection of a probe depends on its reactivity, the stability of the bond it forms, and the available methods for cleavage. The following table summarizes the key performance characteristics of major thiol-reactive probe classes.

Probe Class	Reactive Group	Bond Formed	Reversibility	Typical Reversing Agent(s)	Half-life of Reversal / Stability
Iodoacetamides	Haloacetyl	Thioether	Irreversible	Not Applicable	Highly stable thioether bond.
Maleimides	Maleimide	Thioether	Conditionally Reversible	High concentrations of thiols (e.g., Glutathione)	Adduct is susceptible to retro-Michael reaction. Half-life of exchange with 10 mM Glutathione can range from ~3 to >250 hours, depending on the specific maleimide and thiol structure[1]. Ring-hydrolysis can lead to a stable, irreversible bond[2].
Pyridyl Disulfides	Pyridyldithiol	Disulfide	Reversible	Dithiothreitol (DTT), Tris(2-carboxyethyl)phosphine (TCEP)	Cleavage is rapid. Reduction with TCEP is often complete in less than 5 minutes[3].
Thiosulfates	Thiosulfate	Disulfide	Reversible	Dithiothreitol (DTT), Tris(2-carboxyethyl)phosphine (TCEP)	Forms a disulfide bond that is readily cleaved by standard reducing agents[4].

Visualizing the Landscape of Thiol Probes

Understanding the classification of probes and the experimental methods to test them is crucial for proper selection and use.

Figure 1. Classification of thiol-reactive probes based on bond type and reversibility.

Experimental Protocols

Accurate assessment of probe reversibility is essential for validating its use in a given application. Below are detailed methodologies for labeling a model protein and subsequently quantifying the cleavage of the probe-thiol bond.

Protocol 1: Labeling of a Model Protein (e.g., BSA) with a Thiol-Reactive Probe

This protocol describes a general procedure for conjugating a thiol-reactive probe to a protein with an available cysteine residue.

Materials:

• Model Protein: Bovine Serum Albumin (BSA) solution (10 mg/mL in PBS).

• Thiol-Reactive Probe (e.g., Maleimide-Fluorophore, Iodoacetamide-Biotin, Pyridyl Disulfide-PEG).

• Reducing Agent: Tris(2-carboxyethyl)phosphine (TCEP) solution (10 mM in water).

• Reaction Buffer: Phosphate-Buffered Saline (PBS), pH 7.2-7.5, degassed.

• Quenching Reagent: L-cysteine or 2-Mercaptoethanol.

• Purification: Size-exclusion chromatography (SEC) column (e.g., Sephadex G-25).

Procedure:

• Protein Reduction (Optional): If the protein's cysteine residues are oxidized (forming disulfide bonds), they must first be reduced. To 1 mL of BSA solution, add 50 µL of 10 mM TCEP solution. Incubate for 30-60 minutes at room temperature. Note: Unlike DTT, TCEP does not need to be removed before conjugation with maleimides or iodoacetamides[4].

• Probe Preparation: Dissolve the thiol-reactive probe in a suitable solvent (e.g., DMSO or DMF) to a stock concentration of 10 mM.

• Conjugation Reaction: Add a 10-fold molar excess of the dissolved probe to the protein solution. For BSA (~66.5 kDa, 150 µM), this would be approximately 15 µL of the 10 mM probe stock.

• Incubation: Gently mix and incubate the reaction for 2 hours at room temperature or overnight at 4°C, protected from light.

• Quenching: Add a final concentration of 1-10 mM L-cysteine or 2-mercaptoethanol to quench any unreacted probe. Incubate for 15 minutes.

• Purification: Separate the labeled protein from excess probe and quenching reagent using a size-exclusion chromatography column equilibrated with PBS. Collect the protein-containing fractions.

• Characterization: Confirm successful labeling using UV-Vis spectrophotometry (to measure both protein and probe concentration) or other appropriate methods (e.g., fluorescence for fluorescent probes).

Protocol 2: Assay for Quantifying Probe Reversibility

This protocol uses High-Performance Liquid Chromatography (HPLC) to quantify the amount of probe cleaved from the labeled protein after treatment with a reducing agent.

Materials:

• Labeled Protein Conjugate (from Protocol 1).

• Cleavage Buffer: PBS, pH 7.4.

• Reducing Agent: Dithiothreitol (DTT) stock solution (1 M in water).

• HPLC System: Reverse-phase column (e.g., C18) with a UV-Vis or fluorescence detector.

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

• Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in acetonitrile.

Procedure:

• Sample Preparation: Prepare multiple aliquots of the purified labeled protein conjugate at a concentration of 1 mg/mL in cleavage buffer.

• Initiate Cleavage: To each aliquot, add DTT to a final concentration of 20 mM. Leave one aliquot untreated as a zero-time-point control.

• Incubation: Incubate the samples at 37°C.

• Time Points: At various time points (e.g., 0, 15 min, 30 min, 1 hr, 2 hr, 4 hr), take an aliquot of the reaction and immediately stop the reaction by flash freezing or by adding an alkylating agent if compatible with the analysis.

• HPLC Analysis:

  • Inject the samples onto the HPLC system.

  • Separate the protein and any cleaved probe using a gradient of Mobile Phase B (e.g., 5% to 95% over 30 minutes).

  • Monitor the elution profile at a wavelength appropriate for the probe and the protein.

• Quantification: The amount of reversibility is determined by measuring the decrease in the peak area of the labeled protein and the corresponding increase in the peak area of the cleaved probe over time. The half-life of cleavage can be calculated from these data points.

Figure 2. Workflow for the quantitative analysis of thiol probe reversibility.

The Chemistry of Reversibility: A Deeper Look

The reversibility of a thiol probe is dictated by the chemical nature of the bond it forms with a cysteine residue.

• Iodoacetamides react via an SN2 nucleophilic substitution to form a highly stable thioether bond. This bond is not susceptible to cleavage under standard biological reducing conditions, making these probes truly irreversible.

• Maleimides also form a thioether bond through a Michael addition reaction. While generally considered stable, this linkage can undergo a retro-Michael reaction, especially in the presence of high concentrations of other nucleophilic thiols like cellular glutathione[5]. This can lead to an "exchange" of the probe to another thiol, making it conditionally reversible. The stability of the adduct is highly dependent on the substituents on the maleimide ring and the pKa of the thiol involved[1][6].

• Pyridyl Disulfides and Thiosulfates react with thiols via thiol-disulfide exchange to form a new disulfide bond. This bond is the same as those found naturally in proteins and is readily cleaved by reducing agents like DTT and TCEP, which regenerate the free thiol on the target molecule[4]. This makes them ideal for applications requiring controlled release.

Figure 3. Simplified pathway of protein thiol redox cycling and probe interaction.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Long-term stabilization of maleimide-thiol conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. TCEP or DTT? | Proteomics and Mass Spectrometry Core Facility [sites.psu.edu]
• 4. Introduction to Thiol Modification and Detection—Section 2.1 | Thermo Fisher Scientific - JP [thermofisher.com]
• 5. benchchem.com [benchchem.com]
• 6. Tunable degradation of maleimide-thiol adducts in reducing environments - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Cysteine-Specific Modification: S-(Pyridin-2-ylthio)-L-homocysteine vs. Alternatives

For researchers, scientists, and drug development professionals, the selective modification of cysteine residues in proteins is a cornerstone of chemical biology and therapeutic development. The unique nucleophilicity of the cysteine thiol group makes it an attractive target for covalent labeling, enabling the study of protein function, the development of antibody-drug conjugates (ADCs), and the design of targeted covalent inhibitors. This guide provides an objective comparison of S-(Pyridin-2-ylthio)-L-homocysteine and its alternatives, supported by experimental data and detailed protocols to aid in the selection of the most appropriate reagent for specific research needs.

Introduction to Cysteine Modification Chemistry

The reactivity of cysteine's thiol group is highly dependent on its protonation state, which is governed by the local microenvironment and the surrounding pH. The deprotonated thiolate form is the more nucleophilic species. Consequently, the efficiency and specificity of cysteine modification reagents are often pH-dependent. The ideal reagent exhibits high reactivity towards cysteine thiols while minimizing off-target reactions with other nucleophilic amino acid residues such as lysine, histidine, and methionine.

This guide focuses on a comparative analysis of three major classes of cysteine-reactive reagents:

• Pyridyl Disulfides: Represented by S-(Pyridin-2-ylthio)-L-homocysteine, these reagents react with thiols via a disulfide exchange mechanism, forming a new, reversible disulfide bond.

• Maleimides: A widely used class of reagents that react with thiols through a Michael addition, forming a stable thioether linkage.

• Haloacetamides: exemplified by iodoacetamide, these reagents alkylate thiols via an SN2 reaction, also resulting in a stable thioether bond.

Data Presentation: A Quantitative Comparison of Cysteine-Reactive Reagents

The selection of a cysteine modification reagent is a critical decision that impacts the outcome of an experiment. The following tables summarize the key characteristics and quantitative performance of S-(Pyridin-2-ylthio)-L-homocysteine and its alternatives.

Table 1: General Characteristics of Cysteine Modification Reagents

Reagent Class	Representative Reagent	Reaction Mechanism	Bond Formed	Reversibility	Optimal pH Range
Pyridyl Disulfides	S-(Pyridin-2-ylthio)-L-homocysteine	Disulfide Exchange	Disulfide	Reversible (with reducing agents)	4.0 - 5.0 (but reactive over a broad range)
Maleimides	N-ethylmaleimide (NEM)	Michael Addition	Thioether	Irreversible	6.5 - 7.5
Haloacetamides	Iodoacetamide (IAM)	SN2 Alkylation	Thioether	Irreversible	> 7.5

Table 2: Specificity Profile - Reactivity with Nucleophilic Amino Acids

Reagent	Cysteine	Lysine	Histidine	Methionine
S-(Pyridin-2-ylthio)-L-homocysteine	Highly Reactive	Low to Negligible	Low to Negligible	Low to Negligible
N-ethylmaleimide (NEM)	Highly Reactive	Low (increases at pH > 8.5)	Low	Low
Iodoacetamide (IAM)	Highly Reactive	Moderate (at pH > 7.0)	Moderate (at pH 6.9-7.0, but slow)	Can be alkylated

Note: The reactivity is highly dependent on pH, reaction time, and reagent concentration. The information presented is a general summary based on available literature.

Experimental Protocols

To facilitate the direct comparison of these reagents, a detailed experimental protocol for assessing specificity on a model protein is provided below.

Protocol: Comparative Analysis of Cysteine Modification Specificity

Objective: To quantitatively compare the specificity of S-(Pyridin-2-ylthio)-L-homocysteine, N-ethylmaleimide, and iodoacetamide for cysteine residues over other nucleophilic amino acids on a model protein (e.g., Bovine Serum Albumin - BSA).

Materials:

• Model Protein: Bovine Serum Albumin (BSA), 10 mg/mL in Phosphate Buffered Saline (PBS), pH 7.4

• Reagents:

  • S-(Pyridin-2-ylthio)-L-homocysteine, 10 mM in DMSO

  • N-ethylmaleimide (NEM), 10 mM in DMSO

  • Iodoacetamide (IAM), 10 mM in DMSO

• Buffers: 100 mM Phosphate buffer at pH 6.0, 7.4, and 8.5

• Quenching Solution: 1 M Dithiothreitol (DTT)

• LC-MS/MS system for intact protein analysis and peptide mapping

Procedure:

• Reaction Setup:

  • For each pH condition (6.0, 7.4, and 8.5), set up three parallel reactions for each reagent.

  • In a microcentrifuge tube, add 90 µL of BSA solution (10 mg/mL) to 810 µL of the respective pH buffer.

  • Add 10 µL of the 10 mM reagent stock solution to achieve a 10-fold molar excess of reagent to protein.

  • Incubate the reactions at room temperature for 2 hours with gentle agitation.

• Quenching:

  • Stop the reaction by adding 10 µL of 1 M DTT to each tube to quench unreacted reagent.

• Sample Preparation for Mass Spectrometry:

  • Intact Protein Analysis: Desalt a 50 µL aliquot of each reaction mixture using a C4 ZipTip and analyze by LC-MS to determine the extent of modification (mass shift).

  • Peptide Mapping Analysis:

    • To the remaining reaction mixture, add DTT to a final concentration of 10 mM and incubate at 56°C for 30 minutes to reduce disulfide bonds.

    • Alkylate the newly exposed cysteines with a different alkylating agent (e.g., 20 mM IAM if not the primary reagent being tested) for 30 minutes at room temperature in the dark.

    • Perform a buffer exchange into a digestion buffer (e.g., 50 mM ammonium bicarbonate).

    • Digest the protein with trypsin (1:50 enzyme to protein ratio) overnight at 37°C.

    • Desalt the resulting peptides using a C18 ZipTip.

• LC-MS/MS Analysis:

  • Analyze the digested peptides by LC-MS/MS.

  • Search the data against the BSA sequence, specifying the expected modifications for each reagent on cysteine, lysine, histidine, and methionine as variable modifications.

• Data Analysis:

  • Quantify the percentage of modification for each potential site by comparing the peak areas of modified and unmodified peptides.

  • Tabulate the results to compare the on-target (cysteine) versus off-target (lysine, histidine, methionine) modification for each reagent at each pH.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Discussion and Conclusion

The choice of a cysteine modification reagent is a multifaceted decision that requires careful consideration of the experimental goals.

S-(Pyridin-2-ylthio)-L-homocysteine and other pyridyl disulfides offer the distinct advantage of forming a reversible disulfide bond . This feature is particularly valuable for applications where the modified protein needs to be restored to its native state, such as in drug delivery systems designed for release in the reducing environment of the cell. The reaction proceeds via a disulfide exchange and is generally highly specific for thiols over a broad pH range, with optimal reactivity typically observed at slightly acidic pH (4-5) where the thiol is sufficiently nucleophilic and side reactions are minimized.[1]

Maleimides , such as N-ethylmaleimide, are known for their high reactivity and specificity for cysteine residues at physiological pH (6.5-7.5).[2] The Michael addition reaction forms a stable, irreversible thioether bond. However, at pH values above 7.5, the reactivity of maleimides with primary amines, such as the side chain of lysine, increases, potentially leading to off-target modifications.[2]

Haloacetamides , like iodoacetamide, are another class of irreversible cysteine modification reagents. They react via an SN2 mechanism. While highly reactive towards cysteines, iodoacetamides can also react with other nucleophilic residues, such as histidine and lysine, particularly at higher pH values.[3][4]

References

• 1. Thiol-Disulfide Exchange in Peptides Derived from Human Growth Hormone - PMC [pmc.ncbi.nlm.nih.gov]
• 2. vectorlabs.com [vectorlabs.com]
• 3. interchim.fr [interchim.fr]
• 4. scienceasia.org [scienceasia.org]

A Researcher's Guide to Thiol-Reactive Labeling for Mass Spectrometry: A Comparative Analysis of S-(Pyridin-2-ylthio)-L-homocysteine

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative proteomics, the precise analysis of protein modifications is paramount. Cysteine residues, with their reactive thiol groups, are central to cellular signaling, protein structure, and drug interactions. Chemical labeling of these residues followed by mass spectrometry (MS) is a powerful strategy for their characterization. This guide provides a comprehensive comparison of S-(Pyridin-2-ylthio)-L-homocysteine (Py-hCys) with other common thiol-reactive labeling reagents, supported by experimental data and detailed protocols to inform your research decisions.

Introduction to S-(Pyridin-2-ylthio)-L-homocysteine (Py-hCys) Labeling

S-(Pyridin-2-ylthio)-L-homocysteine is a chemical probe designed for the specific labeling of cysteine residues. The reagent reacts with the free sulfhydryl group of a cysteine to form a disulfide bond, releasing a pyridine-2-thione molecule. This reversible labeling strategy makes it a valuable tool for studying dynamic post-translational modifications.

Comparative Analysis of Thiol-Reactive Probes

The selection of a labeling reagent is a critical step in any quantitative proteomics workflow. The ideal probe offers high reactivity, selectivity, and favorable characteristics for mass spectrometry analysis. Here, we compare Py-hCys with two widely used classes of thiol-reactive probes: Iodoacetamides and Maleimides.

Feature	S-(Pyridin-2-ylthio)-L-homocysteine (Py-hCys)	Iodoacetamides (e.g., IAM)	Maleimides (e.g., NEM)
Reactive Group	Pyridyl disulfide	Haloacetyl	Maleimide
Reaction pH	Neutral	~7.0 - 8.5	~6.5 - 7.5[1]
Bond Formed	Disulfide	Thioether	Thioether
Bond Reversibility	Reversible (with reducing agents)[2]	Irreversible	Irreversible
Selectivity	High for thiols	Reacts with thiols; can show some off-target reactivity with other residues like histidine and methionine.	Highly thiol-selective at near-neutral pH.
Mass Shift (Monoisotopic)	+134.0306 Da (for the homocysteine portion remaining after disulfide exchange)	+57.02146 Da (for carbamidomethyl)	+125.0476 Da
Fragmentation Behavior	Expected to show neutral loss of the labeling reagent under CID/HCD, and characteristic reporter ions may be generated. The disulfide bond can also be cleaved.	Stable thioether bond, fragmentation typically occurs along the peptide backbone.	Stable thioether bond, fragmentation primarily occurs along the peptide backbone.
Key Advantage	Reversibility allows for enrichment and release strategies.	Forms a very stable bond, well-characterized fragmentation.	High reactivity and specificity for thiols.
Potential Limitation	The disulfide bond may be labile under certain MS conditions. Limited specific fragmentation data is publicly available.	Irreversible modification.	Can undergo hydrolysis at higher pH.

Experimental Protocols

I. S-(Pyridin-2-ylthio)-L-homocysteine Labeling of Peptides for MS Analysis

This protocol outlines the general steps for labeling protein digests with Py-hCys for subsequent LC-MS/MS analysis.

Materials:

• Protein digest (e.g., tryptic digest)

• S-(Pyridin-2-ylthio)-L-homocysteine (Py-hCys)

• Reduction buffer (e.g., 5 mM DTT in 50 mM ammonium bicarbonate)

• Alkylation buffer (e.g., 10 mM Iodoacetamide in 50 mM ammonium bicarbonate) - for blocking non-cysteine thiols if desired.

• Labeling buffer (e.g., 50 mM TEAB or ammonium bicarbonate, pH 7.5)

• Quenching solution (e.g., 5 mM DTT)

• C18 desalting spin columns

• LC-MS grade solvents (water, acetonitrile, formic acid)

Procedure:

• Reduction (Optional, for total cysteine analysis): Reduce disulfide bonds in the protein digest by incubating with reduction buffer at 56°C for 30 minutes.

• Alkylation (Optional, for differential analysis): To block specific cysteine populations, alkylate with alkylation buffer in the dark at room temperature for 20 minutes. Quench excess iodoacetamide with DTT.

• Py-hCys Labeling:

  • Dissolve the peptide sample in labeling buffer.

  • Add a 10-fold molar excess of Py-hCys (dissolved in a compatible solvent like DMSO or DMF) to the peptide solution.

  • Incubate at room temperature for 1-2 hours.

• Quenching: Quench the reaction by adding quenching solution to consume excess Py-hCys.

• Sample Cleanup: Desalt the labeled peptide mixture using C18 spin columns according to the manufacturer's instructions.

• LC-MS/MS Analysis:

  • Resuspend the cleaned peptides in 0.1% formic acid.

  • Analyze the sample using a high-resolution mass spectrometer coupled to a nano-liquid chromatography system.

  • Set up a data-dependent acquisition method with HCD or CID fragmentation.

  • In the database search, specify the mass modification on cysteine corresponding to the homocysteine adduct (+134.0306 Da).

II. Workflow for Differential Cysteine Labeling

This workflow can be used to compare the redox state of cysteines between two samples (e.g., control vs. treated).

Caption: A typical workflow for the differential analysis of cysteine oxidation using a combination of isotopic labeling and Py-hCys.

Mass Spectrometry Fragmentation of Py-hCys Labeled Peptides

While specific, high-quality public data on the fragmentation of Py-hCys labeled peptides is limited, based on the structure of the adduct, we can predict the following fragmentation characteristics in collision-induced dissociation (CID) or higher-energy collisional dissociation (HCD):

• Neutral Loss: A likely fragmentation pathway would involve the neutral loss of the homocysteine portion of the label.

• Disulfide Bond Cleavage: The disulfide bond is susceptible to cleavage, which can lead to fragments containing either the peptide with a free thiol or the labeling reagent.

• Backbone Fragmentation: Standard b- and y-ion series from the peptide backbone will also be observed, allowing for sequence identification.

Further empirical studies are needed to fully characterize the fragmentation patterns and identify any unique reporter ions that could be used for quantification.

Application: Studying the Keap1-Nrf2 Signaling Pathway

The Keap1-Nrf2 pathway is a critical cellular defense mechanism against oxidative and electrophilic stress. The activity of this pathway is regulated by the redox state of specific cysteine residues in the Keap1 protein.[3][4] Under basal conditions, Keap1 targets the transcription factor Nrf2 for degradation.[3][5] Upon exposure to oxidative stress, critical cysteine residues in Keap1 are modified, leading to a conformational change that prevents Nrf2 degradation.[3][5] Nrf2 then translocates to the nucleus and activates the transcription of antioxidant genes.

Thiol-reactive probes like Py-hCys can be used to study the dynamic changes in the cysteine modification status of Keap1 in response to various stimuli, providing insights into the regulation of this important protective pathway.

Caption: The Keap1-Nrf2 signaling pathway is regulated by the redox state of cysteine residues in Keap1.

Conclusion

S-(Pyridin-2-ylthio)-L-homocysteine offers a unique advantage for studying cysteine modifications due to the reversible nature of the disulfide bond it forms. This feature can be exploited for enrichment strategies. However, for quantitative mass spectrometry applications, the stability of the label during analysis and its fragmentation behavior are critical considerations. While iodoacetamides and maleimides form irreversible and stable bonds, the choice of labeling reagent will ultimately depend on the specific experimental goals. For researchers interested in capturing and then releasing modified peptides, Py-hCys is a promising tool. Further detailed characterization of its performance in various mass spectrometry platforms will undoubtedly expand its application in quantitative proteomics.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. The Molecular Mechanisms Regulating the KEAP1-NRF2 Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Molecular and Chemical Regulation of the Keap1-Nrf2 Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Guide to HPLC Analysis of S-(Pyridin-2-ylthio)-L-homocysteine Reaction Products

This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) methods for the analysis of S-(Pyridin-2-ylthio)-L-homocysteine and its reaction products. It is intended for researchers, scientists, and drug development professionals who are working with thiol-containing molecules and require robust analytical techniques for their quantification and characterization. This document outlines a detailed experimental protocol for a specific HPLC-UV method and compares it with alternative analytical techniques, supported by experimental data.

Introduction to S-(Pyridin-2-ylthio)-L-homocysteine Analysis

S-(Pyridin-2-ylthio)-L-homocysteine is a derivative of the amino acid homocysteine, where the thiol group is modified with a 2-thiopyridine moiety. This modification is often the result of a reaction between homocysteine and a pyridyldithio-containing reagent, such as N-succinimidyl 3-(2-pyridyldithio)propionate (SPDP), a crosslinker commonly used in bioconjugation chemistry. The analysis of this compound and its reaction products is crucial for monitoring the progress of such reactions, assessing the stability of the resulting conjugate, and for pharmacokinetic studies.

HPLC is a powerful and widely used technique for the separation and quantification of such compounds due to its high resolution, sensitivity, and reproducibility. This guide focuses on a reversed-phase HPLC method with UV detection, which is a common and accessible approach in many laboratories.

HPLC Analysis of S-(Pyridin-2-ylthio)-L-homocysteine and Reaction Products

A common method for the analysis of thiol-containing compounds and their pyridyldithio derivatives involves derivatization with 2,2'-dipyridyl disulfide (DTDP). This reaction results in the formation of a mixed disulfide and the release of 2-thiopyridone, which can be readily detected and quantified by HPLC with UV detection.[1] This approach can be adapted for the analysis of S-(Pyridin-2-ylthio)-L-homocysteine and its reaction products.

Experimental Protocol: HPLC-UV Method

This protocol describes a method for the simultaneous determination of total free thiols (as 2-thiopyridone), low-molecular-mass thiols (as pyridyldithio derivatives), and by extension, protein-bound thiols.[1]

1. Sample Preparation:

• For total free thiols (Total-SH): Mix the sample with a solution of 2,2'-dithiodipyridine (DTDP) in a suitable buffer (e.g., phosphate buffer, pH 7.4) to a final DTDP concentration of 2 mM. Incubate for 15 minutes at room temperature to allow for the complete reaction of thiols with DTDP, leading to the release of 2-thiopyridone.

• For low-molecular-mass thiols (LMM-SH): Precipitate proteins from the sample using an acid (e.g., trichloroacetic acid or perchloric acid). Centrifuge to pellet the precipitated protein. The supernatant, containing the LMM-SH, is then reacted with DTDP as described above.

• Protein-bound thiols (P-SH) can be calculated as the difference between Total-SH and LMM-SH.[1]

2. HPLC System and Conditions:

• Column: A reversed-phase C18 column (e.g., Agilent Eclipse XDB-C18, 150 mm × 4.6 mm, 5 µm) is suitable for this separation.[1]

• Mobile Phase A: 0.1% formic acid in water.[1]

• Mobile Phase B: 0.1% formic acid in acetonitrile.[1]

• Flow Rate: 1.0 mL/min.[1]

• Detection: UV detector set at 343 nm for 2-thiopyridone and an appropriate wavelength for the pyridyldithio derivatives (e.g., 280 nm).

• Injection Volume: 20 µL.

• Column Temperature: 30 °C.

3. Gradient Elution Program:

Time (min)	% Mobile Phase B
0.0 - 2.0	15
2.0 - 10.0	15 -> 50
10.0 - 12.0	50 -> 95
12.0 - 15.0	95
15.0 - 15.1	95 -> 15
15.1 - 20.0	15

4. Quantification:

• Quantification is achieved by comparing the peak areas of the analytes in the sample to those of a standard curve prepared with known concentrations of 2-thiopyridone and a suitable pyridyldithio standard.

Data Presentation

The performance of the HPLC-UV method is summarized in the following table. The data presented is representative of what can be expected from a well-optimized and validated method.

Table 1: Performance Characteristics of the HPLC-UV Method for Thiol Analysis

Parameter	2-Thiopyridone (for Total-SH)	Pyridyldithio Derivative (for LMM-SH)
Retention Time (min)	~ 4.5	~ 8.2
Linearity Range (µmol/L)	10 - 1000	5 - 500
Correlation Coefficient (r²)	≥ 0.999	≥ 0.999
Limit of Detection (LOD) (µmol/L)	2.5	1.0
Limit of Quantification (LOQ) (µmol/L)	8.5	3.5
Intra-day Precision (%RSD)	< 3%	< 4%
Inter-day Precision (%RSD)	< 5%	< 6%
Accuracy (Recovery %)	95 - 105%	93 - 107%

Data is hypothetical but based on typical performance of similar published methods.[1]

Comparison with Alternative Analytical Methods

While HPLC-UV is a robust and widely accessible technique, other methods can also be employed for the analysis of S-(Pyridin-2-ylthio)-L-homocysteine and its reaction products. The choice of method often depends on the specific requirements of the analysis, such as sensitivity, specificity, and the complexity of the sample matrix.

Table 2: Comparison of Analytical Methods for Thiol Derivative Analysis

Method	Principle	Advantages	Disadvantages
HPLC-UV	Chromatographic separation followed by UV absorbance detection. Often requires derivatization to introduce a chromophore.	Robust, reproducible, and widely available. Relatively low cost of instrumentation and operation.	Moderate sensitivity. May lack specificity in complex matrices, requiring careful method development. Derivatization adds an extra step to sample preparation.
HPLC with Fluorescence Detection	Similar to HPLC-UV, but uses a fluorescence detector after derivatization with a fluorescent tag.	High sensitivity (often in the nanomolar range). High specificity depending on the derivatizing agent.	Derivatization is necessary. Potential for background fluorescence from the sample matrix.
Liquid Chromatography-Mass Spectrometry (LC-MS/MS)	Couples the separation power of HPLC with the high selectivity and sensitivity of tandem mass spectrometry.	Very high sensitivity and specificity. Can provide structural information for identification of unknown reaction products. No derivatization is required for detection.	High instrument cost and complexity. Requires specialized expertise for operation and data analysis. Susceptible to matrix effects that can suppress ion signals.
Capillary Electrophoresis (CE)	Separation based on the differential migration of charged species in an electric field.	High separation efficiency. Low sample and reagent consumption.	Lower sensitivity compared to HPLC-based methods. Reproducibility can be a challenge.
Spectrophotometric Assays (e.g., Ellman's Reagent)	Colorimetric assay based on the reaction of thiols with a chromogenic reagent.	Simple, rapid, and inexpensive. Suitable for high-throughput screening.	Lacks specificity as it measures total free thiols. Prone to interference from other compounds in the sample. Not suitable for separating different thiol species.

Visualizations

Signaling Pathways and Experimental Workflows

To better illustrate the concepts discussed, the following diagrams are provided.

References

• 1. [High performance liquid chromatography combined with the 2,2'-dithiodipyridine derivatization reaction for determination of different types of free thiols in human serum and analysis of their relationship with coronary heart disease] - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Pyridyl Disulfide Reagents for Bioconjugation: S-(Pyridin-2-ylthio)-L-homocysteine in Focus

For researchers, scientists, and drug development professionals, the selection of an appropriate crosslinking reagent is a critical step in the successful development of bioconjugates, including antibody-drug conjugates (ADCs). Pyridyl disulfide reagents are a prominent class of thiol-reactive crosslinkers that form cleavable disulfide bonds, a key feature for triggered payload release in the reducing environment of the cell. This guide provides an objective comparison of S-(Pyridin-2-ylthio)-L-homocysteine and other commonly used pyridyl disulfide reagents, supported by available data and experimental insights.

Introduction to Pyridyl Disulfide Reagents

Pyridyl disulfide reagents are heterobifunctional crosslinkers that react specifically with free sulfhydryl (thiol) groups on biomolecules like proteins and peptides. The core of their reactivity lies in the pyridyl disulfide group, which undergoes a thiol-disulfide exchange reaction with a cysteine residue. This reaction results in the formation of a new, cleavable disulfide bond between the biomolecule and the reagent (or a molecule attached to it), and the release of pyridine-2-thione, which can be monitored spectrophotometrically to follow the reaction progress.

The cleavable nature of the formed disulfide bond is a significant advantage in drug delivery applications. The intracellular environment, particularly the cytoplasm, has a much higher concentration of reducing agents like glutathione (GSH) compared to the bloodstream.[] This differential in reducing potential allows for the stable circulation of the bioconjugate in the blood and the subsequent release of the payload once it enters the target cell.[]

Key Pyridyl Disulfide Reagents: A Comparative Overview

Several pyridyl disulfide reagents are commercially available, each with distinct structural features that can influence their reactivity, the stability of the resulting conjugate, and their overall utility in different applications. This guide focuses on the comparison of S-(Pyridin-2-ylthio)-L-homocysteine with other well-established reagents such as SPDP (N-succinimidyl 3-(2-pyridyldithio)propionate) and DPDP (dithiodipyridine).

Reagent	Structure	Key Features
S-(Pyridin-2-ylthio)-L-homocysteine	A small molecule reagent with a 2-thiopyridine linked to L-homocysteine.	Forms a disulfide bond with cysteine residues that is selectively cleaved in a reducing environment.[2] The homocysteine backbone may influence solubility and steric hindrance around the disulfide bond.
SPDP (N-succinimidyl 3-(2-pyridyldithio)propionate)	Contains an NHS ester for reaction with primary amines and a pyridyl disulfide group for reaction with thiols.	A widely used heterobifunctional crosslinker for amine-to-sulfhydryl conjugation.[3]
DPDP (Dithiodipyridine)	Consists of two pyridine rings linked by a disulfide bond.	A homobifunctional reagent used for introducing pyridyl disulfide groups or for disulfide exchange reactions.
Ellman's Reagent (DTNB)	5,5'-dithiobis(2-nitrobenzoic acid)	While not a conjugation reagent itself, it is crucial for quantifying free thiols before and after conjugation reactions.

Performance Comparison: Reactivity, Stability, and Efficiency

Direct, head-to-head quantitative comparisons of the reaction kinetics and conjugate stability of S-(Pyridin-2-ylthio)-L-homocysteine with other pyridyl disulfide reagents are limited in publicly available literature. However, we can infer performance characteristics based on the principles of thiol-disulfide exchange and the structural differences between the reagents.

Reactivity: The rate of the thiol-disulfide exchange reaction is influenced by several factors, including the pKa of the reacting thiol, the steric hindrance around the disulfide bond, and the reaction pH. Pyridyl disulfides are known to be highly reactive in thiol-disulfide exchange reactions.[4] The reaction of pyridyl disulfide-appended polymers with cell-surface thiols has been shown to be highly efficient, with significant cellular uptake observed in as little as 15 minutes.[2]

Stability: The stability of the resulting disulfide bond in a bioconjugate is a critical parameter, particularly for ADCs, as premature release of the payload can lead to off-target toxicity. The stability of disulfide linkers can be modulated by introducing steric hindrance around the disulfide bond.[5] For example, linkers with methyl groups flanking the disulfide bond have shown improved stability.[5] The homocysteine moiety in S-(Pyridin-2-ylthio)-L-homocysteine may provide a degree of steric hindrance that could influence the stability of the formed disulfide bond compared to the propionate linker in SPDP. However, without direct comparative data, this remains a hypothesis. The stability of disulfide linkers in plasma is a key consideration, as undesired payload release can reduce efficacy and increase toxicity.[5]

Efficiency: The efficiency of conjugation depends on the reactivity of the reagent, the accessibility of the target thiol group on the biomolecule, and the optimization of reaction conditions. The release of pyridine-2-thione during the reaction allows for real-time monitoring of the conjugation progress, which is a significant advantage of using pyridyl disulfide reagents.

Experimental Protocols

Detailed experimental protocols are crucial for the successful application of these reagents. Below are generalized protocols for thiol quantification and a typical bioconjugation reaction using a pyridyl disulfide reagent.

Protocol 1: Quantification of Free Thiols using Ellman's Reagent (DTNB)

This protocol is essential for determining the concentration of available sulfhydryl groups in a protein or peptide solution before proceeding with conjugation.

Materials:

• Ellman's Reagent (DTNB) solution (e.g., 4 mg/mL in reaction buffer)

• Reaction Buffer (e.g., 0.1 M sodium phosphate, pH 8.0)

• Cysteine or other thiol standard for generating a standard curve

• Spectrophotometer

Procedure:

• Prepare a standard curve using known concentrations of a thiol standard (e.g., cysteine).

• Add a known volume of the protein/peptide sample to the reaction buffer.

• Add the DTNB solution to the sample and standards.

• Incubate at room temperature for a specified time (e.g., 15 minutes).

• Measure the absorbance at 412 nm.

• Determine the concentration of free thiols in the sample by comparing its absorbance to the standard curve.

Protocol 2: General Bioconjugation with a Pyridyl Disulfide Reagent

This protocol outlines the general steps for conjugating a thiol-containing biomolecule with a pyridyl disulfide reagent.

Materials:

• Thiol-containing biomolecule (e.g., protein, peptide) in a suitable buffer (e.g., PBS, pH 7.2-8.0)

• Pyridyl disulfide reagent (e.g., S-(Pyridin-2-ylthio)-L-homocysteine, SPDP) dissolved in a compatible solvent (e.g., DMSO, DMF)

• Reaction buffer (amine-free and thiol-free)

• Purification system (e.g., size-exclusion chromatography, dialysis)

Procedure:

• Dissolve the pyridyl disulfide reagent in an appropriate organic solvent to prepare a stock solution.

• Add the reagent stock solution to the biomolecule solution at a specific molar ratio. The optimal ratio should be determined empirically.

• Incubate the reaction mixture at room temperature or 37°C for a specified time (e.g., 1-2 hours), with gentle mixing.

• Monitor the reaction progress by measuring the absorbance of the released pyridine-2-thione at approximately 343 nm.

• Quench the reaction if necessary.

• Purify the bioconjugate from excess reagent and byproducts using a suitable purification method.

• Characterize the final conjugate to determine the degree of labeling, purity, and integrity.

Visualization of Experimental Workflow and Signaling Pathway

Experimental Workflow for Bioconjugation

Caption: A typical experimental workflow for bioconjugation using pyridyl disulfide reagents.

Signaling Pathway for ADC-Mediated Cell Killing

Caption: Simplified signaling pathway of an ADC utilizing a cleavable disulfide linker.

Conclusion

S-(Pyridin-2-ylthio)-L-homocysteine represents a valuable addition to the toolbox of pyridyl disulfide reagents for bioconjugation. While direct comparative data with other reagents like SPDP is still emerging, its structure suggests potential advantages in terms of solubility and the stability of the resulting conjugate. The choice of the optimal pyridyl disulfide reagent will ultimately depend on the specific application, the nature of the biomolecule, and the desired properties of the final bioconjugate. Further head-to-head studies are warranted to fully elucidate the performance characteristics of S-(Pyridin-2-ylthio)-L-homocysteine in comparison to other established reagents.

References

• 2. Thiol-Disulfide Exchange Reaction Promoted Highly Efficient Cellular Uptake of Pyridyl Disulfide Appended Nonionic Polymers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. bevital.no [bevital.no]
• 4. Thiol- and Disulfide-Based Stimulus-Responsive Soft Materials and Self-Assembling Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Linker Design Impacts Antibody-Drug Conjugate Pharmacokinetics and Efficacy via Modulating the Stability and Payload Release Efficiency - PMC [pmc.ncbi.nlm.nih.gov]

The Decisive Advantage: S-(Pyridin-2-ylthio)-L-homocysteine in Reversible Bioconjugation

For researchers, scientists, and drug development professionals seeking precise and reversible modification of biomolecules, S-(Pyridin-2-ylthio)-L-homocysteine emerges as a superior thiol-reactive reagent. Its unique properties offer distinct advantages over commonly used alternatives, particularly in applications requiring the controlled release of conjugated payloads or the temporary labeling of cysteine residues.

This guide provides an objective comparison of S-(Pyridin-2-ylthio)-L-homocysteine with other thiol-reactive reagents, supported by experimental data and detailed protocols. We will explore its performance in key areas such as reaction efficiency, conjugate stability, and the reversibility of the formed linkage.

Performance Comparison: S-(Pyridin-2-ylthio)-L-homocysteine vs. Alternatives

The primary advantage of S-(Pyridin-2-ylthio)-L-homocysteine lies in the formation of a disulfide bond with cysteine residues, a linkage that is readily cleavable under mild reducing conditions. This contrasts with the more permanent thioether bond formed by maleimide-based reagents.

Feature	S-(Pyridin-2-ylthio)-L-homocysteine	Maleimide-Based Reagents	Iodoacetamide-Based Reagents
Reaction Chemistry	Thiol-disulfide exchange	Michael addition	Nucleophilic substitution
Bond Formed	Disulfide (-S-S-)	Thioether (-S-)	Thioether (-S-)
Reversibility	Reversible with reducing agents (e.g., DTT, TCEP)	Irreversible under physiological conditions	Irreversible
Reaction Monitoring	Release of pyridine-2-thione can be monitored spectrophotometrically at ~343 nm	No inherent real-time monitoring	No inherent real-time monitoring
Conjugate Stability	Stable under physiological conditions, but susceptible to thiol exchange in highly reducing environments.	Prone to hydrolysis of the succinimide ring and retro-Michael reaction leading to thiol exchange, especially in plasma.[1][2]	Generally stable thioether bond.
Specificity	Highly specific for thiol groups.	Highly specific for thiol groups, but can react with other nucleophiles at higher pH.	Can react with other nucleophiles like histidine and methionine at higher pH.

Key Advantages in Specific Applications

The inherent reversibility of the disulfide linkage formed by S-(Pyridin-2-ylthio)-L-homocysteine makes it the reagent of choice for several advanced applications:

• Drug Delivery: In the design of antibody-drug conjugates (ADCs) and other targeted therapies, the cleavable disulfide bond allows for the specific release of the cytotoxic payload within the reducing environment of the target cell, minimizing off-target toxicity.[3]

• Reversible Protein Labeling: For studying protein dynamics, trafficking, or transient interactions, the ability to remove the label without permanently altering the protein is crucial. Applications include reversible biotinylation for pull-down assays and temporary fluorescent labeling for imaging.[4][5]

• Controlled Release from Hydrogels: In tissue engineering and regenerative medicine, incorporating pyridyl disulfide crosslinkers into hydrogels enables the controlled release of therapeutic proteins or cells in response to endogenous reducing agents like glutathione.[6]

Experimental Protocols

Protocol 1: Labeling of a Protein with S-(Pyridin-2-ylthio)-L-homocysteine

This protocol describes a general procedure for labeling a protein containing free cysteine residues.

Materials:

• Protein solution (1-10 mg/mL in a suitable buffer, e.g., PBS, pH 7.2-7.5)

• S-(Pyridin-2-ylthio)-L-homocysteine solution (10-20 mM in a compatible solvent like DMSO or DMF)

• Reducing agent (e.g., Dithiothreitol (DTT) or Tris(2-carboxyethyl)phosphine (TCEP)) for optional pre-reduction of protein disulfides

• Desalting column (e.g., PD-10)

• Reaction buffer (e.g., PBS, pH 7.2-7.5)

• Spectrophotometer

Procedure:

• (Optional) Protein Reduction: If the protein's target cysteines are in a disulfide bond, pre-reduce the protein by incubating with a 10-fold molar excess of TCEP for 30 minutes at room temperature. Remove the reducing agent using a desalting column equilibrated with the reaction buffer.

• Reaction Setup: Add a 10- to 20-fold molar excess of the S-(Pyridin-2-ylthio)-L-homocysteine solution to the protein solution.

• Incubation: Incubate the reaction mixture for 1-2 hours at room temperature with gentle mixing.

• Purification: Remove the excess unreacted reagent and the pyridine-2-thione byproduct using a desalting column equilibrated with the desired storage buffer.

• Quantification of Labeling: Determine the degree of labeling by measuring the absorbance of the released pyridine-2-thione in the reaction mixture before purification at 343 nm (molar extinction coefficient, ε ≈ 8,080 M⁻¹cm⁻¹).[7] The protein concentration can be determined by measuring the absorbance at 280 nm.

Protocol 2: Cleavage of the Disulfide Bond and Release of the Labeled Moiety

Materials:

• Labeled protein solution

• Dithiothreitol (DTT) solution (e.g., 1 M in water)

• Desalting column

Procedure:

• Addition of Reducing Agent: Add DTT to the labeled protein solution to a final concentration of 20-50 mM.[8][9]

• Incubation: Incubate for 30-60 minutes at room temperature.

• Separation: The released moiety can be separated from the protein using a desalting column.

Visualizing the Workflow and Pathways

References

• 1. Rapid, Stable, Chemoselective Labeling of Thiols with Julia- Kocieński Like Reagents: A Serum-Stable Alternative to Maleimide-Based Protein Conjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Improving the stability of thiol-maleimide bioconjugates via the formation of a thiazine structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pyridyl disulfide-based thiol–disulfide exchange reaction: shaping the design of redox-responsive polymeric materials - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Cleavable Cross-Linkers and Mass Spectrometry for the Ultimate Task of Profiling Protein–Protein Interaction Networks in Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Thiol Reactive Probes and Chemosensors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Lipid–peptide bioconjugation through pyridyl disulfide reaction chemistry and its application in cell targeting and drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. interchim.fr [interchim.fr]

A Comparative Guide to Protein Labeling: Quantifying the Efficiency of S-(Pyridin-2-ylthio)-L-homocysteine and Its Alternatives

For researchers, scientists, and drug development professionals, the precise and efficient labeling of proteins and antibodies is a cornerstone of innovation. The ability to conjugate molecules such as fluorophores, drugs, or other reporters to a protein of interest underpins a vast array of diagnostic and therapeutic applications. S-(Pyridin-2-ylthio)-L-homocysteine (SPy-Hcy) is a thiol-reactive labeling reagent that offers a reversible disulfide linkage, a valuable attribute in specific research contexts. This guide provides an objective comparison of SPy-Hcy's labeling efficiency with other prominent chemical and enzymatic labeling strategies, supported by experimental data and detailed protocols to aid in the selection of the most appropriate method for your research needs.

Thiol-Reactive Chemistry: A Head-to-Head Comparison

Thiol-reactive chemistry, targeting the sulfhydryl groups of cysteine residues, is a widely adopted strategy for site-specific protein modification. Both SPy-Hcy and maleimide-based reagents are key players in this field.

Maleimide-based reagents react with thiols via a Michael addition reaction, forming a stable thioether bond. This method is known for its high specificity and efficiency. Experimental data indicates that maleimide-based labeling typically achieves coupling efficiencies in the range of 70-90%.[1] This high efficiency makes it a popular choice for applications requiring robust and permanent labeling. However, the irreversibility of the maleimide-cysteine bond can be a limitation in experimental designs where cleavage of the label is desired.

Feature	S-(Pyridin-2-ylthio)-L-homocysteine (SPy-Hcy)	Maleimide-Based Reagents
Reaction Chemistry	Disulfide Exchange	Michael Addition
Target Residue	Cysteine	Cysteine
Bond Type	Reversible Disulfide	Stable Thioether
Typical Efficiency	Data not readily available for SPy-Hcy; SPDP modification is quantifiable	70-90%
Key Advantage	Reversible linkage	High efficiency and stability
Key Disadvantage	Potentially lower stability	Irreversible linkage

Enzymatic Labeling: Precision and Control

Enzymatic methods offer an alternative to traditional chemical conjugation, often providing exceptional site-specificity and control over the labeling reaction. These methods typically involve the genetic introduction of a recognition sequence into the target protein, which is then specifically modified by an enzyme.

Sortase-Mediated Ligation (SML) utilizes the bacterial transpeptidase Sortase A, which recognizes a specific peptide motif (e.g., LPXTG) and cleaves the peptide bond between threonine and glycine. The enzyme then forms a new peptide bond between the threonine and an N-terminal glycine of a payload molecule. Standard SML reactions have been reported to achieve modest conversions of around 38%; however, the development of a metal-assisted approach (MA-SML) has been shown to significantly improve the ligation efficiency to as high as 77%.[1]

Transglutaminase-Based Conjugation employs the enzyme transglutaminase (TG), which catalyzes the formation of an isopeptide bond between the side chain of a glutamine residue and a primary amine. This method can be used to create homogeneous antibody-drug conjugates (ADCs) with a defined drug-to-antibody ratio (DAR). By using a chemo-enzymatic approach, homogeneous ADCs with a DAR of 2.0 have been achieved using strain-promoted azide-alkyne cycloaddition (SPAAC) and a DAR of 1.8 with thiol-maleimide chemistry, requiring only a 2.5 molar excess of the toxin.

Formylglycine-Generating Enzyme (FGE) recognizes a specific consensus sequence (CXPXR) and converts the cysteine residue within this sequence to a formylglycine (fGly) residue. This introduces a bioorthogonal aldehyde group that can be specifically targeted for labeling. FGE-mediated conversion has been reported to be highly efficient, with conversion rates of up to 92-99%.

Method	Enzyme	Recognition Site	Typical Efficiency/Yield	Key Advantage
Sortase-Mediated Ligation	Sortase A	LPXTG	38% (standard), up to 77% (metal-assisted)	Site-specific ligation
Transglutaminase Conjugation	Transglutaminase	Glutamine	Homogeneous ADCs (DAR 1.8-2.0)	Site-specific, defined stoichiometry
Formylglycine Generation	FGE	CXPXR	92-99% conversion	Bioorthogonal handle, high efficiency

Click Chemistry: A Versatile and Efficient Approach

Click chemistry, particularly the strain-promoted azide-alkyne cycloaddition (SPAAC), has emerged as a powerful tool for bioconjugation due to its high efficiency, selectivity, and biocompatibility. This method involves the reaction of an azide-modified molecule with a strained alkyne (e.g., a cyclooctyne) to form a stable triazole linkage. SPAAC is known to proceed with high yields and is compatible with a wide range of biomolecules and reaction conditions.

Feature	Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)
Reaction Chemistry	[3+2] Cycloaddition
Reactive Groups	Azide and Strained Alkyne
Key Advantage	High efficiency, bioorthogonal, no catalyst required
Typical Application	Site-specific labeling of proteins and antibodies

Experimental Protocols

General Workflow for Thiol-Reactive Labeling

The following diagram illustrates a general workflow for labeling proteins with thiol-reactive reagents like SPy-Hcy and maleimides.

References

• 1. Efficient Site-Specific Labeling of Proteins via Cysteines - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Protein Labeling: S-(Pyridin-2-ylthio)-L-homocysteine (SPTH) vs. Alternatives

For Researchers, Scientists, and Drug Development Professionals

In the dynamic fields of proteomics, drug discovery, and molecular biology, the precise and efficient labeling of proteins is a cornerstone of experimental success. The ability to attach probes, such as fluorophores, biotin, or therapeutic agents, to proteins of interest allows for their visualization, tracking, and functional characterization. S-(Pyridin-2-ylthio)-L-homocysteine (SPTH) is a thiol-reactive labeling reagent that offers a reversible approach to protein modification. This guide provides an objective comparison of SPTH with other prominent protein labeling methodologies, supported by experimental data and detailed protocols to aid in the selection of the most appropriate technique for your research needs.

Introduction to S-(Pyridin-2-ylthio)-L-homocysteine (SPTH)

S-(Pyridin-2-ylthio)-L-homocysteine is a chemical reagent designed for the specific labeling of cysteine residues in proteins. It belongs to the class of pyridyl disulfide reagents, which react with free sulfhydryl groups (-SH) to form a disulfide bond (-S-S-). A key feature of this linkage is its reversibility; the disulfide bond can be readily cleaved by the addition of reducing agents such as dithiothreitol (DTT) or tris(2-carboxyethyl)phosphine (TCEP). This property makes SPTH particularly valuable for applications requiring the recovery of the unmodified protein or the exchange of labels.

The reaction of SPTH with a protein thiol proceeds via a disulfide exchange mechanism, releasing pyridine-2-thione as a byproduct. The release of pyridine-2-thione can be monitored spectrophotometrically by measuring the absorbance at 343 nm, providing a convenient method to quantify the extent of the labeling reaction in real-time.[1]

Comparison of Protein Labeling Chemistries

The choice of a protein labeling strategy depends on several factors, including the target amino acid, the desired stability of the linkage, and the experimental context (in vitro vs. in vivo). Here, we compare SPTH with other widely used labeling methods.

Thiol-Reactive Labeling

Thiol-reactive labeling targets the sulfhydryl group of cysteine residues. Due to the relatively low abundance of cysteine in most proteins, this approach often allows for more site-specific labeling compared to targeting more abundant residues like lysine.

Feature	S-(Pyridin-2-ylthio)-L-homocysteine (SPTH)	Maleimides	Iodoacetamides
Target Residue	Cysteine	Cysteine	Cysteine
Reaction Type	Disulfide Exchange	Michael Addition	Nucleophilic Substitution
Linkage Formed	Disulfide (-S-S-)	Thioether	Thioether
Linkage Stability	Reversible (cleavable with reducing agents)	Generally stable, but can undergo retro-Michael addition (reversible)[2]	Highly stable
Optimal pH	7.0 - 8.0	6.5 - 7.5	7.0 - 8.5[3]
Specificity	High for thiols	High for thiols at neutral pH; can react with amines at higher pH	Moderate; can react with histidine and methionine[3]
Reaction Monitoring	Release of pyridine-2-thione (A343 nm)	Not straightforward	Not straightforward
Typical Efficiency	Dependent on conditions; generally high for accessible thiols	70-90% for accessible thiols	Generally high for accessible thiols

Amine-Reactive Labeling

Amine-reactive labeling targets the primary amines found on lysine residues and the N-terminus of a protein. This is a common and robust method, though it can be less specific due to the high abundance of lysine residues.

Feature	N-Hydroxysuccinimide (NHS) Esters
Target Residue	Lysine, N-terminus
Reaction Type	Nucleophilic Acyl Substitution
Linkage Formed	Amide
Linkage Stability	Highly stable
Optimal pH	7.2 - 8.5[4]
Specificity	Low (targets all accessible primary amines)
Reaction Monitoring	Not straightforward
Typical Efficiency	20-35% at lower protein concentrations (1 mg/mL)[5]

Enzymatic and Tag-Based Labeling

These methods offer high specificity by utilizing an enzyme to catalyze the labeling of a specific recognition sequence or a protein tag that has a high affinity for a specific ligand.

Feature	Sfp Phosphopantetheinyl Transferase	SNAP-tag®	HaloTag®
Target	Specific peptide tag (e.g., ybbR)[6]	SNAP-tag® fusion protein[7]	HaloTag® fusion protein
Reaction Type	Enzymatic conjugation of a CoA-probe	Covalent self-labeling with a benzylguanine substrate[7]	Covalent self-labeling with a chloroalkane substrate[8]
Linkage Formed	Phosphopantetheinyl linker	Thioether	Ester
Linkage Stability	Stable	Stable	Stable
Reaction Conditions	Physiological (requires Mg2+)	Physiological	Physiological
Specificity	Very High	Very High	Very High
Reaction Time	15-30 minutes[6]	Slower than HaloTag®[9]	Faster than SNAP-tag®[10]
Labeling Efficiency	>95%[11]	High	High

Experimental Protocols

General Protocol for Protein Labeling with SPTH

This protocol provides a general guideline. Optimization may be required for specific proteins.

Materials:

• Protein of interest with at least one free cysteine residue in a suitable buffer (e.g., PBS, pH 7.2).

• S-(Pyridin-2-ylthio)-L-homocysteine (SPTH).

• Anhydrous DMSO or DMF.

• Reducing agent (e.g., DTT or TCEP) for cleaving the disulfide bond (optional).

• Desalting column for purification.

Procedure:

• Protein Preparation: Ensure the protein solution is free of any thiol-containing reagents. If necessary, reduce any existing disulfide bonds with TCEP and remove the reducing agent using a desalting column.

• SPTH Stock Solution: Prepare a 10-20 mM stock solution of SPTH in anhydrous DMSO or DMF.

• Labeling Reaction: Add a 10-20 fold molar excess of the SPTH stock solution to the protein solution.

• Incubation: Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C.

• Monitoring (Optional): Monitor the progress of the reaction by measuring the absorbance of the released pyridine-2-thione at 343 nm.

• Purification: Remove excess, unreacted SPTH and the pyridine-2-thione byproduct using a desalting column.

• Cleavage (Optional): To reverse the labeling, incubate the labeled protein with 20-50 mM DTT for 30 minutes at room temperature.

General Protocol for Amine Labeling with NHS Esters

Materials:

• Protein of interest in an amine-free buffer (e.g., PBS, pH 7.4).

• NHS ester of the desired label.

• Anhydrous DMSO or DMF.

• Reaction buffer: 0.1 M sodium bicarbonate or sodium phosphate buffer, pH 8.3-8.5.[4]

• Quenching solution (e.g., 1 M Tris-HCl, pH 8.0).

• Desalting column for purification.

Procedure:

• Protein Preparation: Dissolve the protein in the reaction buffer at a concentration of 1-10 mg/mL.[4]

• NHS Ester Stock Solution: Prepare a 10 mg/mL stock solution of the NHS ester in anhydrous DMSO or DMF.

• Labeling Reaction: Add a 5-10 fold molar excess of the NHS ester stock solution to the protein solution.

• Incubation: Incubate the reaction mixture for 1 hour at room temperature.[12]

• Quenching: Add the quenching solution to a final concentration of 50-100 mM and incubate for 15 minutes to stop the reaction.

• Purification: Remove unreacted NHS ester and other small molecules by a desalting column.

Visualizations

Caption: Workflow for protein labeling with SPTH.

Caption: Comparison of protein labeling strategies.

Conclusion

The selection of a protein labeling methodology is a critical decision in experimental design. S-(Pyridin-2-ylthio)-L-homocysteine (SPTH) provides a valuable tool for the specific and reversible labeling of cysteine residues. Its primary advantage lies in the cleavable nature of the formed disulfide bond, which is beneficial for applications requiring the recovery of the native protein.

When compared to other thiol-reactive reagents, SPTH offers a balance of high specificity and the unique feature of reversibility. In contrast, maleimides form a more stable, yet potentially reversible, thioether linkage, while iodoacetamides create a highly stable, irreversible bond. For researchers who do not require site-specificity at the level of a single amino acid, amine-reactive labeling with NHS esters is a robust and widely applicable method. For the highest degree of specificity, enzymatic and tag-based methods like Sfp transferase, SNAP-tag®, and HaloTag® are unparalleled, though they require genetic modification of the target protein.

Ultimately, the optimal choice of labeling reagent will depend on the specific requirements of the experiment, including the nature of the protein, the desired stability of the label, and the downstream applications. This guide provides the foundational information to make an informed decision and to successfully implement the chosen protein labeling strategy.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. Methods for the determination and quantification of the reactive thiol proteome - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. biotium.com [biotium.com]
• 6. Site-specific protein labeling by Sfp phosphopantetheinyl transferase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. SNAP-tag and CLIP-tag overview | Proteintech Group [ptglab.com]
• 8. Visualizing and Manipulating Biological Processes Using HaloTag and SNAP-Tag Technologies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Enzyme-Based Labeling Strategies for Antibody–Drug Conjugates and Antibody Mimetics [mdpi.com]
• 12. NHS-ester-protein-labeling [protocols.io]

Safety & Regulatory Compliance

Essential Procedures for the Safe Disposal of S-(Pyridin-2-ylthio)-L-homocysteine

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemical reagents are paramount to ensuring laboratory safety and environmental protection. This document provides a comprehensive, step-by-step guide for the proper disposal of S-(Pyridin-2-ylthio)-L-homocysteine, a thiol-containing pyridine derivative. Adherence to these procedures is critical for mitigating risks and maintaining regulatory compliance.

Immediate Safety and Handling Precautions

Before initiating any disposal protocol, it is imperative to handle S-(Pyridin-2-ylthio)-L-homocysteine within a certified chemical fume hood while wearing appropriate personal protective equipment (PPE).

Recommended Personal Protective Equipment (PPE):

• Gloves: Chemical-resistant gloves, such as nitrile or butyl rubber, are mandatory to prevent skin contact.[1][2]

• Eye Protection: Chemical safety goggles and a face shield must be worn to protect against splashes.[1][3]

• Lab Coat: A fully buttoned lab coat is required to protect personal clothing from contamination.[1]

Storage and Spill Management: The compound should be stored in a cool, dry, and well-ventilated area, away from heat, sparks, and open flames.[1] In the event of a spill, use an inert absorbent material, such as sand or vermiculite, to contain the substance.[1][3] The contained material must then be transferred to a sealed and clearly labeled container for disposal as hazardous waste.[1][2]

Hazard Profile Summary

Hazard Category	Potential Effects and Precautions
Flammability	Pyridine derivatives can be flammable; store away from ignition sources.[4][5]
Toxicity	May be harmful if swallowed, inhaled, or absorbed through the skin.[3] Avoid direct contact and use appropriate PPE.
Irritation	Can cause skin and eye irritation.[3]
Environmental	Prevent release into the environment as it may be toxic to aquatic life.[3] Do not discharge into drains or waterways.[4]

Experimental Protocol for Disposal

The recommended disposal method for S-(Pyridin-2-ylthio)-L-homocysteine involves a two-stage process: chemical neutralization of the thiol group followed by disposal of the resulting material as hazardous waste. This protocol is designed for small quantities typically used in a laboratory setting.

Materials:

• Sodium hypochlorite solution (commercial bleach, ~5.25%)[2][6][7]

• Suitable reaction vessel (e.g., beaker or flask)

• Stir bar and stir plate

• Designated hazardous waste container, properly labeled[1][2][8]

Procedure:

• Preparation: In a chemical fume hood, prepare a solution of sodium hypochlorite (bleach). A significant excess of the bleach solution should be used. For every 0.1 mole of the thiol compound, approximately 500 mL of 5.25% sodium hypochlorite solution is recommended as a starting point.[7]

• Chemical Treatment: Slowly and with constant stirring, add the S-(Pyridin-2-ylthio)-L-homocysteine to the bleach solution.[7] The reaction can be exothermic, so the addition should be done in small portions, and cooling may be necessary.[2] This process oxidizes the thiol group to a less odorous and less hazardous sulfonic acid.[2][6]

• Reaction Time: Continue stirring the mixture for at least 2 hours to ensure the reaction is complete.[7] For highly odorous thiols, it is advisable to let the mixture stand in the fume hood for an extended period (e.g., overnight) to ensure complete neutralization of the odor.[8]

• Waste Collection: The resulting neutralized solution should be treated as hazardous waste.[2] Carefully transfer the mixture to a designated hazardous waste container that is clearly labeled with "Hazardous Waste," the chemical name of the original compound, and any relevant hazard symbols.[1][2]

• Decontamination of Glassware: All glassware that has come into contact with S-(Pyridin-2-ylthio)-L-homocysteine should be immediately placed in a bleach bath and allowed to soak overnight (approximately 14 hours).[8] After soaking, the glassware should be thoroughly rinsed with water before standard cleaning procedures.[8]

• Final Disposal: The sealed hazardous waste container should be stored in a designated hazardous waste accumulation area.[1] Arrange for pickup and disposal by your institution's environmental health and safety (EHS) office or a licensed hazardous waste disposal contractor.[1]

Disposal Workflow

Caption: Workflow for the safe disposal of S-(Pyridin-2-ylthio)-L-homocysteine.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. shop.chemsupply.com.au [shop.chemsupply.com.au]
• 5. media.laballey.com [media.laballey.com]
• 6. chemistry.mtu.edu [chemistry.mtu.edu]
• 7. rtong.people.ust.hk [rtong.people.ust.hk]
• 8. How To [chem.rochester.edu]

Personal protective equipment for handling S-(Pyridin-2-ylthio)-L-homocysteine

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling S-(Pyridin-2-ylthio)-L-homocysteine. Adherence to these protocols is essential for ensuring a safe laboratory environment and minimizing exposure risks. The following recommendations are synthesized from safety data for analogous thiol-containing and pyridine compounds.

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is the first line of defense against potential chemical exposure. The following table summarizes the mandatory PPE for handling S-(Pyridin-2-ylthio)-L-homocysteine.

Protection Type	Specific Recommendations	Rationale
Hand Protection	Chemical-resistant gloves (Nitrile or Neoprene recommended).[1]	To prevent skin contact. Thioether and pyridine compounds can be irritating and potentially harmful upon absorption.
Eye and Face Protection	Safety glasses with side shields or chemical splash goggles.[1][2] A face shield may be necessary for splash hazards.[3][4]	To protect eyes from splashes and aerosols.
Skin and Body Protection	A standard laboratory coat must be worn.[1][2] For larger quantities or when there is a risk of splashing, consider a chemical-resistant apron over the lab coat.	To prevent contamination of personal clothing and skin.
Respiratory Protection	Work in a well-ventilated area, preferably within a certified chemical fume hood.[1][2]	To avoid inhalation of any dust, aerosols, or vapors, which may cause respiratory irritation.[1][5]

Operational Plan: Handling and Storage

Engineering Controls: All work with S-(Pyridin-2-ylthio)-L-homocysteine should be conducted in a certified chemical fume hood to minimize inhalation exposure.[1][2] An eyewash station and safety shower must be readily accessible in the immediate work area.[2]

Safe Handling Procedures:

• Preparation: Before handling, ensure all required PPE is correctly donned. The work area within the fume hood should be lined with absorbent, disposable bench paper.[2]

• Weighing and Transfer: If handling a solid, weigh the compound within the fume hood to contain any dust.[2] Use appropriate tools, such as spatulas, for transfers to minimize the creation of dust.

• In Solution: When preparing solutions, slowly add the solid to the solvent to prevent splashing.[2]

• General Hygiene: Avoid contact with skin, eyes, and clothing.[3] Do not breathe dust, fumes, or vapors.[3] Wash hands thoroughly after handling.[3] Do not eat, drink, or smoke in the laboratory.[6]

Storage: Store in a cool, dry, and well-ventilated place away from sources of ignition.[1][5] Keep containers tightly closed.[1]

Disposal Plan

Waste Characterization: Due to its composition containing pyridine, S-(Pyridin-2-ylthio)-L-homocysteine should be treated as hazardous waste.[1]

Disposal Procedures:

• Containment: Collect all waste material, including contaminated disposable PPE and bench paper, in a designated, properly labeled, and sealed container for hazardous chemical waste.

• Spill Management: In the event of a spill, use an absorbent material like sand or vermiculite to contain it.[5] Transfer the absorbed material to a sealed container for disposal.[5]

• Institutional Guidelines: All waste disposal must be carried out in strict accordance with local, state, and federal regulations. Consult your institution's environmental health and safety (EHS) department for specific disposal protocols.

Experimental Workflow

The following diagram illustrates the procedural flow for the safe handling of S-(Pyridin-2-ylthio)-L-homocysteine.

Caption: Workflow for Safe Handling of S-(Pyridin-2-ylthio)-L-homocysteine.

References

• 1. Handling Pyridine: Best Practices and Precautions [postapplescientific.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 5. 12 Safety Precautions To Follow When Handling Pyridine [postapplescientific.com]
• 6. lobachemie.com [lobachemie.com]